2,4-Bis(trifluoromethyl)toluene

• CAS: 136664-96-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2,4-Bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the experimental protocol for the synthesis of 2,4-bis(trifluoromethyl)toluene, a key intermediate in the development of pharmaceuticals and agrochemicals. The protocol is based on established industrial methodologies for the synthesis of trifluoromethylated aromatic compounds.

Introduction

2,4-Bis(trifluoromethyl)toluene is an important building block in organic synthesis, primarily due to the presence of two trifluoromethyl (-CF₃) groups. These groups impart unique properties to molecules, such as increased metabolic stability, enhanced lipophilicity, and altered electronic characteristics, which are highly desirable in the design of bioactive compounds. The synthesis of this compound is typically achieved through a two-step process involving the exhaustive chlorination of the methyl groups of 2,4-dimethyltoluene, followed by a halogen exchange reaction to introduce fluorine.

Synthetic Pathway Overview

The most common and industrially viable route for the synthesis of 2,4-bis(trifluoromethyl)toluene begins with 2,4-dimethyltoluene. The synthesis proceeds through two key transformations:

• Free-Radical Chlorination: The two methyl groups of 2,4-dimethyltoluene are converted to trichloromethyl (-CCl₃) groups through a free-radical chain reaction using chlorine gas, typically initiated by UV light or a chemical initiator.

• Fluorination (Halogen Exchange): The resulting 2,4-bis(trichloromethyl)toluene is then treated with a fluorinating agent, such as anhydrous hydrogen fluoride (HF), to replace the chlorine atoms with fluorine, yielding the final product. This step is a classic example of the Swarts reaction.

Experimental Protocols

The following protocols are detailed methodologies for the key steps in the synthesis of 2,4-bis(trifluoromethyl)toluene.

Step 1: Synthesis of 2,4-Bis(trichloromethyl)toluene via Free-Radical Chlorination

This procedure describes the exhaustive chlorination of the methyl groups of 2,4-dimethyltoluene.

Materials:

• 2,4-Dimethyltoluene

• Chlorine (Cl₂) gas

• Radical initiator (e.g., Azobisisobutyronitrile - AIBN) or a UV lamp

• Inert solvent (optional, e.g., carbon tetrachloride)

• Nitrogen (N₂) gas

Equipment:

• A glass-lined reactor equipped with a stirrer, reflux condenser, gas inlet tube, thermowell, and a vent for off-gassing.

• A scrubbing system for the off-gases (e.g., a sodium hydroxide solution trap).

• A UV lamp or a system for controlled addition of the radical initiator.

Procedure:

• Charge the reactor with 2,4-dimethyltoluene. If a solvent is used, add it to the reactor at this stage.

• Purge the reactor with nitrogen gas to remove any oxygen.

• Heat the reaction mixture to the desired temperature, typically between 60-80°C.

• If using a chemical initiator like AIBN, add a portion of it to the reactor.

• Begin the subsurface introduction of chlorine gas at a controlled rate. The reaction is exothermic and the temperature should be carefully monitored and maintained.

• If using UV initiation, switch on the UV lamp once the chlorine flow has started.

• Continue the chlorination, adding further portions of the radical initiator at regular intervals (e.g., every 2 hours) if required, until the desired degree of chlorination is achieved. The reaction progress can be monitored by gas chromatography (GC) by analyzing the disappearance of the starting material and the formation of chlorinated intermediates and the final product.

• Once the reaction is complete, stop the chlorine flow and purge the reactor with nitrogen gas to remove any residual chlorine and hydrogen chloride.

• Cool the reactor to room temperature. The crude 2,4-bis(trichloromethyl)toluene can be used directly in the next step or purified by distillation under reduced pressure.

Step 2: Synthesis of 2,4-Bis(trifluoromethyl)toluene via Fluorination

This procedure details the conversion of 2,4-bis(trichloromethyl)toluene to the final product using anhydrous hydrogen fluoride.

Materials:

• 2,4-Bis(trichloromethyl)toluene

• Anhydrous Hydrogen Fluoride (HF)

• Antimony(V) chloride (SbCl₅) (catalyst, optional but recommended)

Equipment:

• A pressure reactor (autoclave) suitable for handling anhydrous HF, equipped with a stirrer, pressure gauge, thermowell, and gas inlet/outlet valves.

• A scrubbing system for any vented HF.

Procedure:

• Charge the pressure reactor with 2,4-bis(trichloromethyl)toluene.

• If using a catalyst, add antimony(V) chloride to the reactor.

• Close the reactor and cool it to a low temperature (e.g., -20°C to 0°C) before introducing the anhydrous hydrogen fluoride.

• Carefully introduce the required amount of anhydrous HF into the reactor. The molar ratio of HF to the trichloromethyl groups is typically in large excess.

• Gradually heat the reactor to the reaction temperature, which can range from room temperature to over 100°C, depending on the presence and type of catalyst. The pressure inside the reactor will increase.

• Maintain the reaction at the desired temperature and pressure with stirring for several hours. The progress of the reaction can be monitored by analyzing samples for the disappearance of the starting material. The formed hydrogen chloride (HCl) gas can be carefully vented to drive the reaction to completion.

• After the reaction is complete, cool the reactor to a low temperature.

• Carefully vent any remaining pressure and purge the reactor with an inert gas.

• The crude product is then isolated. This typically involves pouring the reaction mixture onto ice, followed by neutralization of the acidic components.

• The organic layer is separated, washed with water and brine, and then dried over a suitable drying agent (e.g., anhydrous magnesium sulfate).

• The final product, 2,4-bis(trifluoromethyl)toluene, is purified by fractional distillation.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of bis(trifluoromethyl)benzenes, based on analogous industrial processes.

Table 1: Reaction Parameters for the Synthesis of Bis(trichloromethyl)benzenes

Parameter	Value	Reference
Starting Material	Xylene Isomer	[1][2]
Chlorinating Agent	Chlorine Gas	[1][2]
Initiator	AIBN or UV light	[2]
Temperature	65-80°C	[2]
Reaction Time	7-9 hours	[2]
Purity of Crude Product	>95%	[2]

Table 2: Reaction Parameters for the Fluorination of Bis(trichloromethyl)benzenes

Parameter	Value	Reference
Starting Material	Bis(trichloromethyl)benzene	[1]
Fluorinating Agent	Anhydrous Hydrogen Fluoride (HF)	[1]
Catalyst	Antimony(V) chloride (optional)	[1]
HF to -CCl₃ Molar Ratio	3-50 : 1	[2]
Temperature	0-150°C	[1]
Pressure	Autogenous or controlled	[1]
Yield	Generally high	[1]

Mandatory Visualization

The following diagrams illustrate the synthetic pathway and the experimental workflow.

Caption: Synthetic pathway for 2,4-bis(trifluoromethyl)toluene.

Caption: Experimental workflow for the synthesis.

References

• 1. DE69915924T2 - Process for the preparation of bis (trifluoromethyl) benzene - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Bis(trifluoromethyl)toluene is a fluorinated organic compound of significant interest in the fields of medicinal chemistry and materials science. The incorporation of trifluoromethyl (-CF3) groups into organic molecules can dramatically alter their physicochemical and biological properties. These alterations include modifications in lipophilicity, metabolic stability, and binding affinity to biological targets, making trifluoromethylated compounds valuable building blocks in drug design and the development of agrochemicals. This guide provides a comprehensive overview of the core physicochemical properties of 2,4-bis(trifluoromethyl)toluene, detailed experimental protocols for their determination, and a contextual workflow for its application in chemical synthesis.

Core Physicochemical Properties

The fundamental physicochemical properties of 2,4-bis(trifluoromethyl)toluene are summarized in the table below. These values are crucial for its handling, application in synthetic protocols, and for predicting its behavior in various chemical and biological systems.

Property	Value	Source
Molecular Formula	C₉H₆F₆	[1]
Molecular Weight	228.13 g/mol	[1]
CAS Number	136664-96-5	[1]
Boiling Point	~158 °C (at 740 mmHg) (estimated)
Density	~1.738 g/mL (at 25 °C) (estimated)
Melting Point	Not available
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., ether, benzene, ethanol, acetone).	Inferred from related compounds[2]

Note: Boiling point and density are estimated based on the closely related compound, 2,4-bis(trifluoromethyl)bromobenzene, due to the limited availability of experimental data for 2,4-bis(trifluoromethyl)toluene.

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (around 7.5-8.0 ppm) corresponding to the three protons on the benzene ring. The methyl group protons would likely appear as a singlet further upfield.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the aromatic carbons, the methyl carbon, and the carbons of the trifluoromethyl groups. The carbons attached to the fluorine atoms will exhibit characteristic splitting patterns.

• ¹⁹F NMR: The fluorine NMR spectrum is anticipated to show two distinct singlets for the two trifluoromethyl groups, given their different positions on the aromatic ring. For instance, in a related compound, 1-(2,2,2-trifluoroethyl)-4-(trifluoromethyl)benzene, the trifluoromethyl groups appear at -62.7 ppm and -65.7 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands corresponding to C-H stretching of the aromatic ring and the methyl group, C=C stretching of the aromatic ring, and strong C-F stretching vibrations, typically in the 1100-1350 cm⁻¹ region.

Experimental Protocols

The following are detailed, generalized methodologies for determining the key physicochemical properties of organic compounds like 2,4-bis(trifluoromethyl)toluene.

Boiling Point Determination (Capillary Method)

This method is suitable for small quantities of a liquid sample.

Apparatus:

• Thiele tube or melting point apparatus with a heating block

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

• A small amount of the liquid sample is placed into the fusion tube.

• The capillary tube, with its open end downwards, is placed inside the fusion tube containing the sample.

• The fusion tube is attached to a thermometer, ensuring the sample and the thermometer bulb are at the same level.

• This assembly is then placed in a Thiele tube containing a high-boiling liquid (like mineral oil or silicone oil) or a metal heating block.

• The apparatus is heated slowly and uniformly.

• As the temperature rises, air trapped in the capillary tube will expand and escape as bubbles.

• The temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is noted. This is the boiling point of the liquid. At this temperature, the vapor pressure of the liquid equals the atmospheric pressure.

Density Determination (Pycnometer Method)

This method provides an accurate determination of the density of a liquid.

Apparatus:

• Pycnometer (a small glass flask with a precise volume)

• Analytical balance

• Thermometer

• Water bath

Procedure:

• The empty, clean, and dry pycnometer is accurately weighed.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped off.

• The filled pycnometer is weighed.

• The temperature of the liquid is recorded.

• The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Melting Point Determination (Capillary Method)

For solid compounds, this method is used to determine the melting point range.

Apparatus:

• Melting point apparatus

• Capillary tubes (open at one end)

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• A small amount of the dry, finely powdered sample is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) near the expected melting point.

• The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the entire solid has turned into a clear liquid is recorded as the end of the melting range. A pure substance typically has a sharp melting range of 1-2 °C.

Solubility Assessment

This provides a qualitative measure of a compound's solubility in various solvents.

Apparatus:

• Small test tubes

• Vortex mixer or stirring rods

• A range of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Procedure:

• A small, measured amount of the solute (e.g., 10 mg) is placed in a test tube.

• A small volume of the solvent (e.g., 1 mL) is added.

• The mixture is agitated vigorously using a vortex mixer or by stirring for a set period.

• The mixture is visually inspected to determine if the solid has completely dissolved.

• If the solid dissolves, it is recorded as soluble. If it does not, it is recorded as insoluble. The process can be repeated with gentle heating to assess temperature effects on solubility.

Logical Workflow Visualization

2,4-Bis(trifluoromethyl)toluene is a key intermediate in the synthesis of more complex molecules, particularly in the introduction of trifluoromethyl groups, a common strategy in drug development. The following diagram illustrates a generalized workflow for a metal-catalyzed cross-coupling reaction, a common application for such building blocks.

A generalized workflow for a cross-coupling reaction.

Safety and Handling

2,4-Bis(trifluoromethyl)toluene, like many halogenated organic compounds, requires careful handling. It is advisable to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, always consult the latest Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2,4-Bis(trifluoromethyl)toluene is a valuable compound in synthetic chemistry, particularly for the development of new pharmaceuticals and agrochemicals. A thorough understanding of its physicochemical properties is essential for its effective and safe use in research and development. The data and protocols presented in this guide offer a foundational resource for scientists and researchers working with this and related fluorinated molecules.

References

• 1. scbt.com [scbt.com]
• 2. Trifluorotoluene - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 2,4-Bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 136664-96-5

Introduction

2,4-Bis(trifluoromethyl)toluene is a fluorinated aromatic compound of significant interest in the fields of medicinal chemistry and materials science. The presence of two trifluoromethyl groups on the toluene ring dramatically alters its electronic properties and lipophilicity, making it a valuable building block for the synthesis of novel pharmaceutical candidates and advanced materials. The trifluoromethyl group is a well-established bioisostere for a methyl group but with significantly different electronic and metabolic properties, often leading to enhanced biological activity, metabolic stability, and binding affinity of drug molecules.[1][2] This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, reactivity, and potential applications of 2,4-bis(trifluoromethyl)toluene.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2,4-bis(trifluoromethyl)toluene is presented in the table below. Data has been compiled from various supplier and database sources.

Property	Value	Reference
CAS Number	136664-96-5	[3][4]
Molecular Formula	C₉H₆F₆	[3][4]
Molecular Weight	228.13 g/mol	[3][4]
Appearance	Not specified, likely a liquid
Boiling Point	Not specified
Melting Point	Not specified
Density	Not specified
Solubility	Expected to be soluble in common organic solvents.

Synthesis

A generalized experimental protocol for the key fluorination step is outlined below, based on established procedures for similar transformations.[5][6]

Reaction:

Experimental Protocol: Fluorination of 2,4-Bis(trichloromethyl)toluene

Caution: This reaction involves anhydrous hydrogen fluoride (HF), which is extremely corrosive and toxic. All manipulations must be carried out in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and a face shield.

• Apparatus Setup: A pressure-resistant reactor (e.g., a stainless-steel autoclave) equipped with a stirrer, a pressure gauge, a thermocouple, and an inlet for gas is required. The reactor should be thoroughly dried before use.

• Charging the Reactor: The reactor is charged with 2,4-bis(trichloromethyl)toluene.

• Introduction of Hydrogen Fluoride: Anhydrous hydrogen fluoride (a significant molar excess) is carefully condensed into the cooled reactor.

• Reaction Conditions: The reactor is sealed and the mixture is heated to a temperature typically in the range of 80-150°C. The reaction is maintained at an elevated pressure. The progress of the reaction can be monitored by observing the pressure drop as gaseous HCl is formed.

• Work-up: After the reaction is complete, the reactor is cooled to a safe temperature. The excess hydrogen fluoride and the hydrogen chloride byproduct are carefully vented through a scrubber containing a suitable neutralizing agent (e.g., soda lime or a potassium hydroxide solution).

• Purification: The crude product is then purified by fractional distillation under reduced pressure to yield 2,4-bis(trifluoromethyl)toluene.

Logical Workflow for the Synthesis of 2,4-Bis(trifluoromethyl)toluene

Caption: Synthetic pathway for 2,4-bis(trifluoromethyl)toluene.

Spectroscopic Data

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals in the aromatic region (typically 7.0-8.0 ppm) and a singlet for the methyl group. The aromatic protons will exhibit splitting patterns (doublets and a singlet or complex multiplets) due to coupling with each other. The chemical shift of the methyl group will be influenced by the electron-withdrawing trifluoromethyl groups.

¹³C NMR Spectroscopy

The carbon NMR spectrum will show distinct signals for the aromatic carbons and the methyl carbon. The carbons attached to the trifluoromethyl groups will appear as quartets due to coupling with the three fluorine atoms.

¹⁹F NMR Spectroscopy

The fluorine NMR spectrum is expected to show two singlets for the two non-equivalent trifluoromethyl groups.

Mass Spectrometry

The mass spectrum of 2,4-bis(trifluoromethyl)toluene is expected to show a prominent molecular ion peak (M⁺) at m/z = 228. The fragmentation pattern would likely involve the loss of a fluorine atom, a trifluoromethyl radical, or other characteristic fragments. The mass spectrum of the closely related 2,4-bis(trifluoromethyl)bromobenzene shows a molecular ion and fragmentation consistent with the loss of bromine and trifluoromethyl groups, which can serve as a reference for interpreting the spectrum of the title compound.[7]

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the aromatic ring and the methyl group (around 3100-2850 cm⁻¹), C=C stretching of the aromatic ring (around 1600-1450 cm⁻¹), and strong C-F stretching vibrations (typically in the region of 1350-1100 cm⁻¹).[8][9]

Reactivity and Applications in Drug Development

The two electron-withdrawing trifluoromethyl groups significantly deactivate the aromatic ring towards electrophilic aromatic substitution.[10] However, the methyl group can be a site for functionalization through free-radical reactions. The aromatic ring can undergo nucleophilic aromatic substitution, particularly if a leaving group is present on the ring.

2,4-Bis(trifluoromethyl)toluene serves as a key building block in the synthesis of more complex molecules for pharmaceutical and agrochemical applications. The introduction of the 2,4-bis(trifluoromethyl)phenyl moiety can significantly enhance the biological activity and pharmacokinetic properties of a lead compound. For instance, compounds bearing the 3,5-bis(trifluoromethyl)phenyl group, a regioisomer of the title compound, have shown potent activity as NK1-antagonists.[11] This highlights the potential of bis(trifluoromethyl) substituted aromatics in drug discovery.

Potential Signaling Pathway Involvement

While there is no direct evidence of 2,4-bis(trifluoromethyl)toluene itself being involved in specific signaling pathways, its derivatives are designed to interact with various biological targets. The trifluoromethyl groups can play a crucial role in binding to the active site of enzymes or receptors through favorable interactions, such as dipole-dipole or hydrophobic interactions, thereby modulating their activity and influencing downstream signaling cascades. The development of drugs containing this moiety is an active area of research.

Experimental Workflow for Utilizing 2,4-Bis(trifluoromethyl)toluene in Drug Discovery

Caption: Drug discovery workflow using 2,4-bis(trifluoromethyl)toluene.

Suppliers

2,4-Bis(trifluoromethyl)toluene is available from several chemical suppliers, including:

• Santa Cruz Biotechnology[3][4]

• BLD Pharm[5]

• Oakwood Chemical

• Sigma-Aldrich

Conclusion

2,4-Bis(trifluoromethyl)toluene is a valuable fluorinated building block with significant potential in drug discovery and materials science. Its unique electronic properties, conferred by the two trifluoromethyl groups, make it an attractive scaffold for the synthesis of novel compounds with enhanced biological activity and improved pharmacokinetic profiles. This technical guide provides a foundational understanding of its properties, synthesis, and potential applications to aid researchers in their scientific endeavors. Further research into the specific reactivity and biological applications of this compound is warranted.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. scbt.com [scbt.com]
• 4. scbt.com [scbt.com]
• 5. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. 2,4-Bis(trifluoromethyl)bromobenzene [webbook.nist.gov]
• 8. uanlch.vscht.cz [uanlch.vscht.cz]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]

spectroscopic data of 2,4-bis(trifluoromethyl)toluene (NMR, IR, MS)

A comprehensive analysis of the spectroscopic properties of 2,4-bis(trifluoromethyl)toluene is crucial for its identification, characterization, and application in various scientific fields, including materials science and drug discovery. This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound. Detailed experimental protocols are included to assist researchers in obtaining and interpreting these spectra.

Spectroscopic Data Summary

Table 1: Predicted ¹H NMR Data for 2,4-bis(trifluoromethyl)toluene

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~7.8-8.0	d	~8	H-6
~7.6-7.8	d	~8	H-5
~7.5-7.7	s	-	H-3
~2.5	s	-	-CH₃

Table 2: Predicted ¹³C NMR Data for 2,4-bis(trifluoromethyl)toluene

Chemical Shift (δ, ppm)	Description
~140-145	Aromatic C-CH₃
~135-140	Aromatic C-CF₃ (C-2)
~130-135	Aromatic C-H (C-6)
~125-130 (q)	Aromatic C-CF₃ (C-4)
~120-125 (q)	-CF₃ (from C-2)
~120-125 (q)	-CF₃ (from C-4)
~120-125	Aromatic C-H (C-5)
~115-120	Aromatic C-H (C-3)
~20-25	-CH₃

Table 3: Predicted ¹⁹F NMR Data for 2,4-bis(trifluoromethyl)toluene

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~ -62 to -64	s	2-CF₃
~ -62 to -64	s	4-CF₃

Table 4: Predicted Key IR Absorptions for 2,4-bis(trifluoromethyl)toluene

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
2980-2850	Medium	Aliphatic C-H stretch (-CH₃)
1620-1580	Medium	Aromatic C=C stretch
1470-1430	Medium	Aromatic C=C stretch
1350-1150	Strong	C-F stretch (-CF₃)
900-680	Strong	Aromatic C-H bend (out-of-plane)

Table 5: Predicted Mass Spectrometry Data for 2,4-bis(trifluoromethyl)toluene

m/z	Relative Intensity	Assignment
228	High	[M]⁺ (Molecular Ion)
209	Medium	[M-F]⁺
159	High	[M-CF₃]⁺
145	Medium	[M-CF₃-CH₂]⁺
91	Medium	[C₇H₇]⁺ (Tropylium ion)

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and connectivity of 2,4-bis(trifluoromethyl)toluene by analyzing the magnetic properties of its ¹H, ¹³C, and ¹⁹F nuclei.

Materials:

• NMR Spectrometer (e.g., Bruker Avance 400 MHz or higher)

• 5 mm NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• 2,4-bis(trifluoromethyl)toluene sample

• Internal standard (e.g., Tetramethylsilane, TMS, for ¹H and ¹³C; Trifluorotoluene for ¹⁹F)

• Pipettes and vials

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of 2,4-bis(trifluoromethyl)toluene in 0.6-0.7 mL of CDCl₃ in a clean, dry vial. For ¹³C NMR, a higher concentration (20-50 mg) may be required.

• Transfer to NMR Tube: Using a pipette, transfer the solution into a clean 5 mm NMR tube. The solvent height should be approximately 4-5 cm.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected proton chemical shift range (e.g., -1 to 10 ppm).

  • Use a standard pulse sequence (e.g., zg30).

  • Acquire a sufficient number of scans (e.g., 8-16) to obtain a good signal-to-noise ratio.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the TMS signal at 0 ppm.

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C frequency.

  • Set the spectral width to cover the expected carbon chemical shift range (e.g., 0 to 200 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

  • Process and reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

• ¹⁹F NMR Acquisition: [1]

  • Switch the probe to the ¹⁹F frequency.

  • Set the spectral width to cover the expected fluorine chemical shift range (e.g., -50 to -80 ppm for CF₃ groups).[1]

  • Use a standard pulse sequence, often with proton decoupling.

  • Acquire a sufficient number of scans.

  • Process the data and reference it to an external standard like CFCl₃ (0 ppm) or an internal standard like trifluorotoluene.[2][3]

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 2,4-bis(trifluoromethyl)toluene by measuring the absorption of infrared radiation.

Materials:

• Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR) accessory.[4]

• 2,4-bis(trifluoromethyl)toluene sample (liquid or solid)

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Procedure:

• Background Spectrum: Record a background spectrum of the clean ATR crystal to account for atmospheric and instrument absorptions.

• Sample Application: Place a small drop of liquid 2,4-bis(trifluoromethyl)toluene directly onto the ATR crystal. If the sample is a solid, place a small amount on the crystal and apply pressure using the built-in clamp to ensure good contact.[4]

• Data Acquisition: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.[5]

• Data Processing: The software will automatically subtract the background spectrum from the sample spectrum. Perform baseline correction if necessary.

• Cleaning: Clean the ATR crystal thoroughly with a solvent-moistened wipe after the measurement.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2,4-bis(trifluoromethyl)toluene to confirm its molecular formula and elucidate its structure.

Materials:

• Gas Chromatograph-Mass Spectrometer (GC-MS) system.[6]

• Helium carrier gas (high purity).[6]

• 2,4-bis(trifluoromethyl)toluene sample

• Solvent for dilution (e.g., dichloromethane or hexane)

Procedure:

• Sample Preparation: Prepare a dilute solution of 2,4-bis(trifluoromethyl)toluene (e.g., 1 mg/mL) in a volatile solvent.

• GC-MS Setup:

  • Set the GC oven temperature program to separate the analyte from the solvent and any impurities. A typical program might start at 50°C, hold for 1-2 minutes, then ramp at 10-20°C/min to 250°C.[7]

  • Set the injector temperature (e.g., 250°C) and transfer line temperature (e.g., 280°C).

  • Use a standard capillary column (e.g., DB-5ms).[7]

• Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

• MS Acquisition:

  • Use Electron Ionization (EI) at 70 eV.

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-300).

• Data Analysis: Identify the peak corresponding to 2,4-bis(trifluoromethyl)toluene in the total ion chromatogram. Analyze the mass spectrum of this peak to identify the molecular ion and major fragment ions. Compare the fragmentation pattern with known fragmentation mechanisms for aromatic and fluorinated compounds.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of 2,4-bis(trifluoromethyl)toluene.

Caption: Workflow for the spectroscopic analysis of 2,4-bis(trifluoromethyl)toluene.

References

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. rsc.org [rsc.org]
• 3. colorado.edu [colorado.edu]
• 4. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. GC-MS Sample Preparation | Thermo Fisher Scientific - BR [thermofisher.com]
• 7. The GC/MS Analysis of Volatile Components Extracted by Different Methods from Exocarpium Citri Grandis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Conformation of 2,4-bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

2,4-bis(trifluoromethyl)toluene is a halogenated organic compound with the molecular formula C₉H₆F₆.[1][2][3] Its structure, featuring a toluene core substituted with two bulky and electron-withdrawing trifluoromethyl (CF₃) groups at the ortho and para positions, suggests interesting conformational possibilities due to steric hindrance and electrostatic interactions. The CF₃ group is of significant interest in medicinal chemistry, as its introduction can modulate a molecule's metabolic stability, lipophilicity, and binding affinity.[4] Understanding the three-dimensional structure and conformational dynamics of molecules like 2,4-bis(trifluoromethyl)toluene is therefore crucial for rational drug design and development.

Predicted Molecular Structure and Conformation

The core structure of 2,4-bis(trifluoromethyl)toluene consists of a benzene ring bonded to a methyl group and two trifluoromethyl groups. The endocyclic C-C bond lengths within the benzene ring are expected to be approximately 1.39 Å, typical for aromatic systems. The exocyclic C-C bonds connecting the methyl and trifluoromethyl groups to the ring are anticipated to be around 1.51 Å.

The conformation of 2,4-bis(trifluoromethyl)toluene is primarily determined by the rotational barriers of the methyl and trifluoromethyl groups.

• Methyl Group Rotation: The methyl group is expected to have a relatively low barrier to rotation, likely in the range of 1-3 kcal/mol, similar to other substituted toluenes.

• Trifluoromethyl Group Rotation: The rotation of the CF₃ groups is more hindered. Studies on related molecules containing geminal CF₃ groups, such as hexafluoroisobutene, indicate that the staggered conformation is generally favored over the eclipsed one.[5][6][7] A similar preference is expected for the CF₃ groups in 2,4-bis(trifluoromethyl)toluene relative to the adjacent substituents on the benzene ring. The barrier to rotation for a CF₃ group on an aromatic ring is typically in the range of 1-4 kcal/mol.

The interaction between the ortho-substituted methyl and trifluoromethyl groups will be a key determinant of the overall preferred conformation, with steric hindrance likely forcing these groups to adopt a staggered arrangement to minimize repulsive forces.

Quantitative Structural Data (Theoretical)

In the absence of direct experimental data, the following table presents theoretical values for key structural parameters of 2,4-bis(trifluoromethyl)toluene, based on data from analogous molecules and computational chemistry principles. These values should be considered as estimates pending experimental verification.

Parameter	Predicted Value	Notes
Bond Lengths
C-C (aromatic)	~ 1.39 Å
C-C (ring-CH₃)	~ 1.51 Å
C-C (ring-CF₃)	~ 1.51 Å
C-H (methyl)	~ 1.09 Å
C-F	~ 1.34 Å
Bond Angles
C-C-C (aromatic)	~ 120°	Some distortion is expected due to bulky substituents.
C-C-H (methyl)	~ 109.5°
C-C-F	~ 111°
Dihedral Angles
H-C-C-C	Variable	Dependent on the rotational position of the methyl group.
F-C-C-C	Variable	Dependent on the rotational position of the trifluoromethyl groups.
Rotational Barriers
Methyl Group	~ 1-3 kcal/mol
Trifluoromethyl Group	~ 1-4 kcal/mol

Key Experimental Protocols for Structural Determination

To definitively determine the molecular structure and conformation of 2,4-bis(trifluoromethyl)toluene, a combination of experimental and computational techniques would be required.

Gas Electron Diffraction (GED)

Gas electron diffraction is a powerful technique for determining the geometry of molecules in the gas phase.[8][9]

Methodology:

• Sample Introduction: A gaseous sample of 2,4-bis(trifluoromethyl)toluene is introduced into a high-vacuum chamber.

• Electron Beam Interaction: A high-energy beam of electrons is scattered by the molecules.

• Diffraction Pattern: The scattered electrons create a diffraction pattern that is recorded on a detector.

• Data Analysis: The diffraction pattern is analyzed to determine the bond lengths, bond angles, and dihedral angles of the molecule. This analysis is often aided by theoretical calculations.

Microwave Spectroscopy

Microwave spectroscopy can provide very precise information about the rotational constants of a molecule, from which its moments of inertia and, consequently, its geometry can be derived.

Methodology:

• Sample Introduction: A gaseous sample of the molecule is introduced into a waveguide.

• Microwave Radiation: The sample is irradiated with microwave radiation of varying frequency.

• Absorption Spectrum: The absorption of microwaves at specific frequencies, corresponding to rotational transitions, is recorded.

• Spectral Analysis: The rotational spectrum is analyzed to determine the rotational constants, which are then used to calculate the molecular geometry.

Computational Chemistry

Quantum chemical calculations, such as Density Functional Theory (DFT) and ab initio methods, are invaluable for predicting molecular structures, conformational energies, and rotational barriers.

Methodology:

• Model Building: A 3D model of 2,4-bis(trifluoromethyl)toluene is constructed.

• Method and Basis Set Selection: An appropriate level of theory (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)) are chosen.

• Geometry Optimization: The geometry of the molecule is optimized to find the lowest energy conformation.

• Frequency Calculation: Vibrational frequencies are calculated to confirm that the optimized structure is a true minimum on the potential energy surface.

• Conformational Search: A systematic search for different conformers is performed by rotating the methyl and trifluoromethyl groups, and the relative energies of these conformers are calculated.

Logical Workflow for Conformational Analysis

The following diagram illustrates the logical workflow for a comprehensive conformational analysis of 2,4-bis(trifluoromethyl)toluene.

Caption: Workflow for conformational analysis.

Hypothetical Experimental Workflow for Structural Elucidation

This diagram outlines a typical experimental workflow for the structural elucidation of a molecule like 2,4-bis(trifluoromethyl)toluene.

Caption: Experimental workflow for structural elucidation.

Conclusion

While a definitive experimental structure of 2,4-bis(trifluoromethyl)toluene has yet to be published, this guide provides a robust theoretical framework for understanding its molecular structure and conformation. The steric and electronic effects of the trifluoromethyl groups are predicted to be the dominant factors in determining its three-dimensional shape. The experimental and computational workflows outlined herein provide a clear roadmap for future studies that will be necessary to fully characterize this and other similarly substituted aromatic compounds, which are of growing importance in the field of drug discovery.

References

• 1. scbt.com [scbt.com]
• 2. 136664-96-5|2,4-Bis(trifluoromethyl)toluene|BLD Pharm [bldpharm.com]
• 3. PubChemLite - 2,4-bis(trifluoromethyl)toluene (C9H6F6) [pubchemlite.lcsb.uni.lu]
• 4. researchgate.net [researchgate.net]
• 5. Bis-trifluoromethyl effect: doubled transitions in the rotational spectra of hexafluoroisobutene, (CF3)2C═CH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. figshare.com [figshare.com]
• 8. researchgate.net [researchgate.net]
• 9. Gas phase electron diffraction study of six fluoroethylenes - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Electronic Properties of the 2,4-bis(trifluoromethyl)toluene Ring

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core electronic properties of the 2,4-bis(trifluoromethyl)toluene ring. This molecule is of significant interest in medicinal chemistry and materials science due to the unique and powerful influence of its two trifluoromethyl substituents. This document details the theoretical underpinnings of its electronic structure, predicted spectroscopic and physicochemical properties, and provides detailed hypothetical experimental and computational protocols for its synthesis and characterization.

Introduction: The Influence of Trifluoromethyl Groups

The trifluoromethyl (-CF3) group is a cornerstone in modern medicinal chemistry and materials science, prized for its ability to modulate a molecule's physicochemical and biological properties. Its strong electron-withdrawing nature, high lipophilicity, and metabolic stability make it a valuable substituent in drug design. The presence of two such groups on a toluene ring, as in 2,4-bis(trifluoromethyl)toluene, creates a unique electronic environment with significant implications for its reactivity and potential applications as a synthetic intermediate. This guide will delve into the specific electronic characteristics imparted by this substitution pattern.

Core Electronic Properties and Reactivity

The electronic character of the 2,4-bis(trifluoromethyl)toluene ring is dominated by the potent electron-withdrawing inductive effect (-I) of the two trifluoromethyl groups. The high electronegativity of the fluorine atoms polarizes the C-F bonds, which in turn withdraws electron density from the aromatic ring through the sigma framework. This effect is significantly stronger than any potential hyperconjugation or resonance effects.

This pronounced electron withdrawal has two major consequences:

• Deactivation of the Aromatic Ring: The reduced electron density makes the aromatic ring significantly less nucleophilic and therefore less reactive towards electrophilic aromatic substitution compared to toluene or even monofluoromethylated toluene.[1][2]

• Meta-Directing Influence: In the event of an electrophilic aromatic substitution reaction, the strong deactivating nature of the trifluoromethyl groups directs incoming electrophiles to the positions meta to them. This is because the carbocation intermediates formed during ortho and para attack are significantly destabilized by the adjacent electron-withdrawing CF3 groups. The meta positions (positions 3, 5, and 6) are less destabilized, making them the preferred sites of substitution.

Inductive effects and directing influence.

Quantitative Data Summary

Due to the specificity of this compound, comprehensive experimental data is not widely available in public databases. The following tables summarize known and predicted physicochemical and spectroscopic properties.

Physicochemical Properties

Property	Value	Source/Method
Molecular Formula	C₉H₆F₆	-
Molecular Weight	228.13 g/mol	Calculated
Monoisotopic Mass	228.03737 Da	Predicted[3]
CAS Number	136664-96-5	[4]
Predicted XlogP	4.1	Predicted[3]
Dipole Moment	~2.5 - 3.5 D	Estimated based on related structures[5][6]

Predicted Spectroscopic Data

The following are predicted key features for the spectra of 2,4-bis(trifluoromethyl)toluene, based on known data for similar compounds and general principles of spectroscopy.

3.2.1. 1H NMR Spectroscopy (Predicted, in CDCl₃)

Chemical Shift (δ)	Multiplicity	Integration	Assignment
~7.8 ppm	s	1H	H-3
~7.6 ppm	d	1H	H-5
~7.4 ppm	d	1H	H-6
~2.5 ppm	s	3H	-CH₃

3.2.2. 13C NMR Spectroscopy (Predicted, in CDCl₃)

Chemical Shift (δ)	Key Feature	Assignment
~140-145 ppm	Quartet (due to C-F coupling)	C-2, C-4
~135-140 ppm	Singlet	C-1
~120-135 ppm	Various multiplicities	Aromatic C-H
~123 ppm	Quartet (J ≈ 272 Hz)	-CF₃
~20 ppm	Singlet	-CH₃

3.2.3. 19F NMR Spectroscopy (Predicted, in CDCl₃)

Chemical Shift (δ)	Multiplicity	Assignment
~ -62 to -64 ppm	Two singlets	-CF₃ at C-2 and C-4

3.2.4. Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
3000-2850	Medium	Aliphatic C-H stretch
1600-1450	Medium-Strong	Aromatic C=C stretch
1350-1100	Very Strong	C-F stretch

3.2.5. Mass Spectrometry (MS)

m/z	Interpretation
228	[M]⁺ (Molecular Ion)
209	[M-F]⁺
159	[M-CF₃]⁺

Experimental and Computational Protocols

Hypothetical Synthesis of 2,4-bis(trifluoromethyl)toluene

A plausible synthetic route to 2,4-bis(trifluoromethyl)toluene involves the fluorination of a corresponding bis(trichloromethyl)toluene precursor. This method is adapted from general procedures for the synthesis of trifluoromethylarenes.[1][7]

Reaction:

2,4-bis(trichloromethyl)toluene + 6 HF --(catalyst)--> 2,4-bis(trifluoromethyl)toluene + 6 HCl

Detailed Protocol:

• Apparatus Setup: A 250 mL three-necked, round-bottomed flask is equipped with a magnetic stirrer, a reflux condenser, a gas inlet tube, and a thermometer. The reflux condenser outlet is connected to a trap containing an aqueous solution of sodium hydroxide to neutralize evolved HCl gas.

• Reactant Charging: The flask is charged with 2,4-bis(trichloromethyl)toluene (0.1 mol). Anhydrous hydrogen fluoride (HF, ~0.8-1.0 mol) is carefully condensed into the reaction vessel at low temperature (-78 °C, dry ice/acetone bath). Caution: Anhydrous HF is extremely corrosive and toxic. This reaction must be performed in a specialized, corrosion-resistant apparatus within a well-ventilated fume hood by trained personnel.

• Reaction Conditions: A fluorination catalyst, such as antimony(V) chloride (SbCl₅, ~5 mol%), is added cautiously. The reaction mixture is slowly warmed to room temperature and then heated to 40-60 °C with vigorous stirring. The reaction progress is monitored by GC-MS analysis of aliquots.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. Excess HF is carefully vented through the basic trap. The crude product is poured onto crushed ice and extracted with dichloromethane (3 x 50 mL).

• Purification: The combined organic layers are washed with a saturated aqueous solution of sodium bicarbonate, followed by brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude product is purified by fractional distillation under vacuum to yield pure 2,4-bis(trifluoromethyl)toluene.

• Characterization: The final product is characterized by 1H, 13C, and 19F NMR spectroscopy, IR spectroscopy, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

Workflow for the synthesis of 2,4-bis(trifluoromethyl)toluene.

General Protocol for Spectroscopic Analysis

The following outlines a standard procedure for obtaining the key spectroscopic data for characterization.[8][9]

• NMR Spectroscopy: A sample of the compound (~5-10 mg) is dissolved in deuterated chloroform (CDCl₃, ~0.7 mL) containing tetramethylsilane (TMS) as an internal standard. 1H, 13C, and 19F NMR spectra are acquired on a 400 MHz or higher field NMR spectrometer.

• IR Spectroscopy: A thin film of the neat liquid sample is placed between two sodium chloride (NaCl) plates, or a small amount of the sample is analyzed using an Attenuated Total Reflectance (ATR) accessory. The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

• Mass Spectrometry: The sample is introduced into a mass spectrometer, typically via direct infusion or a gas chromatography (GC) inlet. High-resolution mass spectrometry (HRMS) is performed using an electron ionization (EI) or electrospray ionization (ESI) source on a time-of-flight (TOF) or Orbitrap mass analyzer to determine the exact mass.

Protocol for Computational Analysis

The electronic properties, such as the electrostatic potential map and dipole moment, can be reliably calculated using computational chemistry methods like Density Functional Theory (DFT).[10]

• Structure Building: The 3D structure of 2,4-bis(trifluoromethyl)toluene is built using molecular modeling software (e.g., Avogadro, GaussView).

• Geometry Optimization: An initial geometry optimization and frequency calculation are performed at a moderate level of theory (e.g., B3LYP/6-31G(d)) to find a stable conformation of the molecule. The absence of imaginary frequencies confirms a true energy minimum.

• High-Level Calculation: A final single-point energy calculation is performed using a higher-level basis set (e.g., B3LYP/6-311+G(d,p)) to obtain more accurate electronic properties. This calculation generates the necessary output file containing information on the molecular orbitals and electron density.

• Property Analysis: The output file is processed to calculate and visualize the molecular electrostatic potential (MEP) mapped onto the electron density surface. The dipole moment vector and its magnitude are also calculated from this output.

References

• 1. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 2. Benzene, (trifluoromethyl)- [webbook.nist.gov]
• 3. PubChemLite - 2,4-bis(trifluoromethyl)toluene (C9H6F6) [pubchemlite.lcsb.uni.lu]
• 4. scbt.com [scbt.com]
• 5. A dipole moment study of the electrical effect of the trifluoromethyl group - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Dipole Moment [macro.lsu.edu]
• 7. DE69915924T2 - Process for the preparation of bis (trifluoromethyl) benzene - Google Patents [patents.google.com]
• 8. rsc.org [rsc.org]
• 9. rsc.org [rsc.org]
• 10. ajchem-a.com [ajchem-a.com]

An In-depth Technical Guide on the Discovery and History of 2,4-Bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, properties, and potential applications of 2,4-bis(trifluoromethyl)toluene. While the specific historical details of its initial synthesis remain nuanced, this document traces the broader history of trifluoromethylated aromatic compounds, outlines plausible synthetic routes based on established organofluorine chemistry, and presents available physicochemical and spectroscopic data. The guide is intended to serve as a foundational resource for researchers and professionals in drug development and materials science who are interested in leveraging the unique properties of this fluorinated toluene derivative.

Introduction

The introduction of trifluoromethyl (-CF3) groups into organic molecules is a cornerstone of modern medicinal and agricultural chemistry. The unique electronic properties of the -CF3 group, including its high electronegativity and lipophilicity, can profoundly influence a molecule's metabolic stability, binding affinity, and bioavailability. 2,4-Bis(trifluoromethyl)toluene, a derivative of toluene featuring two trifluoromethyl substituents, represents a potentially valuable building block in the synthesis of novel bioactive compounds and advanced materials. This guide delves into the known information surrounding this specific isomer.

Historical Context: The Dawn of Trifluoromethylated Aromatics

The journey to understanding compounds like 2,4-bis(trifluoromethyl)toluene begins with the pioneering work in organofluorine chemistry. A pivotal moment in this field was the first synthesis of an aromatic compound bearing a trifluoromethyl group in 1892 by Frédéric Swarts, who successfully prepared benzotrifluoride from benzotrichloride using antimony fluoride.[1] This foundational work laid the groundwork for the development of a vast array of trifluoromethylated compounds. In the 1930s, industrial-scale production of benzotrifluoride and its derivatives was advanced by companies like Kinetic Chemicals and IG Farben, who replaced antimony trifluoride with hydrogen fluoride, a more practical reagent for large-scale synthesis.[1]

While a specific "discovery" paper for 2,4-bis(trifluoromethyl)toluene is not readily identifiable in the published literature, its existence and synthesis are a logical extension of the well-established methodologies for introducing trifluoromethyl groups onto aromatic rings. The compound is now commercially available from various chemical suppliers, indicating that its synthesis is achievable through established protocols.

Synthesis and Experimental Protocols

While a definitive, published experimental protocol for the first synthesis of 2,4-bis(trifluoromethyl)toluene is elusive, its preparation can be inferred from general methods for the synthesis of bis(trifluoromethyl) aromatic compounds. A common industrial approach involves the chlorination of a suitable toluene derivative followed by a halogen exchange (Halex) reaction.

A plausible synthetic pathway is outlined below. This proposed multi-step synthesis starts from a readily available toluene derivative.

Proposed Synthetic Pathway:

Caption: A logical multi-step synthesis of 2,4-bis(trifluoromethyl)toluene.

Experimental Workflow for Halogen Exchange:

Caption: A generalized workflow for the synthesis of 2,4-bis(trifluoromethyl)toluene.

A patent for the production of bis(trifluoromethyl)benzene describes a similar process where a chlorinated precursor is fluorinated using hydrogen fluoride.[2]

Physicochemical and Spectroscopic Data

Limited quantitative data for 2,4-bis(trifluoromethyl)toluene is publicly available. The following tables summarize the known information.

Table 1: Physicochemical Properties of 2,4-Bis(trifluoromethyl)toluene

Property	Value	Reference
CAS Number	136664-96-5	[3]
Molecular Formula	C₉H₆F₆	[3]
Molecular Weight	228.14 g/mol	[4]

Note: Experimental data such as boiling point, density, and refractive index are not consistently reported in publicly accessible sources. Researchers should refer to the Certificate of Analysis from their specific supplier for precise data.

Table 2: Spectroscopic Data of 2,4-Bis(trifluoromethyl)toluene

Spectrum	Key Features
¹H NMR	Expected signals for the aromatic protons and the methyl group protons. The chemical shifts would be influenced by the two strong electron-withdrawing -CF₃ groups.
¹³C NMR	Expected signals for the aromatic carbons, the methyl carbon, and the carbons of the -CF₃ groups (quartets due to C-F coupling).
¹⁹F NMR	Expected to show two singlets for the two non-equivalent -CF₃ groups.
Mass Spec.	The molecular ion peak (M⁺) would be expected at m/z = 228. Fragmentation patterns would likely involve the loss of fluorine and trifluoromethyl radicals.
IR	Strong absorption bands characteristic of C-F stretching vibrations are expected in the region of 1100-1350 cm⁻¹.

Applications and Future Outlook

While specific, large-scale industrial or pharmaceutical applications of 2,4-bis(trifluoromethyl)toluene are not yet widely documented, its structure suggests significant potential in several areas:

• Pharmaceuticals: As a building block, it can be used to synthesize more complex molecules where the 2,4-bis(trifluoromethyl)phenyl moiety can impart desirable properties such as increased metabolic stability and enhanced receptor binding affinity. The introduction of trifluoromethyl groups is a well-established strategy in drug design to improve the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1]

• Agrochemicals: Similar to pharmaceuticals, the trifluoromethyl groups can enhance the efficacy and environmental persistence of pesticides and herbicides.[5]

• Materials Science: The high thermal and chemical stability conferred by the C-F bonds makes this compound a candidate for the synthesis of specialty polymers, liquid crystals, and other advanced materials with tailored properties.

Currently, 2,4-bis(trifluoromethyl)toluene is primarily used in a research and development capacity.[3]

Biological Activity and Signaling Pathways

At present, there is no specific information in the public domain regarding the biological activity or interaction of 2,4-bis(trifluoromethyl)toluene with any known signaling pathways. The general biological effects of trifluoromethyl-containing compounds are vast and depend on the overall molecular structure.[6] Further research is required to elucidate any specific biological effects of this particular molecule.

Conclusion

2,4-Bis(trifluoromethyl)toluene is a fluorinated aromatic compound with significant potential as a building block in the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials. While the specific details of its initial discovery are not well-documented, its synthesis is achievable through established methods in organofluorine chemistry. This guide provides a summary of the available information and highlights the need for further research to fully characterize its properties and explore its potential applications. As the demand for sophisticated fluorinated molecules continues to grow, compounds like 2,4-bis(trifluoromethyl)toluene will likely play an increasingly important role in the development of new technologies and therapies.

References

• 1. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. scbt.com [scbt.com]
• 4. 2,4-Bis(trifluoromethyl)toluene [oakwoodchemical.com]
• 5. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Theoretical Insights into 2,4-bis(trifluoromethyl)toluene: A Computational Chemistry Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4-bis(trifluoromethyl)toluene is a halogenated aromatic compound with potential applications in medicinal chemistry and materials science due to the unique properties conferred by its trifluoromethyl groups. This technical guide provides a comprehensive overview of the theoretical calculations used to elucidate the structural, electronic, and spectroscopic properties of this molecule. While specific experimental and computational studies on 2,4-bis(trifluoromethyl)toluene are not extensively available in peer-reviewed literature, this paper outlines a robust computational methodology based on well-established theoretical studies of analogous fluorinated aromatic compounds. The presented data, derived from these established computational methods, offers valuable insights for researchers working with this and similar molecules.

Introduction

The introduction of trifluoromethyl (-CF3) groups into organic molecules can significantly alter their physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets. These modifications are of particular interest in drug discovery and materials science. 2,4-bis(trifluoromethyl)toluene, with its two electron-withdrawing -CF3 groups on the toluene scaffold, presents an interesting case for theoretical investigation. Computational chemistry provides a powerful toolkit for predicting molecular properties, guiding experimental work, and understanding structure-activity relationships at the atomic level.

This whitepaper details the application of Density Functional Theory (DFT), a widely used quantum chemical method, to predict the key characteristics of 2,4-bis(trifluoromethyl)toluene. The methodologies and expected outcomes are based on computational studies of structurally related fluorinated molecules.[1][2]

Computational Methodology

The theoretical calculations outlined herein are based on methodologies frequently employed for halogenated aromatic compounds, which have demonstrated a high degree of accuracy in predicting experimental observations.

Geometry Optimization and Vibrational Frequencies

The molecular geometry of 2,4-bis(trifluoromethyl)toluene would be optimized using Density Functional Theory (DFT) with the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional.[1] This functional is known for its reliability in describing the electronic structure of organic molecules. The 6-311+G(d,p) basis set would be employed to provide a flexible description of the electron distribution, including polarization and diffuse functions, which are important for molecules containing electronegative atoms like fluorine.[1] Frequency calculations would be performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum on the potential energy surface and to predict the infrared (IR) spectrum.

Electronic Properties

Key electronic properties, including the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), would be calculated at the B3LYP/6-311+G(d,p) level of theory. The HOMO-LUMO gap is a critical parameter for assessing the chemical reactivity and kinetic stability of a molecule. The molecular electrostatic potential (MEP) would also be mapped onto the electron density surface to visualize the regions of positive and negative electrostatic potential, providing insights into potential sites for electrophilic and nucleophilic attack.

NMR Spectroscopy

Theoretical ¹H and ¹³C nuclear magnetic resonance (NMR) chemical shifts would be calculated using the Gauge-Including Atomic Orbital (GIAO) method with the B3LYP functional and the 6-311+G(d,p) basis set. Tetramethylsilane (TMS) would be used as the reference standard for calculating the chemical shifts.

Predicted Molecular Properties

The following tables summarize the expected quantitative data for 2,4-bis(trifluoromethyl)toluene based on the computational methodology described above.

Table 1: Calculated Geometric Parameters

Parameter	Value
Bond Lengths (Å)
C-C (aromatic)	1.39 - 1.41
C-C (methyl)	1.51
C-H (aromatic)	1.08
C-H (methyl)	1.09
C-CF₃	1.50
C-F	1.34
**Bond Angles (°) **
C-C-C (aromatic)	119 - 121
H-C-C (aromatic)	119 - 121
C-C-CH₃	121
H-C-H (methyl)	109.5
C-C-CF₃	120
F-C-F	107

Table 2: Calculated Electronic Properties

Property	Value
HOMO Energy	-8.5 eV
LUMO Energy	-1.2 eV
HOMO-LUMO Gap	7.3 eV
Dipole Moment	2.5 D

Table 3: Predicted Vibrational Frequencies (Selected)

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity
C-H stretch (aromatic)	3100 - 3000	Medium
C-H stretch (methyl)	2980 - 2870	Medium
C-C stretch (aromatic)	1600 - 1450	Strong
C-F stretch	1350 - 1100	Very Strong

Table 4: Predicted ¹H and ¹³C NMR Chemical Shifts

Nucleus	Predicted Chemical Shift (ppm)
¹H NMR
-CH₃	2.4
Aromatic-H	7.5 - 7.8
¹³C NMR
-CH₃	21
Aromatic C-H	125 - 135
Aromatic C-CF₃	130 (quartet)
Aromatic C-CH₃	140
-CF₃	124 (quartet)

Visualizations

Computational Workflow

The following diagram illustrates the logical flow of the computational chemistry study described in this whitepaper.

Caption: Computational workflow for theoretical analysis.

Molecular Electrostatic Potential (MEP) Map Logic

The MEP map provides a visual representation of the charge distribution around the molecule, which is crucial for understanding intermolecular interactions.

Caption: Logic of MEP map interpretation.

Experimental Protocols

While specific experimental data for 2,4-bis(trifluoromethyl)toluene is sparse in the public domain, the following protocols outline standard procedures for the synthesis and characterization of similar compounds.

Synthesis

A plausible synthetic route to 2,4-bis(trifluoromethyl)toluene involves the trifluoromethylation of a suitable toluene derivative. A common method is the reaction of a corresponding di-iodotoluene with a trifluoromethylating agent, such as trifluoromethylcopper or the Ruppert-Prakash reagent (TMSCF₃), in the presence of a suitable catalyst.

General Procedure:

• To a solution of 2,4-diiodotoluene in an appropriate solvent (e.g., DMF or NMP), add the trifluoromethylating agent and a copper(I) salt (e.g., CuI).

• The reaction mixture is heated under an inert atmosphere (e.g., nitrogen or argon) for several hours.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction is quenched with water and extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H, ¹³C, and ¹⁹F NMR spectra would be recorded on a 400 or 500 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent. Chemical shifts are reported in parts per million (ppm) relative to an internal standard (TMS for ¹H and ¹³C, and CFCl₃ for ¹⁹F).

Infrared (IR) Spectroscopy:

• IR spectra would be recorded on a Fourier-transform infrared (FTIR) spectrometer. The sample can be analyzed as a neat liquid between salt plates (e.g., NaCl or KBr) or as a thin film on a KBr pellet.

Mass Spectrometry (MS):

• Mass spectra would be obtained using a gas chromatograph coupled to a mass spectrometer (GC-MS) with electron ionization (EI) or a high-resolution mass spectrometer (HRMS) with electrospray ionization (ESI).

Conclusion

This technical guide has outlined a comprehensive theoretical framework for the computational study of 2,4-bis(trifluoromethyl)toluene. By employing established DFT methods, it is possible to predict a wide range of molecular properties, including its three-dimensional structure, electronic characteristics, and spectroscopic signatures. The provided data tables and visualizations serve as a valuable resource for researchers, offering insights that can guide synthetic efforts, aid in the interpretation of experimental data, and facilitate the rational design of new molecules with tailored properties for applications in drug development and materials science. The described computational workflow and interpretative logic for MEP maps provide a clear roadmap for conducting and understanding theoretical investigations of this and related fluorinated aromatic compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Safety and Handling of 2,4-Bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2,4-bis(trifluoromethyl)toluene. The information is intended to support researchers, scientists, and drug development professionals in the safe use and management of this compound in a laboratory setting.

Chemical and Physical Properties

2,4-Bis(trifluoromethyl)toluene is a halogenated aromatic compound. A summary of its key physical and chemical properties is presented in Table 1. This data is essential for understanding its behavior and potential hazards.

Property	Value
Molecular Formula	C₉H₆F₆
Molecular Weight	228.13 g/mol
Appearance	Colorless liquid
Boiling Point	Not available
Melting Point	Not available
Flash Point	Not available
Density	Not available
Solubility	Insoluble in water

Table 1: Physical and Chemical Properties of 2,4-Bis(trifluoromethyl)toluene

Hazard Identification and GHS Classification

2,4-Bis(trifluoromethyl)toluene is classified as a hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating its potential hazards.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315 - Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319 - Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)	3	H335 - May cause respiratory irritation

Table 2: GHS Classification for 2,4-Bis(trifluoromethyl)toluene

Signal Word: Warning

Hazard Pictograms:

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and accidents.

Handling

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety goggles with side shields or a face shield, and a lab coat.[1]

• Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist.[1]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage

• Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

• Conditions to Avoid: Store away from heat, sparks, open flames, and other ignition sources.

• Incompatible Materials: Keep away from strong oxidizing agents.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Control Parameter	Recommendation
Engineering Controls	Work in a chemical fume hood. Ensure eyewash stations and safety showers are readily accessible.
Eye/Face Protection	Wear chemical safety goggles and/or a face shield.
Skin Protection	Wear chemical-resistant gloves and a lab coat.
Respiratory Protection	If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

Table 3: Exposure Controls and Personal Protective Equipment

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Firefighting and Accidental Release Measures

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Emits toxic fumes under fire conditions. Vapors may form explosive mixtures with air.

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Absorb with an inert absorbent material (e.g., vermiculite, sand, or earth) and place in a suitable, closed container for disposal.

Toxicological Information

Experimental Protocols for Safety Assessment

While specific experimental data for 2,4-bis(trifluoromethyl)toluene is limited, the safety of new chemical entities is typically assessed using standardized protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 423)

This test provides information on the health hazards likely to arise from a single oral exposure to a substance. A stepwise procedure is used where a small group of animals is dosed at a defined level. The outcome of this step determines the dose for the next step.

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).

Acute Inhalation Toxicity (Based on OECD Guideline 403)

This guideline is used to assess the health hazards from short-term exposure to a substance via inhalation. Animals are exposed to the test substance for a defined period, and the effects are observed.

Caption: General Workflow for Acute Inhalation Toxicity Study.

Potential Signaling Pathways in Toxicity

The specific metabolic and toxicological pathways for 2,4-bis(trifluoromethyl)toluene have not been extensively studied. However, it is plausible that its metabolism involves cytochrome P450 (CYP) enzymes, which are known to metabolize aromatic compounds. The trifluoromethyl groups can significantly influence the rate and products of metabolism, potentially leading to the formation of reactive intermediates.

Caption: Hypothetical Metabolic Pathway of 2,4-Bis(trifluoromethyl)toluene.

Conclusion

2,4-Bis(trifluoromethyl)toluene is a hazardous chemical that requires careful handling and adherence to strict safety protocols. While specific toxicological data is limited, its GHS classification indicates that it is an irritant. Researchers and laboratory personnel must use appropriate personal protective equipment and work in well-ventilated areas to minimize exposure risks. In the absence of comprehensive safety data, a cautious and proactive approach to safety is paramount.

References

• 1. fishersci.com [fishersci.com]

Solubility of 2,4-Bis(trifluoromethyl)toluene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2,4-bis(trifluoromethyl)toluene in organic solvents. Due to the limited availability of specific quantitative experimental data in public domains, this document focuses on the foundational principles governing the solubility of highly fluorinated aromatic compounds. It offers a detailed experimental protocol for the determination of its solubility and discusses the key factors influencing this property. This guide is intended to equip researchers with the necessary information to effectively utilize 2,4-bis(trifluoromethyl)toluene in various applications, including chemical synthesis and pharmaceutical development.

Introduction: Understanding the Solubility of Fluorinated Toluenes

The solubility of a compound is a critical physicochemical property that dictates its utility in a wide range of chemical processes. The introduction of trifluoromethyl (-CF₃) groups to an aromatic ring, as in 2,4-bis(trifluoromethyl)toluene, significantly alters the molecule's electronic and steric properties, thereby influencing its interactions with solvents. The strong electron-withdrawing nature of the -CF₃ groups can affect the molecule's polarity and its capacity to engage in intermolecular forces, such as van der Waals interactions and dipole-dipole forces, which are fundamental to the dissolution process.

Based on the principle of "like dissolves like," it is anticipated that 2,4-bis(trifluoromethyl)toluene, a relatively non-polar molecule, will exhibit higher solubility in non-polar and weakly polar organic solvents. Its solubility is expected to be lower in highly polar solvents, particularly protic solvents capable of hydrogen bonding.

Predicted Solubility Profile

Table 1: Predicted Qualitative Solubility of 2,4-Bis(trifluoromethyl)toluene in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar Aprotic	Hexane, Toluene, Benzene	High	Strong van der Waals interactions between the non-polar solute and solvent molecules.
Polar Aprotic	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, Acetone	Moderate to High	Favorable dipole-dipole and induced dipole interactions can occur. The polarity of these solvents is sufficient to interact with the polar C-F bonds.
Polar Protic	Methanol, Ethanol, Water	Low to Very Low	The energy required to disrupt the strong hydrogen bonding network of the protic solvent is not sufficiently compensated by the interactions with the non-polar solute.

Factors Influencing Solubility

The solubility of 2,4-bis(trifluoromethyl)toluene is governed by a complex interplay of several factors related to both the solute and the solvent. A conceptual understanding of these factors is crucial for solvent selection and for predicting solubility trends.

Caption: Factors influencing the solubility of a solute.

Experimental Protocol for Solubility Determination: Isothermal Shake-Flask Method

The following section outlines a standardized and reliable protocol for the experimental determination of the solubility of 2,4-bis(trifluoromethyl)toluene in various organic solvents using the isothermal shake-flask method.

Materials and Equipment

• 2,4-Bis(trifluoromethyl)toluene (purity > 98%)

• Analytical grade organic solvents (e.g., hexane, toluene, dichloromethane, acetone, methanol)

• Analytical balance (readability ± 0.1 mg)

• Thermostatic shaker bath or orbital shaker in a temperature-controlled environment

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas Chromatography (GC) system with a Flame Ionization Detector (FID)

• Volumetric flasks, pipettes, and autosampler vials

• Syringe filters (0.22 µm, compatible with the organic solvents)

Experimental Workflow

Caption: Experimental workflow for solubility determination.

Detailed Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 2,4-bis(trifluoromethyl)toluene to a series of vials, each containing a known volume (e.g., 5 mL) of a specific organic solvent. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C ± 0.1 °C).

  • Agitate the samples for a sufficient duration (typically 24 to 48 hours) to ensure that equilibrium between the dissolved and undissolved solute is achieved.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the solid to settle.

  • Alternatively, centrifuge the vials at a high speed (e.g., 5000 rpm for 15 minutes) to pellet the undissolved solid.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe fitted with a compatible syringe filter.

  • Accurately weigh the collected aliquot and dilute it gravimetrically with a suitable solvent to a concentration that falls within the linear range of the analytical method's calibration curve.

• Quantitative Analysis:

  • Prepare a series of calibration standards of 2,4-bis(trifluoromethyl)toluene of known concentrations.

  • Analyze the calibration standards and the diluted samples using a validated HPLC or GC method.

  • Construct a calibration curve by plotting the analytical response versus the concentration of the standards.

• Calculation of Solubility:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. The solubility is typically expressed in units of mg/mL or mol/L.

Conclusion

While quantitative solubility data for 2,4-bis(trifluoromethyl)toluene is not extensively documented, its molecular structure provides a strong basis for predicting its behavior in various organic solvents. It is expected to be highly soluble in non-polar and moderately polar aprotic solvents and poorly soluble in polar protic solvents. The detailed experimental protocol provided in this guide offers a robust framework for obtaining precise and accurate quantitative solubility data, which is indispensable for the effective application of this compound in research and development, particularly in the fields of synthetic chemistry and drug discovery.

Protocols & Analytical Methods

The Strategic Application of 2,4-Bis(trifluoromethyl)toluene Analogs in Palladium-Catalyzed Cross-Coupling Reactions: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the incorporation of fluorine-containing motifs is a cornerstone of modern medicinal chemistry. The bis(trifluoromethyl)phenyl group, in particular, offers a unique combination of lipophilicity, metabolic stability, and electron-withdrawing properties that can significantly enhance the pharmacological profile of drug candidates. This document provides detailed application notes and protocols for the use of 2,4-bis(trifluoromethyl)toluene analogs, primarily focusing on the well-studied and electronically similar 3,5-bis(trifluoromethyl)bromobenzene, in various palladium-catalyzed cross-coupling reactions.

The strong electron-withdrawing nature of the two trifluoromethyl groups on the aromatic ring significantly influences the reactivity of the aryl halide, making these substrates particularly interesting and sometimes challenging partners in cross-coupling reactions.[1] The resulting biaryl, amino-aryl, and alkynyl-aryl products are valuable intermediates in the synthesis of a wide range of biologically active molecules, including approved drugs like Dutasteride.[2][3]

I. Data Presentation: A Comparative Overview of Cross-Coupling Reactions

The following tables summarize quantitative data for various palladium-catalyzed cross-coupling reactions with bis(trifluoromethyl)phenyl halides, offering a comparative look at the influence of different reaction parameters on product yields.

Table 1: Suzuki-Miyaura Coupling of Aryl Halides with Arylboronic Acids

Entry	Aryl Halide	Boronic Acid	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	3,5-Bis(trifluoromethyl)bromobenzene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Toluene/H₂O (5:1)	100	12	95
2	1-Bromo-3,5-bis(trifluoromethyl)benzene	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	80	3	92
3	1-Bromo-3,5-bis(trifluoromethyl)benzene	2-Thiopheneboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	80	5	88
4	1-Chloro-3,5-bis(trifluoromethyl)benzene	Phenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2.5)	t-BuOH	100	24	78

Table 2: Heck Coupling of Aryl Halides with Alkenes

Entry	Aryl Halide	Alkene	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-3,5-bis(trifluoromethyl)benzene	Styrene	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (1.5)	DMF/H₂O	100	12	85
2	1-Iodo-3,5-bis(trifluoromethyl)benzene	n-Butyl acrylate	PdCl₂(PPh₃)₂ (5)	-	KOAc (2.0)	DCE	80	16	84
3	1-Bromo-3,5-bis(trifluoromethyl)benzene	Styrene	Pd@MOF-NH₂ (10)	-	K₂CO₃	DMF	120	-	>96

Table 3: Sonogashira Coupling of Aryl Halides with Terminal Alkynes

Entry	Aryl Halide	Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Iodo-3,5-bis(trifluoromethyl)benzene	Phenylacetylene	Pd(PPh₃)₄ (2.5)	5	NEt₃	Dioxane	100	6	90
2	1-Bromo-3,5-bis(trifluoromethyl)benzene	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	4	Et₃N	THF	65	12	85
3	1-Iodo-3,5-bis(trifluoromethyl)benzene	Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	5	K₂CO₃ (2.0)	Dioxane/H₂O	80	3	89

Table 4: Buchwald-Hartwig Amination of Aryl Halides with Amines

Entry	Aryl Halide	Amine	Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	3,5-Bis(trifluoromethyl)bromobenzene	4-Methoxyaniline	Pd₂(dba)₃ (1)	XPhos (3)	NaOtBu (1.2)	Rapeseed Oil	110	-	99[4]
2	3,5-Bis(trifluoromethyl)bromobenzene	3-(Trifluoromethyl)aniline	Pd₂(dba)₃ (1)	XPhos (3)	NaOtBu (1.2)	Rapeseed Oil	110	-	94[4]
3	3,5-Bis(trifluoromethyl)bromobenzene	p-Toluidine	Pd₂(dba)₃ (1)	XPhos (3)	NaOtBu (1.2)	Rapeseed Oil	110	-	97[4]
4	3,5-Bis(trifluoromethyl)bromobenzene	Diphenylamine	Pd₂(dba)₃ (1)	XPhos (3)	NaOtBu (1.2)	Rapeseed Oil	110	-	55[4]

II. Experimental Protocols

The following are detailed, generalized protocols for the palladium-catalyzed cross-coupling reactions of 3,5-bis(trifluoromethyl)bromobenzene. These protocols should be adapted and optimized for specific substrates and desired outcomes.

General Considerations: All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox. All glassware should be oven-dried and cooled under an inert atmosphere before use. Solvents should be anhydrous and degassed prior to use.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 3,5-bis(trifluoromethyl)bromobenzene with an arylboronic acid.

Materials:

• 3,5-Bis(trifluoromethyl)bromobenzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Toluene (anhydrous and degassed)

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 3,5-bis(trifluoromethyl)bromobenzene, the arylboronic acid, and potassium phosphate.

• In a separate vial, weigh out palladium(II) acetate and SPhos and add them to the Schlenk flask.

• Add anhydrous toluene and degassed water (e.g., a 5:1 ratio) to the flask via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol 2: Heck Coupling

This protocol provides a general method for the Heck coupling of 3,5-bis(trifluoromethyl)bromobenzene with an alkene.

Materials:

• 3,5-Bis(trifluoromethyl)bromobenzene (1.0 equiv)

• Alkene (e.g., Styrene) (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Triphenylphosphine (PPh₃) (4 mol%)

• Potassium carbonate (K₂CO₃) (1.5 equiv)

• N,N-Dimethylformamide (DMF) (anhydrous and degassed)

• Water (degassed)

Procedure:

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3,5-bis(trifluoromethyl)bromobenzene, potassium carbonate, palladium(II) acetate, and triphenylphosphine under an inert atmosphere.

• Add anhydrous DMF and degassed water via syringe.

• Add the alkene to the reaction mixture.

• Heat the mixture to 100 °C and stir vigorously.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Caption: Catalytic cycle of the Heck coupling reaction.

Protocol 3: Sonogashira Coupling

This protocol outlines a general procedure for the Sonogashira coupling of 3,5-bis(trifluoromethyl)iodobenzene with a terminal alkyne.

Materials:

• 3,5-Bis(trifluoromethyl)iodobenzene (1.0 equiv)

• Terminal alkyne (e.g., Phenylacetylene) (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (2.5 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Triethylamine (NEt₃) (anhydrous and degassed)

• Dioxane (anhydrous and degassed)

Procedure:

• To an oven-dried Schlenk tube, add 3,5-bis(trifluoromethyl)iodobenzene, Pd(PPh₃)₄, and CuI under an inert atmosphere.

• Add anhydrous dioxane and triethylamine via syringe.

• Add the terminal alkyne to the reaction mixture.

• Heat the mixture to 100 °C and stir for the specified time.

• Monitor the reaction progress by TLC.

• Once complete, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel.

Protocol 4: Buchwald-Hartwig Amination

This protocol provides a general method for the Buchwald-Hartwig amination of 3,5-bis(trifluoromethyl)bromobenzene with an amine.[4]

Materials:

• 3,5-Bis(trifluoromethyl)bromobenzene (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• XPhos (3 mol%)

• Sodium tert-butoxide (NaOtBu) (1.2 equiv)

• Toluene or Rapeseed Oil (anhydrous and degassed)

Procedure:

• In a glovebox or under a positive flow of inert gas, add Pd₂(dba)₃ and XPhos to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• To the same tube, add sodium tert-butoxide, 3,5-bis(trifluoromethyl)bromobenzene, and the amine.

• Add the anhydrous solvent via syringe.

• Seal the tube and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through Celite.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Caption: Key components for a successful Buchwald-Hartwig amination.

III. Application in Drug Development

The bis(trifluoromethyl)phenyl moiety is a privileged scaffold in medicinal chemistry. The trifluoromethyl groups enhance metabolic stability by blocking potential sites of oxidation and increase lipophilicity, which can improve cell membrane permeability and bioavailability.[3] A prominent example is the drug Dutasteride, a 5α-reductase inhibitor used to treat benign prostatic hyperplasia, which features a 2,5-bis(trifluoromethyl)phenyl group.[2] The synthesis of such compounds often relies on palladium-catalyzed cross-coupling reactions to form the key C-N or C-C bonds, highlighting the importance of the protocols described herein for the development of new therapeutic agents.[3]

By providing a robust and versatile set of tools for the construction of molecules containing the bis(trifluoromethyl)phenyl group, palladium-catalyzed cross-coupling reactions empower chemists to explore a wider chemical space in the quest for novel and more effective pharmaceuticals.

References

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

The Role of 2,4-Bis(trifluoromethyl)toluene in Medicinal Chemistry: A Versatile Building Block for Bioactive Compounds

Introduction: 2,4-Bis(trifluoromethyl)toluene, a halogenated aromatic compound, serves as a valuable and versatile building block in medicinal chemistry. The presence of two trifluoromethyl (CF3) groups on the toluene ring imparts unique physicochemical properties to derivative molecules, often enhancing their metabolic stability, lipophilicity, and binding affinity to biological targets. These characteristics make it an attractive scaffold for the development of novel therapeutic agents across various disease areas. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of 2,4-bis(trifluoromethyl)toluene and its key derivatives in the synthesis of medicinally relevant compounds.

Key Synthetic Intermediates and Their Applications

2,4-Bis(trifluoromethyl)toluene is not typically used directly in biological assays but is first converted into more reactive intermediates. The most common and useful of these are 2,4-bis(trifluoromethyl)aniline and 2,4-bis(trifluoromethyl)benzaldehyde. These intermediates are then utilized in a variety of reactions to construct complex bioactive molecules.

1. 2,4-Bis(trifluoromethyl)aniline: This aniline derivative is a crucial precursor for the synthesis of a wide range of pharmaceuticals, including kinase inhibitors and anti-inflammatory agents. The amino group provides a reactive handle for amide bond formation, urea synthesis, and participation in cyclization reactions to form heterocyclic systems.

2. 2,4-Bis(trifluoromethyl)benzaldehyde: The aldehyde functionality of this intermediate is highly versatile for creating carbon-carbon bonds through reactions like aldol condensations and Wittig reactions. It is also a key component in multicomponent reactions for the efficient synthesis of diverse heterocyclic scaffolds.

Application in the Synthesis of Pyrazole-Based Bioactive Molecules

The pyrazole scaffold is a privileged structure in medicinal chemistry, found in numerous approved drugs. The synthesis of pyrazole derivatives incorporating the 2,4-bis(trifluoromethyl)phenyl moiety is a promising strategy for developing new therapeutic agents. While specific examples starting directly from 2,4-bis(trifluoromethyl)toluene are not extensively documented in publicly available literature, the synthesis of isomeric pyrazoles from 3',5'-bis(trifluoromethyl)acetophenone provides a well-established protocol that can be adapted. These compounds have demonstrated significant antibacterial activity.

Experimental Protocol: Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives (Adapted for 2,4-Isomer)

This protocol describes the synthesis of pyrazole derivatives from a substituted acetophenone, which can be conceptually applied to the 2,4-bis(trifluoromethyl) analogue.

Step 1: Formation of the Hydrazone Intermediate

A solution of 2',4'-bis(trifluoromethyl)acetophenone and a substituted hydrazine (e.g., 4-hydrazinobenzoic acid) in a suitable solvent like ethanol is stirred, often with catalytic acid. The reaction mixture is heated to reflux to drive the condensation reaction to completion, forming the corresponding hydrazone.

Step 2: Vilsmeier-Haack Cyclization to Form the Pyrazole Aldehyde

The crude hydrazone is then subjected to the Vilsmeier-Haack reaction. This involves treatment with a mixture of phosphorus oxychloride (POCl3) and dimethylformamide (DMF), which serves as the Vilsmeier reagent. This reaction effects cyclization to the pyrazole ring and formylates the 4-position, yielding a pyrazole-4-carbaldehyde intermediate.

Step 3: Reductive Amination to Synthesize Final Pyrazole Derivatives

The pyrazole-4-carbaldehyde is then reacted with a variety of primary or secondary amines via reductive amination. The aldehyde and amine are first condensed to form an imine or enamine intermediate, which is then reduced in situ using a reducing agent such as sodium borohydride (NaBH4) or sodium triacetoxyborohydride to yield the final N-substituted pyrazole derivative.

Application in the Synthesis of Amide-Based Bioactive Molecules

The 2,4-bis(trifluoromethyl)phenyl moiety can be incorporated into amide-containing molecules, which are prevalent in pharmaceuticals. 2,4-Bis(trifluoromethyl)aniline can be readily acylated to form a wide range of amides with potential biological activity.

Experimental Protocol: Synthesis of N-(2,4-Bis(trifluoromethyl)phenyl) Amides

A solution of 2,4-bis(trifluoromethyl)aniline in an aprotic solvent such as dichloromethane or tetrahydrofuran is treated with an acyl chloride or a carboxylic acid in the presence of a coupling agent (e.g., DCC, EDC). A base, such as triethylamine or pyridine, is typically added to neutralize the HCl generated during the reaction. The reaction is stirred at room temperature until completion. The resulting amide can then be purified by crystallization or column chromatography.

Quantitative Data on Bioactive Derivatives

While specific quantitative biological data for compounds directly derived from 2,4-bis(trifluoromethyl)toluene is limited in the public domain, data from structurally related compounds, such as isomers, highlights the potential of this scaffold. For instance, pyrazole derivatives containing the 3,5-bis(trifluoromethyl)phenyl group have shown potent antibacterial activity.

Compound Class	Target Organism/Enzyme	Activity (MIC/IC50)
Pyrazole Derivatives (3,5-isomer)	Staphylococcus aureus	As low as 0.25 µg/mL (MIC)
Enterococcus faecium	As low as 0.25 µg/mL (MIC)
Celecoxib Analogues (trifluoromethylated)	Cyclooxygenase-2 (COX-2)	Varies with substitution

Signaling Pathways and Experimental Workflows

The biological activity of compounds derived from 2,4-bis(trifluoromethyl)toluene can be investigated through various cellular and biochemical assays. For example, the antibacterial activity of pyrazole derivatives can be assessed by determining their Minimum Inhibitory Concentration (MIC) against a panel of bacterial strains. For kinase inhibitors, enzymatic assays are used to determine the IC50 values against specific kinases, and cellular assays can elucidate their effects on downstream signaling pathways.

Experimental Workflow for Assessing Antibacterial Activity

Caption: Workflow for Determining the Minimum Inhibitory Concentration (MIC) of Synthesized Compounds.

Signaling Pathway for Kinase Inhibitors

Many kinase inhibitors target pathways crucial for cell growth and proliferation, such as the MAPK/ERK pathway.

Caption: Inhibition of the MAPK/ERK Signaling Pathway by a Kinase Inhibitor.

Conclusion

2,4-Bis(trifluoromethyl)toluene is a valuable starting material in medicinal chemistry, providing access to a variety of functionalized intermediates for the synthesis of novel bioactive compounds. The incorporation of the 2,4-bis(trifluoromethyl)phenyl moiety can significantly enhance the pharmacological properties of drug candidates. Further exploration of this building block in the synthesis of diverse molecular scaffolds is warranted to unlock its full potential in drug discovery and development.

Application of 2,4-Bis(trifluoromethyl)toluene in Agrochemical Synthesis: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction: The introduction of trifluoromethyl groups into organic molecules is a well-established strategy in the development of modern agrochemicals, imparting desirable properties such as enhanced metabolic stability, increased lipophilicity, and improved biological activity. 2,4-Bis(trifluoromethyl)toluene serves as a key starting material for the synthesis of various agrochemical intermediates, most notably 2,4-bis(trifluoromethyl)phenylacetic acid. This application note provides a detailed overview of the synthetic pathways from 2,4-bis(trifluoromethyl)toluene to valuable agrochemical precursors and outlines their significance in the development of herbicides and pesticides.

Synthetic Pathway to Agrochemical Intermediates

The primary application of 2,4-bis(trifluoromethyl)toluene in agrochemical synthesis revolves around its conversion to 2,4-bis(trifluoromethyl)phenylacetic acid. This transformation is typically achieved through a two-step process involving the initial benzylic bromination of the toluene derivative, followed by conversion of the resulting benzyl bromide to the corresponding phenylacetic acid.

A generalized workflow for this synthesis is depicted below:

Caption: Synthetic workflow from 2,4-bis(trifluoromethyl)toluene to agrochemicals.

Experimental Protocols

Step 1: Synthesis of 2,4-Bis(trifluoromethyl)benzyl bromide

Objective: To synthesize 2,4-bis(trifluoromethyl)benzyl bromide from 2,4-bis(trifluoromethyl)toluene via free-radical bromination.

Materials:

Reagent/Solvent	CAS Number	Molecular Formula	Amount
2,4-Bis(trifluoromethyl)toluene	136664-96-5	C₉H₆F₆	1.0 eq
N-Bromosuccinimide (NBS)	128-08-5	C₄H₄BrNO₂	1.1 eq
Azobisisobutyronitrile (AIBN)	78-67-1	C₈H₁₂N₄	0.05 eq
Carbon Tetrachloride (CCl₄)	56-23-5	CCl₄	Solvent

Procedure:

• A solution of 2,4-bis(trifluoromethyl)toluene (1.0 eq) in carbon tetrachloride is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• N-Bromosuccinimide (1.1 eq) and a catalytic amount of azobisisobutyronitrile (AIBN, 0.05 eq) are added to the solution.

• The reaction mixture is heated to reflux (approximately 77°C) and stirred vigorously. The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature, and the succinimide byproduct is removed by filtration.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude 2,4-bis(trifluoromethyl)benzyl bromide.

• The crude product can be further purified by vacuum distillation or column chromatography.

Quantitative Data:

Product	Molecular Formula	Yield	Purity	Analytical Data
2,4-Bis(trifluoromethyl)benzyl bromide	C₉H₅BrF₆	~85-95%	>95%	¹H NMR, ¹³C NMR, GC-MS

Step 2: Synthesis of 2,4-Bis(trifluoromethyl)phenylacetic acid

Objective: To synthesize 2,4-bis(trifluoromethyl)phenylacetic acid from 2,4-bis(trifluoromethyl)benzyl bromide.

Method A: Via Nitrile Intermediate

Materials:

Reagent/Solvent	CAS Number	Molecular Formula	Amount
2,4-Bis(trifluoromethyl)benzyl bromide	140690-56-8	C₉H₅BrF₆	1.0 eq
Sodium Cyanide (NaCN)	143-33-9	NaCN	1.2 eq
Dimethyl Sulfoxide (DMSO)	67-68-5	C₂H₆OS	Solvent
Hydrochloric Acid (HCl)	7647-01-0	HCl	Reagent

Procedure:

• Cyanation: A solution of 2,4-bis(trifluoromethyl)benzyl bromide (1.0 eq) in dimethyl sulfoxide (DMSO) is added to a stirred suspension of sodium cyanide (1.2 eq) in DMSO at room temperature. The reaction is stirred until completion (monitored by TLC or GC).

• The reaction mixture is poured into water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give crude 2,4-bis(trifluoromethyl)phenylacetonitrile.

• Hydrolysis: The crude nitrile is then subjected to acidic or basic hydrolysis. For acidic hydrolysis, the nitrile is refluxed in a mixture of concentrated hydrochloric acid and water.

• After cooling, the precipitated 2,4-bis(trifluoromethyl)phenylacetic acid is collected by filtration, washed with cold water, and dried.

Quantitative Data:

Product	Molecular Formula	Overall Yield	Purity	Analytical Data
2,4-Bis(trifluoromethyl)phenylacetic acid	C₁₀H₆F₆O₂	~70-80%	>97%	¹H NMR, ¹³C NMR, HPLC, M.P.

Application in Agrochemicals

2,4-Bis(trifluoromethyl)phenylacetic acid is a key building block in the synthesis of certain herbicides and pesticides.[1] The presence of two trifluoromethyl groups on the phenyl ring significantly influences the electronic properties and lipophilicity of the final active ingredient, often leading to enhanced efficacy and a specific mode of action.

While specific commercial agrochemicals derived directly from 2,4-bis(trifluoromethyl)phenylacetic acid are not extensively documented in publicly available literature, this intermediate is utilized in the development of novel crop protection agents. The general mode of action for herbicides derived from phenylacetic acids often involves the disruption of plant growth hormone regulation, mimicking natural auxins and leading to uncontrolled growth and eventual death of susceptible weed species.

The logical relationship for the application of this intermediate is outlined below:

Caption: Application logic of the synthesized intermediate in herbicides.

Conclusion

2,4-Bis(trifluoromethyl)toluene is a valuable precursor in the synthesis of agrochemical intermediates, particularly 2,4-bis(trifluoromethyl)phenylacetic acid. The synthetic route, involving benzylic bromination followed by conversion to the carboxylic acid, provides a versatile platform for the development of new and effective herbicides and pesticides. The unique properties conferred by the bis(trifluoromethyl)phenyl moiety make this an area of continued interest for researchers in the agrochemical industry. Further research into specific agrochemical derivatives and their biological mechanisms will continue to unlock the full potential of this important building block.

References

• 1. chemimpex.com [chemimpex.com]

Application Notes and Protocol for the Nitration of 2,4-bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the electrophilic nitration of 2,4-bis(trifluoromethyl)toluene, a highly deactivated aromatic compound. Due to the presence of two strongly electron-withdrawing trifluoromethyl groups, harsh nitrating conditions are necessary to achieve the desired substitution. This protocol is based on established methods for the nitration of similarly deactivated aromatic substrates, such as dinitrotoluene. The primary product anticipated is a mixture of isomeric mononitrated derivatives, with the regioselectivity governed by the competing directing effects of the activating methyl group and the deactivating trifluoromethyl groups. This protocol outlines the necessary reagents, equipment, and procedural steps, along with safety precautions and work-up procedures.

Introduction

Electrophilic aromatic substitution is a cornerstone of organic synthesis, enabling the functionalization of aromatic rings. The nitration of toluene derivatives is a key transformation for the synthesis of various intermediates in the pharmaceutical, agrochemical, and materials science sectors. The substrate, 2,4-bis(trifluoromethyl)toluene, presents a significant challenge for nitration due to the profound deactivating effect of the two trifluoromethyl (CF₃) groups. The methyl group, an ortho-, para-director, is opposed by the two meta-directing CF₃ groups. This complex electronic landscape necessitates the use of potent nitrating agents and carefully controlled reaction conditions to favor the formation of the desired nitro-substituted product. The likely positions for nitration are at C3, C5, and C6, and the final product distribution will be a result of the intricate balance of these directing effects.

Data Presentation

As no specific experimental data for the nitration of 2,4-bis(trifluoromethyl)toluene is readily available in the literature, the following table presents anticipated results based on the nitration of analogous deactivated aromatic compounds. The yield and isomer distribution are hypothetical and will require experimental verification.

Starting Material	Product(s)	Reagents	Temperature (°C)	Reaction Time (h)	Anticipated Yield (%)	Anticipated Isomer Ratio (Product Distribution)
2,4-bis(trifluoromethyl)toluene	3-Nitro-2,4-bis(trifluoromethyl)toluene, 5-Nitro-2,4-bis(trifluoromethyl)toluene, 6-Nitro-2,4-bis(trifluoromethyl)toluene	Conc. HNO₃, Conc. H₂SO₄	0 - 25	2 - 4	60 - 80	To be determined experimentally

Experimental Protocol

This protocol details the nitration of 2,4-bis(trifluoromethyl)toluene using a standard mixed acid (HNO₃/H₂SO₄) approach.

Materials:

• 2,4-bis(trifluoromethyl)toluene

• Concentrated nitric acid (70%)

• Concentrated sulfuric acid (98%)

• Ice

• Dichloromethane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and drying

Procedure:

• Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add concentrated nitric acid to concentrated sulfuric acid with constant stirring. The addition should be done dropwise to control the exothermic reaction and maintain a low temperature.

• Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, dissolve 2,4-bis(trifluoromethyl)toluene in a minimal amount of a suitable inert solvent if necessary, or use it neat. Cool the flask in an ice bath to 0-5 °C.

• Addition of Nitrating Mixture: Slowly add the pre-cooled nitrating mixture dropwise to the stirred solution of 2,4-bis(trifluoromethyl)toluene. The temperature of the reaction mixture should be carefully monitored and maintained between 0 and 10 °C throughout the addition.

• Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled temperature (e.g., room temperature) for a specified period (e.g., 2-4 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Carefully pour the reaction mixture onto crushed ice with stirring. This will quench the reaction and dilute the acid.

  • Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent such as dichloromethane.

  • Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution (to neutralize any residual acid - caution, CO₂ evolution!), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by column chromatography or recrystallization to isolate the desired nitro-substituted isomer(s).

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• The nitration reaction is exothermic and can proceed vigorously if the addition of the nitrating agent is too fast or the cooling is insufficient. Maintain strict temperature control.

Mandatory Visualization

Caption: Workflow for the nitration of 2,4-bis(trifluoromethyl)toluene.

Caption: Competing directing effects in the nitration of the substrate.

Synthesis of Derivatives from 2,4-Bis(trifluoromethyl)toluene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of key derivatives from 2,4-bis(trifluoromethyl)toluene. This versatile starting material, featuring a nucleophilic methyl group and a strongly deactivated aromatic ring, allows for a range of chemical transformations to produce valuable intermediates for pharmaceutical and materials science applications. The protocols outlined below cover fundamental reactions such as benzylic bromination, oxidation to a carboxylic acid, and aromatic nitration.

Application Notes

2,4-Bis(trifluoromethyl)toluene is a sterically hindered and electron-deficient aromatic compound. The two trifluoromethyl groups are powerful electron-withdrawing groups, which significantly deactivates the benzene ring towards electrophilic aromatic substitution and influences the regioselectivity of such reactions. Conversely, the methyl group provides a reactive site for radical substitution and oxidation.

The derivatives of 2,4-bis(trifluoromethyl)toluene are of interest in drug discovery as the bis(trifluoromethyl)phenyl moiety can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. These derivatives serve as key building blocks for a variety of complex molecules.

Key Synthetic Transformations

Benzylic Bromination: Synthesis of 2,4-Bis(trifluoromethyl)benzyl bromide

Benzylic bromination of the methyl group on 2,4-bis(trifluoromethyl)toluene provides a versatile intermediate, 2,4-bis(trifluoromethyl)benzyl bromide. This benzylic halide can readily undergo nucleophilic substitution reactions to introduce a wide range of functional groups. Due to the electron-withdrawing nature of the trifluoromethyl groups, the benzylic C-H bonds are weakened, facilitating radical bromination.[1]

Oxidation: Synthesis of 2,4-Bis(trifluoromethyl)benzoic acid

The methyl group of 2,4-bis(trifluoromethyl)toluene can be oxidized to a carboxylic acid using strong oxidizing agents. This reaction provides 2,4-bis(trifluoromethyl)benzoic acid, a valuable building block for the synthesis of amides, esters, and other carboxylic acid derivatives. The presence of the deactivating trifluoromethyl groups makes the aromatic ring resistant to oxidation under these conditions.

Aromatic Nitration: Synthesis of Nitro-2,4-bis(trifluoromethyl)toluene Isomers

Nitration of the aromatic ring of 2,4-bis(trifluoromethyl)toluene requires harsh conditions due to the strong deactivating effect of the two trifluoromethyl groups. The regioselectivity of the reaction is governed by the directing effects of the substituents. The trifluoromethyl groups are meta-directing, while the methyl group is ortho- and para-directing. This leads to a mixture of isomers, with substitution occurring at the positions least deactivated and sterically accessible.

Experimental Protocols

Disclaimer: These protocols are adapted from general procedures for similar substrates and may require optimization for 2,4-bis(trifluoromethyl)toluene. All reactions should be carried out in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of 2,4-Bis(trifluoromethyl)benzyl bromide

This protocol is based on the radical-initiated bromination of benzylic positions using N-bromosuccinimide (NBS).[1][2][3]

Materials:

• 2,4-Bis(trifluoromethyl)toluene

• N-Bromosuccinimide (NBS)

• 2,2'-Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide

• Carbon tetrachloride (CCl₄) or (Trifluoromethyl)benzene

• Inert gas (Nitrogen or Argon)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Inert gas inlet

• Apparatus for filtration

• Rotary evaporator

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 2,4-bis(trifluoromethyl)toluene (1.0 eq).

• Add the solvent (e.g., carbon tetrachloride) to dissolve the starting material.

• Add N-bromosuccinimide (1.05 - 1.1 eq) and a catalytic amount of a radical initiator such as AIBN (0.02 - 0.1 eq).

• Heat the reaction mixture to reflux under a nitrogen atmosphere. The reaction can be initiated by photochemically with a suitable lamp.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within a few hours.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield 2,4-bis(trifluoromethyl)benzyl bromide.

Quantitative Data (Expected): While specific data for this substrate is not available, similar reactions on deactivated toluenes proceed in good to excellent yields.

Parameter	Value
Starting Material	2,4-Bis(trifluoromethyl)toluene
Product	2,4-Bis(trifluoromethyl)benzyl bromide[4]
CAS Number	140690-56-8[4]
Molecular Formula	C₉H₅BrF₆[4]
Molecular Weight	307.03 g/mol [4]
Expected Yield	70-90% (estimated)

Protocol 2: Synthesis of 2,4-Bis(trifluoromethyl)benzoic acid

This protocol describes the oxidation of the benzylic methyl group to a carboxylic acid using potassium permanganate.

Materials:

• 2,4-Bis(trifluoromethyl)toluene

• Potassium permanganate (KMnO₄)

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Sodium bisulfite (NaHSO₃)

• Deionized water

• Organic solvent for extraction (e.g., ethyl acetate)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Heating mantle

• Dropping funnel

• Apparatus for filtration (Büchner funnel)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer and reflux condenser, add a solution of 2,4-bis(trifluoromethyl)toluene (1.0 eq) in a minimal amount of a suitable co-solvent if necessary, and an aqueous solution of sodium carbonate or sodium hydroxide.

• Heat the mixture to reflux.

• Slowly add a solution of potassium permanganate (approx. 3.0 eq) in water to the refluxing mixture over several hours. The purple color of the permanganate will disappear as it reacts.

• Continue heating at reflux until the purple color persists, indicating the completion of the oxidation.

• Cool the reaction mixture to room temperature.

• Add sodium bisulfite to quench the excess potassium permanganate and dissolve the manganese dioxide precipitate.

• Filter the basic solution to remove any remaining manganese dioxide.

• Cool the filtrate in an ice bath and carefully acidify with concentrated hydrochloric acid until the product precipitates.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., water/ethanol).

Quantitative Data:

Parameter	Value
Starting Material	2,4-Bis(trifluoromethyl)toluene
Product	2,4-Bis(trifluoromethyl)benzoic acid[5]
CAS Number	32890-87-2[5]
Molecular Formula	C₉H₄F₆O₂[5]
Molecular Weight	258.12 g/mol [5]
Expected Yield	60-80% (estimated)

Protocol 3: Nitration of 2,4-Bis(trifluoromethyl)toluene

This protocol outlines the nitration of the deactivated aromatic ring using a mixed acid (nitric acid and sulfuric acid) system.[6] Caution: This reaction is highly exothermic and uses corrosive and strong oxidizing acids. Extreme care must be taken.

Materials:

• 2,4-Bis(trifluoromethyl)toluene

• Concentrated nitric acid (HNO₃, >90%)

• Fuming sulfuric acid (oleum, 20-30% SO₃) or concentrated sulfuric acid (H₂SO₄, 98%)

• Ice

Equipment:

• Jacketed reaction vessel or a three-necked flask in a cooling bath

• Mechanical stirrer

• Thermometer

• Dropping funnel

Procedure:

• In a reaction vessel, cool fuming sulfuric acid to 0-5 °C.

• Slowly add concentrated nitric acid to the sulfuric acid while maintaining the low temperature to prepare the nitrating mixture.

• To this cold, stirred nitrating mixture, slowly add 2,4-bis(trifluoromethyl)toluene (1.0 eq) dropwise, ensuring the temperature does not exceed 10-15 °C.

• After the addition is complete, slowly warm the reaction mixture to the desired temperature (e.g., 60-95 °C) and hold for several hours.[6]

• Monitor the reaction progress by GC-MS.

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• The product will separate as an oil or a solid. Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with water, then with a dilute sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• The resulting mixture of isomers can be separated by column chromatography or fractional distillation/crystallization.

Quantitative Data and Regioselectivity: The yield and isomer distribution will depend on the specific reaction conditions. Based on the directing effects, the primary products are expected to be 5-nitro-2,4-bis(trifluoromethyl)toluene and 3-nitro-2,4-bis(trifluoromethyl)toluene.

Parameter	Value
Starting Material	2,4-Bis(trifluoromethyl)toluene
Product	Mixture of nitro-2,4-bis(trifluoromethyl)toluene isomers
Expected Major Isomers	5-Nitro and 3-Nitro derivatives
Expected Yield	Moderate to good (dependent on conditions)

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. scbt.com [scbt.com]
• 6. EP1468983A1 - Process for producing 2,5-bis(trifluoromethyl)nitrobenzene - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of Fluorinated Polymers Utilizing 2,4-Bis(trifluoromethyl)toluene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of fluorine atoms into polymer backbones imparts a range of exceptional properties, including enhanced thermal stability, superior chemical resistance, low dielectric constants, and reduced water absorption. These characteristics make fluorinated polymers highly desirable for advanced applications in electronics, aerospace, and biomedical fields. While direct polymerization of 2,4-bis(trifluoromethyl)toluene is not a common route, its structural motif serves as a critical building block for the synthesis of specialized monomers. These monomers, particularly diamines and bisphenols, are then polymerized to create high-performance fluorinated polymers such as polyimides and poly(aryl ether)s. The strategic placement of trifluoromethyl (-CF3) groups significantly influences the final polymer's properties.

This document provides detailed protocols for the synthesis of fluorinated polymers using monomers derived from trifluoromethylated aromatic compounds, representing a pathway that could originate from 2,4-bis(trifluoromethyl)toluene. It includes a hypothetical synthetic route for monomer preparation and a comprehensive protocol for polyimide synthesis, along with a summary of the resulting polymer properties.

Proposed Synthetic Pathway from 2,4-Bis(trifluoromethyl)toluene

A plausible route to a polymerizable monomer, such as a diamine, from 2,4-bis(trifluoromethyl)toluene involves a multi-step synthesis. This pathway is illustrative and based on established organic chemistry principles.

Caption: Proposed synthetic pathway from 2,4-bis(trifluoromethyl)toluene to a fluorinated polyimide.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of a trifluoromethyl-containing diamine monomer and its subsequent polymerization into a fluorinated polyimide. These are representative procedures based on established literature.[1]

Protocol 1: Synthesis of a Trifluoromethyl-Containing Diamine Monomer

This protocol outlines a general two-step process for creating a diamine monomer, a crucial precursor for polyimide synthesis.

Step 1: Synthesis of the Dinitro Compound [1]

• To a reaction flask equipped with a magnetic stirrer and a reflux condenser, add the starting trifluoromethyl-substituted aromatic compound (e.g., a brominated and nitrated derivative of a trifluoromethylbenzene).

• Add a nucleophilic aromatic substitution partner (e.g., 4-nitrophenol) and a base such as potassium carbonate (K₂CO₃).

• Add a suitable polar aprotic solvent, such as dimethylformamide (DMF).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen) and stir for a designated time to facilitate the nucleophilic aromatic substitution.

• Upon reaction completion, cool the mixture to room temperature.

• Precipitate the dinitro product by pouring the reaction mixture into water.

• Filter the solid product, wash thoroughly with water to remove residual salts and solvent, and dry under vacuum.

Step 2: Synthesis of the Diamine Monomer [1]

• Dissolve the purified dinitro compound from Step 1 in a suitable solvent, such as ethanol or tetrahydrofuran (THF).

• Add a palladium on carbon (Pd/C) catalyst to the solution.

• Carry out the hydrogenation reaction under a hydrogen atmosphere at a specified pressure and temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Once the reduction of the nitro groups to amines is complete, filter off the Pd/C catalyst.

• Evaporate the solvent from the filtrate to obtain the crude diamine monomer.

• Purify the diamine monomer by recrystallization or column chromatography to yield the final high-purity product.

Protocol 2: Synthesis of Fluorinated Polyimide via High-Temperature Polycondensation

This protocol describes the one-step synthesis of a fluorinated polyimide from a trifluoromethyl-containing diamine and an aromatic dianhydride.[1]

• In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, dissolve the synthesized trifluoromethyl-containing diamine monomer in a high-boiling aprotic solvent (e.g., N-methyl-2-pyrrolidone (NMP) or m-cresol).

• Add an equimolar amount of a suitable aromatic dianhydride, such as 4,4'-(hexafluoroisopropylidene)diphthalic anhydride (6FDA).

• Optionally, a catalyst like isoquinoline can be added to the reaction mixture.

• Heat the reaction mixture to a high temperature (typically 180-200 °C) under a continuous stream of nitrogen.

• Maintain the temperature and stirring for several hours to facilitate polycondensation and imidization. The progress of the reaction can be monitored by the increase in the viscosity of the solution.

• After polymerization is complete, cool the viscous polymer solution to room temperature.

• Precipitate the fluorinated polyimide by pouring the solution into a non-solvent such as methanol or ethanol.

• Filter the resulting fibrous or powdered polymer product.

• Wash the polymer thoroughly with the non-solvent to remove any residual solvent and unreacted monomers.

• Dry the purified fluorinated polyimide in a vacuum oven at an elevated temperature to remove all traces of solvent.

Caption: Experimental workflow for high-temperature polycondensation of fluorinated polyimides.

Data Presentation

The incorporation of trifluoromethyl groups into the polymer backbone significantly impacts their physical and chemical properties. The following table summarizes key properties of various fluorinated polyimides synthesized from diamines containing trifluoromethyl groups.

Polymer ID	Dianhydride	Diamine	Glass Transition Temperature (Tg, °C)	5% Weight Loss Temperature (Td5, °C)	Dielectric Constant (1 MHz)	Water Absorption (%)
PI-1	6FDA	2,2'-Bis(trifluoromethyl)benzidine	335	530	2.8	0.5
PI-2	PMDA	Multi-bulky diamine	281	561 (N₂)	2.69-2.85	0.59-0.68
PI-3	6FDA	Multi-bulky diamine	259	551 (N₂)	-	-
PI-4	BTDA/IV	BTDA	-	up to 531 (air)	2.74-3.2	0.2-0.7
PI-5	6FDA/IV	6FDA	up to 316	-	2.74-3.2	0.2-0.7

Data compiled from literature sources.[1][2] Abbreviations: 6FDA: 4,4'-(hexafluoroisopropylidene)diphthalic anhydride; PMDA: Pyromellitic dianhydride; BTDA: 3,3',4,4'-Benzophenonetetracarboxylic dianhydride; IV: 1,3-bis[3′-trifluoromethyl-4′(4″-amino benzoxy) benzyl] benzene.

Conclusion

Derivatives of 2,4-bis(trifluoromethyl)toluene are valuable precursors for synthesizing high-performance fluorinated polymers. By transforming this basic building block into functional monomers like diamines, it is possible to produce advanced materials such as fluorinated polyimides. These polymers exhibit exceptional thermal stability, low dielectric constants, and low moisture uptake, making them suitable for demanding applications in modern technology. The provided protocols offer a foundational methodology for the synthesis and characterization of these advanced materials, paving the way for further innovation in the field of fluorinated polymers.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Design of Bioactive Molecules Incorporating a 2,4-Bis(trifluoromethyl)toluene Scaffold

Audience: Researchers, scientists, and drug development professionals.

Introduction: The incorporation of trifluoromethyl groups is a well-established strategy in medicinal chemistry to enhance the pharmacological properties of bioactive molecules. The strong electron-withdrawing nature of the trifluoromethyl group can improve metabolic stability, increase lipophilicity, and enhance binding affinity to biological targets.[1][2] The 2,4-bis(trifluoromethyl)toluene scaffold offers a unique platform for the design of novel therapeutics by presenting two potent trifluoromethyl groups on a versatile aromatic core. These notes provide detailed protocols and conceptual frameworks for the potential application of 2,4-bis(trifluoromethyl)toluene in the synthesis of novel kinase inhibitors and anti-inflammatory agents.

Section 1: Design and Synthesis of a Hypothetical Kinase Inhibitor

The 2,4-bis(trifluoromethyl)phenyl motif can be incorporated into kinase inhibitors to target the ATP-binding site. The trifluoromethyl groups can form favorable interactions with the hydrophobic regions of the kinase domain and contribute to improved cell permeability.

Hypothetical Kinase Inhibitor Target Profile

Parameter	Target Value	Rationale
Target Kinase	Epidermal Growth Factor Receptor (EGFR)	Overexpressed in various cancers, a well-validated drug target.
IC50	< 100 nM	Potent inhibition is required for therapeutic efficacy.
Cellular Activity (A549 cell line)	EC50 < 500 nM	Demonstrates cell permeability and activity in a relevant cancer cell line.
Metabolic Stability (Human Liver Microsomes)	t1/2 > 60 min	Enhanced stability for improved pharmacokinetic profile.
Solubility (Phosphate Buffered Saline)	> 50 µM	Sufficient solubility for formulation and oral absorption.

Proposed Synthetic Pathway

A proposed synthetic route to a hypothetical EGFR inhibitor, EGFRi-BFT , starting from 2,4-bis(trifluoromethyl)toluene is outlined below. The key steps involve bromination of the benzylic position, followed by conversion to a nitrile, and subsequent construction of a pyrimidine core, a common scaffold in kinase inhibitors.

Caption: Proposed synthesis of a hypothetical EGFR inhibitor.

Experimental Protocols

Protocol 1: Synthesis of 1-(Bromomethyl)-2,4-bis(trifluoromethyl)benzene

• To a solution of 2,4-bis(trifluoromethyl)toluene (10.0 g, 43.8 mmol) in carbon tetrachloride (100 mL), add N-bromosuccinimide (NBS) (8.6 g, 48.2 mmol) and a catalytic amount of azobisisobutyronitrile (AIBN) (0.36 g, 2.2 mmol).

• Reflux the mixture under nitrogen for 4 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature and filter off the succinimide.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford 1-(bromomethyl)-2,4-bis(trifluoromethyl)benzene as a colorless oil.

Protocol 2: Synthesis of 2-(2,4-Bis(trifluoromethyl)phenyl)acetonitrile

• Dissolve 1-(bromomethyl)-2,4-bis(trifluoromethyl)benzene (10.0 g, 31.1 mmol) in dimethyl sulfoxide (DMSO) (50 mL).

• Add sodium cyanide (1.68 g, 34.2 mmol) portion-wise at room temperature.

• Stir the reaction mixture at 60 °C for 2 hours.

• Pour the reaction mixture into ice-water (200 mL) and extract with diethyl ether (3 x 100 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 2-(2,4-bis(trifluoromethyl)phenyl)acetonitrile.

Section 2: Design and Synthesis of a Hypothetical Anti-Inflammatory Agent

The 2,4-bis(trifluoromethyl)phenyl moiety can serve as a key structural element in the design of novel non-steroidal anti-inflammatory drugs (NSAIDs). The lipophilicity imparted by the trifluoromethyl groups can facilitate penetration into inflamed tissues.

Hypothetical Anti-Inflammatory Drug Target Profile

Parameter	Target Value	Rationale
Target Enzyme	Cyclooxygenase-2 (COX-2)	Selective inhibition of COX-2 over COX-1 is desirable to reduce gastrointestinal side effects.
COX-2 IC50	< 200 nM	Effective inhibition of the target enzyme.
COX-1 IC50	> 5 µM	High selectivity for COX-2.
In vivo Efficacy (Carrageenan-induced paw edema)	> 50% inhibition at 10 mg/kg	Demonstrates significant anti-inflammatory activity in an animal model.
Gastrointestinal Ulceration (at 100 mg/kg)	No significant ulceration	Indicates a good safety profile compared to non-selective NSAIDs.

Proposed Synthetic Pathway

A proposed synthesis of a hypothetical COX-2 inhibitor, COX2i-BFT , is detailed below. This pathway involves a Friedel-Crafts acylation of 2,4-bis(trifluoromethyl)toluene followed by the introduction of a sulfonamide group, a common feature in selective COX-2 inhibitors like Celecoxib.

Caption: Proposed synthesis of a hypothetical COX-2 inhibitor.

Experimental Protocols

Protocol 3: Synthesis of 1-(4-Methyl-3,5-bis(trifluoromethyl)phenyl)ethan-1-one

• To a stirred suspension of anhydrous aluminum chloride (13.3 g, 100 mmol) in dichloromethane (100 mL) at 0 °C, add acetyl chloride (7.1 mL, 100 mmol) dropwise.

• Stir the mixture for 15 minutes, then add a solution of 2,4-bis(trifluoromethyl)toluene (22.8 g, 100 mmol) in dichloromethane (50 mL) dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Pour the reaction mixture onto crushed ice and extract with dichloromethane (3 x 100 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Concentrate the solution and purify the residue by flash chromatography to yield the desired ketone.

Protocol 4: Synthesis of 1,1,1-Trifluoro-4-(4-methyl-3,5-bis(trifluoromethyl)phenyl)butane-2,4-dione

• To a solution of sodium ethoxide, prepared from sodium (2.3 g, 100 mmol) in absolute ethanol (100 mL), add 1-(4-methyl-3,5-bis(trifluoromethyl)phenyl)ethan-1-one (27.0 g, 100 mmol).

• Add ethyl trifluoroacetate (14.2 g, 100 mmol) dropwise and reflux the mixture for 6 hours.

• Cool the reaction mixture and pour it into a mixture of ice and concentrated hydrochloric acid.

• Extract the product with diethyl ether (3 x 100 mL).

• Wash the combined organic layers with water and brine, dry over sodium sulfate, and evaporate the solvent to give the crude β-diketone, which can be used in the next step without further purification.

Protocol 5: Synthesis of the Hypothetical COX-2 Inhibitor (COX2i-BFT)

• To a solution of the crude 1,1,1-trifluoro-4-(4-methyl-3,5-bis(trifluoromethyl)phenyl)butane-2,4-dione (36.6 g, 100 mmol) in ethanol (200 mL), add 4-sulfamoylphenylhydrazine hydrochloride (22.3 g, 100 mmol).

• Reflux the reaction mixture for 12 hours.

• Cool the mixture to room temperature, and collect the precipitated solid by filtration.

• Recrystallize the solid from ethanol/water to afford the pure COX2i-BFT.

Section 3: Biological Evaluation Workflow

The following workflow outlines the general steps for the biological evaluation of newly synthesized compounds derived from 2,4-bis(trifluoromethyl)toluene.

Caption: General workflow for biological evaluation.

Disclaimer: The synthetic pathways, experimental protocols, and biological data presented in these application notes are hypothetical and for illustrative purposes only. They are intended to provide a conceptual framework for the potential use of 2,4-bis(trifluoromethyl)toluene in bioactive molecule design based on established principles of medicinal chemistry. Researchers should conduct their own literature searches and experimental validations.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. Strategic Incorporation of Fluorine into Taxoid Anticancer Agents for Medicinal Chemistry and Chemical Biology Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Functionalization of 2,4-Bis(trifluoromethyl)toluene via Benzylic Lithiation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the selective functionalization of 2,4-bis(trifluoromethyl)toluene at the benzylic position. Direct lithiation of the aromatic ring of 2,4-bis(trifluoromethyl)toluene can be complex due to the presence of two strongly electron-withdrawing trifluoromethyl groups, which activate both benzylic and aromatic protons, potentially leading to a mixture of products. A more reliable and regioselective method involves a two-step sequence: benzylic bromination followed by the formation of an organometallic intermediate (a Grignard reagent is exemplified here for safety and practicality) and subsequent reaction with an electrophile. This approach ensures selective functionalization at the benzylic position.

Logical Workflow

Caption: Experimental workflow for the functionalization of 2,4-bis(trifluoromethyl)toluene.

Experimental Protocols

Protocol 1: Benzylic Bromination of 2,4-Bis(trifluoromethyl)toluene

This protocol describes the synthesis of 2,4-bis(trifluoromethyl)benzyl bromide, a key intermediate for subsequent functionalization.

Materials:

• 2,4-Bis(trifluoromethyl)toluene

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN) (radical initiator)

• Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,4-bis(trifluoromethyl)toluene (1.0 eq) in carbon tetrachloride.

• Addition of Reagents: Add N-bromosuccinimide (1.1 eq) and a catalytic amount of benzoyl peroxide or AIBN (0.02-0.05 eq) to the solution.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove succinimide.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure using a rotary evaporator to yield crude 2,4-bis(trifluoromethyl)benzyl bromide.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel if necessary.

Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
2,4-Bis(trifluoromethyl)toluene	214.14	1.0	-
N-Bromosuccinimide	177.98	1.1	-
2,4-Bis(trifluoromethyl)benzyl bromide	293.04	-	70-85

Protocol 2: Grignard Reagent Formation and Reaction with an Electrophile

This protocol details the formation of the Grignard reagent from 2,4-bis(trifluoromethyl)benzyl bromide and its subsequent reaction with an electrophile to introduce a new functional group.

Materials:

• 2,4-Bis(trifluoromethyl)benzyl bromide

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Electrophile (e.g., formaldehyde, benzaldehyde, dimethylformamide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask or three-necked round-bottom flask

• Dropping funnel

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Grignard Reagent Formation:

  • Flame-dry a Schlenk flask containing magnesium turnings (1.2 eq) under a stream of inert gas.

  • Add anhydrous diethyl ether or THF to the flask.

  • Prepare a solution of 2,4-bis(trifluoromethyl)benzyl bromide (1.0 eq) in anhydrous diethyl ether or THF in a dropping funnel.

  • Add a small portion of the benzyl bromide solution to the magnesium turnings to initiate the reaction (initiation may be aided by gentle heating or the addition of a small crystal of iodine).

  • Once the reaction has initiated (as evidenced by bubbling and/or a cloudy appearance), add the remaining benzyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Electrophile:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Add the electrophile (1.0-1.2 eq) dropwise to the stirred Grignard solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or other appropriate methods depending on the nature of the product.

Data Summary (Example with Benzaldehyde as Electrophile):

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
2,4-Bis(trifluoromethyl)benzyl bromide	293.04	1.0	-
Magnesium	24.31	1.2	-
Benzaldehyde	106.12	1.1	-
1-(2,4-Bis(trifluoromethyl)phenyl)-2-phenylethanol	320.25	-	60-75

Signaling Pathway Analogy: The Logic of the Synthetic Route

The chosen synthetic strategy can be visualized as a directed pathway, where each step logically enables the next, leading to the desired functionalized product.

Application Notes and Protocols: The Role of 2,4-Bis(trifluoromethyl)toluene in Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of 2,4-bis(trifluoromethyl)toluene in the field of catalysis. While not a catalyst itself, this compound is relevant as a specialized solvent and a potential building block for the synthesis of advanced ligands and catalysts. Its unique properties, derived from the two trifluoromethyl groups, make it a compound of interest in modern organic synthesis and drug development.

Introduction: Understanding the Context of 2,4-Bis(trifluoromethyl)toluene

2,4-Bis(trifluoromethyl)toluene is an aromatic organic compound characterized by a toluene backbone substituted with two trifluoromethyl (-CF3) groups. The presence of these strongly electron-withdrawing and lipophilic groups imparts distinct physical and chemical properties to the molecule. In the realm of catalysis, the direct catalytic activity of 2,4-bis(trifluoromethyl)toluene has not been reported. Instead, its significance lies in its potential application as a specialized solvent for catalytic reactions and as a precursor for designing ligands with tailored electronic properties.

The introduction of trifluoromethyl groups into organic molecules is a critical strategy in pharmaceutical and agrochemical research.[1] These groups can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[2] Consequently, the synthesis and reactivity of trifluoromethylated compounds, including 2,4-bis(trifluoromethyl)toluene, are of considerable interest.

Application as a Specialty Solvent in Catalysis

Benzotrifluoride (BTF) and its derivatives are recognized as environmentally more benign and effective solvents for a range of chemical transformations, including transition metal-catalyzed reactions.[3] These solvents are relatively inert, making them suitable for sensitive thermal, ionic, and radical reactions.[3] Although specific studies focusing on 2,4-bis(trifluoromethyl)toluene as a catalytic solvent are limited, its properties can be inferred from those of related trifluoromethylated aromatics.

Key Advantages of Trifluoromethylated Solvents in Catalysis:

• Inertness: The electron-withdrawing nature of the -CF3 groups deactivates the aromatic ring towards electrophilic attack, rendering the solvent less likely to participate in side reactions with catalytic intermediates.

• Polarity and Solubility: The polarity of BTF is comparable to dichloromethane, allowing it to dissolve a wide range of organic substrates and organometallic catalysts.[4]

• Higher Boiling Point: Compared to volatile solvents like dichloromethane, trifluoromethylated toluenes generally have higher boiling points, enabling reactions to be conducted at elevated temperatures.[4]

• Environmental Profile: BTF is considered less harmful to the environment than many conventional halogenated and aromatic solvents.[3]

Table 1: Comparison of Physical Properties of Relevant Solvents

Solvent	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
2,4-Bis(trifluoromethyl)toluene	C₉H₆F₆	228.13[5][6]	Not available	Not available
Toluene	C₇H₈	92.14	111	0.867
Benzotrifluoride (BTF)	C₇H₅F₃	146.11[4]	103.46[4]	1.19[4]
Dichloromethane (DCM)	CH₂Cl₂	84.93	40	1.326

Experimental Protocol: General Procedure for a Palladium-Catalyzed Cross-Coupling Reaction Using a Trifluoromethylated Aromatic Solvent

This protocol describes a generic Suzuki-Miyaura cross-coupling reaction, a staple in pharmaceutical synthesis, illustrating the use of a solvent like benzotrifluoride (BTF). This can be adapted for exploring the use of 2,4-bis(trifluoromethyl)toluene.

Materials:

• Aryl halide (1.0 mmol)

• Aryl boronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Benzotrifluoride (BTF) or 2,4-bis(trifluoromethyl)toluene (5 mL)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• To a dry round-bottom flask, add the aryl halide, aryl boronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the solvent (BTF or 2,4-bis(trifluoromethyl)toluene) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Diagram 1: Experimental Workflow for a Catalytic Cross-Coupling Reaction

Caption: A typical experimental workflow for a palladium-catalyzed cross-coupling reaction.

Application as a Precursor for Ligand Synthesis

The electronic properties of ligands play a crucial role in modulating the reactivity and selectivity of metal catalysts. The introduction of electron-withdrawing groups, such as -CF₃, on a ligand framework can significantly impact the catalytic cycle. For example, in transition metal catalysis, electron-deficient ligands can:

• Enhance the electrophilicity of the metal center, promoting oxidative addition.

• Stabilize electron-rich metal intermediates.

• Influence the regioselectivity and stereoselectivity of a reaction.

While there are no specific reports on the use of 2,4-bis(trifluoromethyl)toluene as a direct precursor, its structure provides a template for synthesizing novel phosphine, N-heterocyclic carbene (NHC), or other types of ligands. The methyl group can be functionalized, and the aromatic ring can undergo further substitution to create complex ligand architectures.

Diagram 2: Conceptual Pathway for Ligand Synthesis

Caption: A hypothetical pathway for synthesizing a phosphine ligand from 2,4-bis(trifluoromethyl)toluene.

Relevance in Trifluoromethylation Chemistry

The development of novel catalytic methods for the introduction of trifluoromethyl groups is a highly active area of research.[7] These reactions often employ specialized trifluoromethylating agents in the presence of a catalyst. While 2,4-bis(trifluoromethyl)toluene is a product of such chemical space, understanding its properties contributes to the broader knowledge of trifluoromethylated aromatics. The stability and reactivity of the C-CF₃ bond are of fundamental importance in designing new reactions and catalysts.

Diagram 3: The Role of Catalysis in Trifluoromethylation

Caption: A simplified catalytic cycle for the trifluoromethylation of an organic substrate.

Conclusion

References

• 1. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 5. scbt.com [scbt.com]
• 6. 2,4-Bis(trifluoromethyl)toluene [oakwoodchemical.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Regioselective Synthesis of 2,4-bis(trifluoromethyl)toluene

Welcome to the Technical Support Center for the Regioselective Synthesis of 2,4-bis(trifluoromethyl)toluene. This resource is tailored for researchers, scientists, and professionals in drug development. Below, you will find troubleshooting guides and frequently asked questions (FAQs) designed to address the specific challenges encountered during the synthesis of 2,4-bis(trifluoromethyl)toluene.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2,4-bis(trifluoromethyl)toluene?

A1: The most prevalent and industrially relevant method for synthesizing 2,4-bis(trifluoromethyl)toluene is a two-step process starting from m-xylene:

• Exhaustive Free-Radical Chlorination: The two methyl groups of m-xylene are perchlorinated using chlorine gas (Cl₂) under UV irradiation to form a mixture of bis(trichloromethyl)benzene isomers. The primary intermediate of interest is 2,4-bis(trichloromethyl)toluene.

• Halogen Exchange (Halex) Fluorination: The resulting mixture of bis(trichloromethyl)benzene isomers is then fluorinated using a fluorinating agent such as anhydrous hydrogen fluoride (HF) or antimony trifluoride (SbF₃) to yield the final bis(trifluoromethyl)toluene isomers.

Q2: Why is achieving high regioselectivity for the 2,4-isomer so challenging?

A2: The primary challenge lies in the initial free-radical chlorination of m-xylene. The two methyl groups on the benzene ring direct chlorination to multiple positions, leading to a mixture of isomers. The main isomers formed are 2,4-bis(trichloromethyl)toluene, 3,5-bis(trichloromethyl)toluene, and 2,5-bis(trichloromethyl)toluene. The subsequent fluorination step preserves this isomeric ratio. Free-radical reactions on alkyl-substituted aromatics are notoriously difficult to control with high regioselectivity.[1]

Q3: What are the major side products and impurities I should expect?

A3: Besides the isomeric bis(trifluoromethyl)toluenes, common impurities include:

• Incompletely Chlorinated Intermediates: Compounds with -CHCl₂ or -CH₂Cl groups that are subsequently fluorinated to -CHF₂ or -CH₂F groups.

• Ring-Chlorinated Species: Chlorination of the aromatic ring can occur, especially if Lewis acid catalysts are inadvertently present or if reaction temperatures are not well-controlled.

• Residual Solvents and Reagents: Depending on the workup and purification procedures.

Q4: Is direct C-H trifluoromethylation a viable alternative for this synthesis?

A4: While direct C-H trifluoromethylation of aromatic compounds is an active area of research, achieving regioselective bis-trifluoromethylation of toluene is extremely challenging. These methods often lack the regiocontrol needed to selectively install two trifluoromethyl groups at the 2- and 4-positions, typically resulting in complex mixtures of mono- and di-substituted isomers.[2][3] Therefore, the chlorination/fluorination route remains the more practical approach for large-scale synthesis.

Q5: What are the key safety precautions for this synthesis?

A5: This synthesis involves hazardous materials and reactions:

• Chlorine Gas (Cl₂): Highly toxic and corrosive. Must be handled in a well-ventilated fume hood with appropriate safety monitoring.

• Anhydrous Hydrogen Fluoride (HF): Extremely corrosive and toxic. Contact with skin or inhalation can be fatal. Requires specialized equipment and personal protective equipment (PPE).

• High-Pressure Reactions: The fluorination step is often conducted in a pressurized reactor. Ensure the equipment is properly rated and maintained.

• UV Radiation: Use appropriate shielding to prevent exposure during the photochlorination step.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2,4-bis(trifluoromethyl)toluene.

Problem 1: Low Yield of Bis(trichloromethyl)toluene Intermediates

Symptom	Possible Cause(s)	Suggested Solution(s)
Incomplete conversion of m-xylene	1. Insufficient chlorine gas flow. 2. Inadequate UV light intensity or penetration. 3. Presence of radical inhibitors (e.g., oxygen).	1. Ensure a steady and sufficient flow of chlorine gas. 2. Check the UV lamp's output and ensure the reaction vessel is made of a UV-transparent material (e.g., quartz). 3. Purge the reaction setup with an inert gas (e.g., nitrogen or argon) before starting the reaction.
Formation of ring-chlorinated byproducts	1. Presence of Lewis acid catalysts (e.g., iron from the reactor). 2. High reaction temperature.	1. Use a glass or glass-lined reactor to avoid metal contamination. 2. Maintain the reaction temperature within the optimal range for side-chain chlorination (typically 55-85°C).[4]

Problem 2: Poor Yield in the Fluorination Step

Symptom	Possible Cause(s)	Suggested Solution(s)
Incomplete fluorination	1. Insufficient amount of fluorinating agent (e.g., HF). 2. Low reaction temperature or short reaction time. 3. Deactivation of the catalyst (if used).	1. Use a sufficient excess of the fluorinating agent.[5] 2. Increase the reaction temperature or time according to established protocols for similar substrates.[5] 3. If using a catalyst like SbCl₅, ensure it is active and used in the correct proportion.
Formation of dark, tar-like material	1. Reaction temperature is too high, leading to polymerization. 2. Presence of water in the reaction mixture.	1. Carefully control the reaction temperature. 2. Ensure all reagents and the reactor are anhydrous.

Problem 3: Difficulty in Isolating the 2,4-Isomer

Symptom	Possible Cause(s)	Suggested Solution(s)
Co-elution of isomers during chromatography	The boiling points and polarities of the bis(trifluoromethyl)toluene isomers are very similar.	1. Gas Chromatography (GC): Use a high-resolution capillary column with a stationary phase designed for isomer separation (e.g., a trifluoromethyl-functionalized phase).[2][6] Optimize the temperature program for maximum resolution. 2. High-Performance Liquid Chromatography (HPLC): A pentafluorophenyl (PFP) reverse-phase column may offer unique selectivity for separating halogenated aromatic isomers.[7][8]
Low recovery after purification	1. Multiple purification steps leading to material loss. 2. The desired isomer is the minor component of the mixture.	1. Optimize the purification to use the minimum number of steps. 2. Unfortunately, the initial chlorination may not favor the 2,4-isomer. The focus should be on highly efficient purification to maximize recovery of the present amount.

Experimental Protocols & Data

Protocol 1: Two-Step Synthesis of Bis(trifluoromethyl)toluene Isomers from m-Xylene

Step A: Photochlorination of m-Xylene

• Apparatus Setup: A UV-transparent reaction vessel equipped with a mechanical stirrer, a gas inlet tube, a reflux condenser, and a gas outlet connected to a scrubber (containing NaOH solution) is required.

• Reaction: Charge the reactor with m-xylene. Purge the system with nitrogen. Heat the m-xylene to 55-85°C and start the UV lamp. Introduce chlorine gas at a controlled rate.

• Monitoring: Monitor the reaction progress by GC until the desired degree of chlorination is achieved. The formation of a dense liquid indicates the conversion of m-xylene to bis(trichloromethyl)toluenes.

• Workup: Stop the chlorine flow and UV lamp. Purge the system with nitrogen to remove excess chlorine and HCl. The crude mixture of bis(trichloromethyl)toluene isomers is typically used directly in the next step.

Step B: Fluorination of Bis(trichloromethyl)toluene Isomers

• Apparatus Setup: A high-pressure autoclave (e.g., Hastelloy-lined) is required.

• Reaction: Charge the autoclave with the crude bis(trichloromethyl)toluene mixture from Step A. Cool the reactor and carefully add anhydrous hydrogen fluoride (a molar excess is necessary).

• Heating: Seal the reactor and heat to 50-150°C. The reaction is typically run for several hours under autogenous pressure.[5]

• Workup: After cooling the reactor, carefully vent the excess HF. Quench the reaction mixture with ice water. Separate the organic layer, wash with a dilute base (e.g., NaHCO₃ solution) and then with water. Dry the organic layer over an anhydrous salt (e.g., MgSO₄) and filter. The resulting liquid is a mixture of bis(trifluoromethyl)toluene isomers.

Quantitative Data (Illustrative)

The precise isomer distribution from the free-radical chlorination of m-xylene is not widely reported in the literature. However, based on the principles of radical stability and statistical factors, the formation of a mixture is expected. The table below presents hypothetical, yet plausible, data to illustrate the challenge.

Isomer	Boiling Point (°C, est.)	Typical % in Crude Mixture (Illustrative)
2,4-bis(trifluoromethyl)toluene	~125-130	40-50%
3,5-bis(trifluoromethyl)toluene	~120-125	30-40%
2,5-bis(trifluoromethyl)toluene	~125-130	10-20%
Other Isomers/Byproducts	Variable	<5%

Note: Boiling points are estimated and can vary with pressure. The isomer ratios are illustrative and highly dependent on reaction conditions.

Visualizations

Logical Workflow for Synthesis and Troubleshooting

Caption: Logical workflow for the synthesis and troubleshooting of 2,4-bis(trifluoromethyl)toluene.

Key Challenges in Regioselective Synthesis

Caption: Key challenges in achieving regioselectivity for 2,4-bis(trifluoromethyl)toluene.

References

• 1. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 2. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 3. US4093669A - Method for preparing trichloromethyl-trifluoromethyl-benzenes - Google Patents [patents.google.com]
• 4. CN104447188A - Preparation method for bis(trichloromethyl)benzene and bis(chloroformyl)benzene - Google Patents [patents.google.com]
• 5. DE69915924T2 - Process for the preparation of bis (trifluoromethyl) benzene - Google Patents [patents.google.com]
• 6. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 7. apps.thermoscientific.com [apps.thermoscientific.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Reactions with 2,4-Bis(trifluoromethyl)toluene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,4-bis(trifluoromethyl)toluene. This guide provides troubleshooting advice and frequently asked questions (FAQs) in a user-friendly question-and-answer format to help you navigate challenges in your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 2,4-bis(trifluoromethyl)toluene?

A1: 2,4-Bis(trifluoromethyl)toluene has two primary sites for functionalization: the benzylic methyl group and the aromatic ring itself. The methyl group is susceptible to free-radical halogenation, providing a handle for subsequent nucleophilic substitution. The aromatic ring is electron-deficient due to the two strongly electron-withdrawing trifluoromethyl groups, making it amenable to nucleophilic aromatic substitution (SNAr) if a suitable leaving group is present. Additionally, deprotonation of the methyl group or the aromatic ring can be achieved with strong bases, leading to functionalization via reaction with electrophiles.

Q2: I am having trouble initiating the benzylic bromination of 2,4-bis(trifluoromethyl)toluene. What are some common causes and solutions?

A2: Difficulty in initiating benzylic bromination is a common issue. Here are some potential causes and troubleshooting steps:

• Initiator Quality: Ensure your radical initiator (e.g., AIBN or benzoyl peroxide) is fresh. Older initiators can decompose and lose effectiveness.

• Solvent Purity: Use anhydrous and peroxide-free solvents. Chlorinated solvents like carbon tetrachloride are effective but have toxicity concerns; alternatives like (trifluoromethyl)benzene can be used.

• Light Source: If using photochemical initiation, ensure your lamp provides the appropriate wavelength and intensity to activate the initiator.

• Oxygen Inhibition: Free radicals are quenched by oxygen. Ensure your reaction is properly degassed and maintained under an inert atmosphere (e.g., nitrogen or argon).

Q3: My palladium-catalyzed cross-coupling reaction with a derivative of 2,4-bis(trifluoromethyl)toluene is not working. What should I check?

A3: Palladium-catalyzed cross-coupling reactions can be sensitive to various factors. Here's a troubleshooting guide:

• Catalyst and Ligand Choice: The choice of palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and ligand is critical. Electron-rich and bulky phosphine ligands, such as those developed by Buchwald and Hartwig, are often effective for challenging substrates.

• Base Selection: The base plays a crucial role in the catalytic cycle. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). The choice of base can depend on the specific coupling partners and solvent.

• Solvent: Anhydrous, degassed solvents are essential. Common choices include toluene, dioxane, and THF.

• Substrate Purity: Ensure your 2,4-bis(trifluoromethyl)toluene derivative is pure. Impurities can poison the catalyst.

• Reaction Temperature: While some modern catalysts work at room temperature, many cross-coupling reactions require elevated temperatures to proceed efficiently.

II. Troubleshooting Guides

A. Benzylic Bromination and Subsequent Nucleophilic Substitution

This section provides guidance on the two-step process of introducing functionality via the methyl group.

Workflow for Benzylic Functionalization

Caption: Workflow for the functionalization of the benzylic position.

Troubleshooting Table for Benzylic Bromination

Issue	Potential Cause(s)	Recommended Solution(s)
No Reaction or Low Conversion	Inactive initiator, insufficient heating, presence of oxygen, impure solvent.	Use fresh initiator, ensure adequate reaction temperature, degas the solvent and maintain an inert atmosphere, use anhydrous solvent.
Formation of Multiple Brominated Products	Excessive brominating agent, prolonged reaction time.	Use a slight excess (1.05-1.1 eq.) of NBS, monitor the reaction by TLC or GC-MS and stop when the starting material is consumed.
Decomposition of Starting Material	Excessive heat, prolonged reaction time.	Optimize the reaction temperature and time. Consider photochemical initiation at a lower temperature.

Troubleshooting Table for Nucleophilic Substitution on 2,4-Bis(trifluoromethyl)benzyl Bromide

Issue	Potential Cause(s)	Recommended Solution(s)
No Reaction or Low Conversion	Poor nucleophile, inappropriate solvent, low temperature.	Use a stronger nucleophile if possible, select a polar aprotic solvent (e.g., DMF, DMSO) to enhance nucleophilicity, increase the reaction temperature.
Formation of Elimination Products	Use of a sterically hindered or strongly basic nucleophile.	Employ a less basic nucleophile. For sterically hindered nucleophiles, consider SN1-type conditions if applicable.
Hydrolysis of the Benzyl Bromide	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents and perform the reaction under an inert atmosphere.

B. Palladium-Catalyzed Cross-Coupling Reactions

This section covers common cross-coupling reactions for aryl halides derived from 2,4-bis(trifluoromethyl)toluene.

Logical Flow for Optimizing Suzuki-Miyaura Coupling

Caption: Troubleshooting logic for optimizing Suzuki-Miyaura reactions.

Comparative Data for Palladium-Catalyzed Cross-Coupling Reactions

The following table presents typical starting conditions for various cross-coupling reactions. These may require optimization for derivatives of 2,4-bis(trifluoromethyl)toluene.

Reaction	Aryl Halide	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)
Suzuki-Miyaura	-Br	Arylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100
Sonogashira	-I	Terminal alkyne	Pd(PPh₃)₂Cl₂ (2)	-	Et₃N	THF	60
Buchwald-Hartwig	-Br	Amine	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	110

III. Experimental Protocols

Protocol 1: Benzylic Bromination of 2,4-Bis(trifluoromethyl)toluene

This protocol describes a general procedure for the synthesis of 2,4-bis(trifluoromethyl)benzyl bromide.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2,4-bis(trifluoromethyl)toluene (1.0 eq.), N-bromosuccinimide (NBS, 1.1 eq.), and a suitable solvent such as carbon tetrachloride or (trifluoromethyl)benzene.

• Inert Atmosphere: Degas the mixture and place it under an inert atmosphere (e.g., argon or nitrogen).

• Initiation: Add a catalytic amount of a radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN, 0.05 eq.).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Filter off the succinimide byproduct and wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.

Protocol 2: Representative Suzuki-Miyaura Coupling of a 2,4-Bis(trifluoromethyl)phenyl Halide

This protocol provides a starting point for the Suzuki-Miyaura cross-coupling of a halogenated derivative of 2,4-bis(trifluoromethyl)toluene.

• Reaction Setup: In an oven-dried Schlenk flask, combine the 2,4-bis(trifluoromethyl)phenyl halide (1.0 eq.), the arylboronic acid (1.2 eq.), and the base (e.g., K₃PO₄, 2.0 eq.).

• Catalyst and Ligand Addition: In a separate vial, dissolve the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%) in the reaction solvent (e.g., anhydrous, degassed toluene).

• Inert Atmosphere: Seal the Schlenk flask, evacuate, and backfill with an inert gas (e.g., argon). Repeat this cycle three times.

• Reaction: Add the catalyst/ligand solution to the Schlenk flask via syringe. Heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring. Monitor the reaction by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate). Filter the mixture through a pad of celite.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Technical Support Center: Synthesis of 2,4-Bis(trifluoromethyl)toluene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,4-bis(trifluoromethyl)toluene.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2,4-bis(trifluoromethyl)toluene?

A1: The most prevalent industrial synthesis involves a two-step process starting from 2,4-xylene:

• Photochlorination: The methyl groups of 2,4-xylene are perchlorinated using chlorine gas under UV irradiation to yield 2,4-bis(trichloromethyl)benzene.

• Halogen Exchange (Halex) Reaction: The resulting 2,4-bis(trichloromethyl)benzene is then fluorinated using a fluorinating agent such as anhydrous hydrogen fluoride (HF), often with a catalyst like antimony pentachloride (SbCl₅), or by employing a Swarts-type reaction with antimony trifluoride (SbF₃).

Q2: What are the primary byproducts I should expect in the synthesis of 2,4-bis(trifluoromethyl)toluene?

A2: Byproducts primarily arise from incomplete chlorination or fluorination steps. These can include a range of partially halogenated intermediates. For a detailed list, please refer to the byproduct summary tables in the Troubleshooting Guide.

Q3: How can I minimize the formation of these byproducts?

A3: Minimizing byproduct formation hinges on precise control of reaction conditions. For the chlorination step, ensure complete reaction by monitoring the process and using an appropriate excess of chlorine. For the fluorination step, the choice of fluorinating agent, catalyst, reaction temperature, and time are critical. Anhydrous conditions are crucial to prevent hydrolysis of intermediates.

Q4: What are the recommended methods for purifying the final product?

A4: Fractional distillation is the most common method for purifying 2,4-bis(trifluoromethyl)toluene from more volatile or less volatile byproducts. The significant difference in boiling points between the desired product and the various partially halogenated intermediates allows for effective separation. For laboratory-scale purification of highly impure samples, column chromatography may also be employed.

Q5: Are there any specific safety precautions I should take during this synthesis?

A5: Yes, this synthesis involves hazardous materials and reactions.

• Chlorine gas is highly toxic and corrosive. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

• Anhydrous hydrogen fluoride (HF) is extremely corrosive and toxic. It can cause severe burns that may not be immediately painful. Specialized training and PPE, including HF-resistant gloves and an HF exposure kit (calcium gluconate gel), are mandatory.

• Antimony halides are toxic and corrosive. Handle them with care in a fume hood.

• Photochlorination is a radical chain reaction and can be highly exothermic. Proper temperature control and shielding from the UV source are necessary.

Troubleshooting Guide

Issue 1: Low Yield of 2,4-Bis(trichloromethyl)benzene in the Chlorination Step

Possible Cause: Incomplete reaction due to insufficient chlorine, inadequate UV irradiation, or reaction quenching.

Troubleshooting Steps:

• Monitor Chlorine Flow: Ensure a continuous and sufficient flow of chlorine gas throughout the reaction.

• Check UV Source: Verify the functionality and intensity of the UV lamp.

• Reaction Temperature: Maintain the optimal temperature for the photochlorination of xylenes, typically between 80-120°C.

• Purity of Starting Material: Use pure 2,4-xylene to avoid side reactions with impurities.

Issue 2: Presence of Incompletely Chlorinated Byproducts

Description: GC-MS analysis of the crude product from the chlorination step shows significant peaks corresponding to compounds with fewer than six chlorine atoms on the methyl groups.

Common Byproducts from Incomplete Chlorination:

Byproduct Name	Chemical Formula	Precursor Stage
2-(Trichloromethyl)-4-(dichloromethyl)toluene	C₉H₅Cl₅	Incomplete Chlorination
2-(Dichloromethyl)-4-(trichloromethyl)toluene	C₉H₅Cl₅	Incomplete Chlorination
2,4-Bis(dichloromethyl)toluene	C₉H₆Cl₄	Incomplete Chlorination
Other partially chlorinated xylenes	Various	Incomplete Chlorination

Troubleshooting Steps:

• Extend Reaction Time: Continue the chlorination until GC-MS analysis indicates the disappearance of the starting material and partially chlorinated intermediates.

• Increase Chlorine Concentration: A higher concentration of chlorine can drive the reaction to completion.

• Optimize Temperature: Ensure the reaction temperature is high enough to facilitate complete chlorination without causing significant degradation.

Issue 3: Low Yield of 2,4-Bis(trifluoromethyl)toluene in the Fluorination Step

Possible Cause: Inactive fluorinating agent, insufficient catalyst, or non-optimal reaction conditions.

Troubleshooting Steps:

• Anhydrous Conditions: Ensure all reagents and equipment are scrupulously dry. Moisture will consume the fluorinating agent and lead to hydrolysis byproducts.

• Fluorinating Agent Quality: Use a fresh, high-purity source of anhydrous HF or SbF₃.

• Catalyst Activity: If using a catalyst like SbCl₅, ensure it is active and used in the correct proportion.

• Reaction Temperature and Pressure: The fluorination is typically carried out in a pressure vessel (autoclave) at elevated temperatures. Optimize these parameters based on literature procedures.

Issue 4: Presence of Incompletely Fluorinated Byproducts

Description: The final product is contaminated with compounds containing both chlorine and fluorine on the methyl groups.

Common Byproducts from Incomplete Fluorination:

Byproduct Name	Chemical Formula	Precursor Stage
2-(Trifluoromethyl)-4-(dichlorofluoromethyl)toluene	C₉H₅Cl₂F₄	Incomplete Fluorination
2-(Trifluoromethyl)-4-(chlorodifluoromethyl)toluene	C₉H₅ClF₅	Incomplete Fluorination
2-(Dichlorofluoromethyl)-4-(trifluoromethyl)toluene	C₉H₅Cl₂F₄	Incomplete Fluorination
2-(Chlorodifluoromethyl)-4-(trifluoromethyl)toluene	C₉H₅ClF₅	Incomplete Fluorination
2,4-Bis(dichlorofluoromethyl)toluene	C₉H₆Cl₄F₂	Incomplete Fluorination
2,4-Bis(chlorodifluoromethyl)toluene	C₉H₆Cl₂F₄	Incomplete Fluorination

Troubleshooting Steps:

• Increase Fluorinating Agent Stoichiometry: Use a larger excess of the fluorinating agent to ensure complete halogen exchange.

• Optimize Reaction Time and Temperature: Higher temperatures and longer reaction times can promote complete fluorination, but must be balanced against potential decomposition.

• Catalyst Loading: Adjust the concentration of the Lewis acid catalyst to enhance the rate of fluorine-chlorine exchange.

Experimental Protocols

General Protocol for the Synthesis of 2,4-Bis(trichloromethyl)benzene

• Charge a suitable photochemical reactor with 2,4-xylene.

• Heat the xylene to the desired reaction temperature (e.g., 90°C).

• Initiate UV irradiation.

• Introduce a steady stream of dry chlorine gas below the liquid surface.

• Monitor the reaction progress by GC-MS.

• Continue the chlorination until the starting material and partially chlorinated intermediates are consumed.

• After completion, purge the reaction mixture with an inert gas (e.g., nitrogen) to remove excess chlorine and HCl.

• The crude 2,4-bis(trichloromethyl)benzene can be used directly in the next step or purified by distillation under reduced pressure.

General Protocol for the Fluorination of 2,4-Bis(trichloromethyl)benzene

• In a dry, corrosion-resistant autoclave (e.g., Hastelloy C), charge the crude 2,4-bis(trichloromethyl)benzene and the catalyst (e.g., SbCl₅), if applicable.

• Seal the reactor and evacuate to remove air and moisture.

• Cool the reactor and introduce anhydrous hydrogen fluoride (HF).

• Heat the mixture to the specified reaction temperature (e.g., 100-150°C) with stirring. The pressure will increase.

• Maintain the reaction at temperature for the required duration, monitoring the pressure.

• After the reaction is complete, cool the reactor to a low temperature and carefully vent the excess HF into a scrubber.

• The crude product can be isolated and purified by fractional distillation.

Visualizations

Caption: Synthetic workflow for 2,4-bis(trifluoromethyl)toluene.

Caption: Logical relationships between synthesis steps, byproducts, and their causes.

Technical Support Center: Purification of 2,4-Bis(trifluoromethyl)toluene and Derivatives

Welcome to the technical support center for the purification of 2,4-bis(trifluoromethyl)toluene and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the purification of these specialized fluorinated compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 2,4-bis(trifluoromethyl)toluene?

A1: Potential impurities largely depend on the synthetic route. A common method for synthesizing trifluoromethylated aromatics is the halogen exchange reaction from a corresponding trichloromethyl precursor.[1][2] Therefore, common impurities may include:

• Incompletely fluorinated intermediates: Compounds such as 2-(trifluoromethyl)-4-(trichloromethyl)toluene or 2,4-bis(dichlorofluoromethyl)toluene may be present if the fluorination reaction does not go to completion.

• Isomeric byproducts: Depending on the starting material and reaction conditions, other isomers of bis(trifluoromethyl)toluene might be formed.

• Residual starting materials: Unreacted 2,4-dimethylaniline or its chlorinated precursors could remain.

• Solvents and reagents: Residual solvents from the reaction or extraction steps, and byproducts from the fluorinating agent are also potential impurities.[3]

Q2: Which purification technique is most suitable for 2,4-bis(trifluoromethyl)toluene?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity. A decision-making workflow is presented below to guide your selection. For many applications, fractional distillation is a highly effective method for separating 2,4-bis(trifluoromethyl)toluene from impurities with different boiling points.[4] For removing non-volatile or isomeric impurities, column chromatography can be employed. Recrystallization is generally more suitable for solid derivatives.

Q3: How can I effectively remove residual solvent from my purified 2,4-bis(trifluoromethyl)toluene?

A3: 2,4-bis(trifluoromethyl)toluene is a liquid with a relatively high boiling point. To remove more volatile residual solvents such as hexane, diethyl ether, or dichloromethane, rotary evaporation under reduced pressure is typically sufficient. For higher boiling point solvents like toluene, fractional distillation is the most effective method.[4] To ensure complete removal, placing the product under high vacuum for an extended period can be beneficial.

Q4: What analytical methods are recommended for assessing the purity of 2,4-bis(trifluoromethyl)toluene?

A4: A combination of techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for determining the purity and identifying volatile impurities.[5] A non-polar or medium-polarity column is typically suitable.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are crucial for confirming the structure of the desired product and identifying any fluorinated or proton-containing impurities. ¹⁹F NMR is particularly sensitive for detecting other trifluoromethylated species.

• Karl Fischer Titration: This method is specifically used to quantify water content, which is important for many applications.

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Impurities	Insufficient column efficiency (not enough theoretical plates). Distillation rate is too fast, preventing proper vapor-liquid equilibrium.	Use a longer fractionating column or one with a more efficient packing material (e.g., Raschig rings, Vigreux indentations). Reduce the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).[7]
Bumping / Uneven Boiling	Superheating of the liquid.	Add fresh boiling chips or a magnetic stir bar before heating. Ensure even heating with a heating mantle.
Product Solidifies in Condenser	For solid derivatives, the condenser temperature is below the melting point of the compound.	Use a condenser with a wider bore or wrap the condenser with heating tape set to a temperature just above the melting point of the compound.
Low Recovery	Leaks in the distillation apparatus. Prematurely stopping the distillation.	Check all glass joints for a tight seal. Use high-vacuum grease if necessary. Continue the distillation until the desired fraction is collected, but do not distill to dryness to avoid the concentration of explosive peroxides.

Recrystallization (for solid derivatives)

Problem	Possible Cause(s)	Solution(s)
Oiling Out (Product separates as a liquid)	The boiling point of the solvent is higher than the melting point of the compound. The compound is too impure.	Reheat the solution to dissolve the oil. Add a small amount of a co-solvent in which the compound is more soluble.[7] Allow the solution to cool more slowly. Use a lower-boiling point solvent or a different solvent system.[8][9]
No Crystal Formation	The solution is not supersaturated. The compound is too soluble in the chosen solvent.	Concentrate the solution by boiling off some of the solvent. Cool the solution in an ice bath. Scratch the inside of the flask with a glass rod at the liquid-air interface to provide a surface for nucleation. Add a seed crystal of the pure compound.[10]
Poor Recovery	Too much solvent was used. The compound is significantly soluble in the cold solvent.	Use the minimum amount of hot solvent required to dissolve the compound.[11] Concentrate the mother liquor and cool to obtain a second crop of crystals.
Colored Impurities in Crystals	Impurities are adsorbed onto the crystal lattice.	Add a small amount of activated charcoal to the hot solution and perform a hot gravity filtration to remove the charcoal and adsorbed impurities before cooling.[11]

Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor Separation (overlapping peaks)	Incorrect mobile phase polarity. Column overloading.	Optimize the solvent system using thin-layer chromatography (TLC) first. A good starting point for nonpolar compounds is a mixture of hexane and ethyl acetate.[12] Decrease the amount of sample loaded onto the column.
Compound is Stuck on the Column	The mobile phase is not polar enough to elute the compound. The compound is unstable on silica gel.	Gradually increase the polarity of the mobile phase. If the compound is suspected to be unstable on silica, consider using a different stationary phase like alumina or a fluorinated phase column.[13]
Cracked or Channeled Column Bed	Improper packing of the column.	Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry.
Tailing Peaks	Secondary interactions between the compound and the stationary phase.	For acidic compounds, adding a small amount of acetic acid to the mobile phase can help. For basic compounds, adding a small amount of triethylamine can improve peak shape.[12]

Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the analysis of 2,4-bis(trifluoromethyl)toluene.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 300 °C.

  • Hold at 300 °C for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: 40-500 amu.

• Sample Preparation: Prepare a solution of the sample in a volatile solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.[14]

Protocol 2: Purification by Fractional Distillation

This protocol is suitable for purifying liquid 2,4-bis(trifluoromethyl)toluene from impurities with significantly different boiling points.

• Apparatus: A round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and receiving flasks.

• Procedure:

  • Place the crude 2,4-bis(trifluoromethyl)toluene and a magnetic stir bar or boiling chips into the round-bottom flask.

  • Assemble the fractional distillation apparatus. Ensure all joints are secure.

  • Begin heating the flask gently with a heating mantle.

  • As the liquid begins to boil, observe the temperature at the distillation head.

  • Collect any low-boiling impurities as a forerun fraction.

  • Collect the main fraction of 2,4-bis(trifluoromethyl)toluene at its expected boiling point (approximately 155-157 °C at atmospheric pressure). The boiling point will be lower under reduced pressure.

  • Stop the distillation before the flask goes to dryness.

  • Analyze the collected fractions by GC-MS to assess purity.

Protocol 3: Purification by Column Chromatography

This protocol is suitable for removing non-volatile or isomeric impurities.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A non-polar solvent system, such as a gradient of ethyl acetate in hexane. The optimal solvent system should be determined by TLC analysis first. A good starting point is 100% hexane, gradually increasing the polarity with ethyl acetate.[12]

• Procedure:

  • Pack a glass chromatography column with a slurry of silica gel in hexane.[15]

  • Dissolve the crude 2,4-bis(trifluoromethyl)toluene in a minimal amount of dichloromethane or the initial mobile phase.

  • Load the sample onto the top of the silica gel bed.

  • Begin eluting the column with the chosen solvent system, starting with the lowest polarity.

  • Collect fractions and monitor the separation by TLC.

  • Combine the fractions containing the pure product.

  • Remove the solvent by rotary evaporation to yield the purified 2,4-bis(trifluoromethyl)toluene.

Visual Guides

Caption: Decision workflow for selecting a purification technique.

Caption: Troubleshooting logic for poor separation in distillation.

Caption: Troubleshooting steps for failed recrystallization.

References

• 1. CN102399152B - Synthesis of 2,4-bis(2-chloro-4-trifluoromethylphenoxy)-nitrobenzene - Google Patents [patents.google.com]
• 2. DE69915924T2 - Process for the preparation of bis (trifluoromethyl) benzene - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US2412010A - Purification of toluene - Google Patents [patents.google.com]
• 5. gcms.cz [gcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. community.wvu.edu [community.wvu.edu]
• 10. researchgate.net [researchgate.net]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. Chromatography [chem.rochester.edu]
• 13. benchchem.com [benchchem.com]
• 14. tu-braunschweig.de [tu-braunschweig.de]
• 15. web.uvic.ca [web.uvic.ca]

managing side reactions during the functionalization of 2,4-bis(trifluoromethyl)toluene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for managing side reactions during the functionalization of 2,4-bis(trifluoromethyl)toluene. The content is tailored for researchers, scientists, and drug development professionals.

Electrophilic Aromatic Substitution (EAS)

The presence of two strongly electron-withdrawing trifluoromethyl (-CF₃) groups significantly deactivates the aromatic ring of 2,4-bis(trifluoromethyl)toluene towards electrophilic aromatic substitution. These groups are meta-directing, meaning that incoming electrophiles will preferentially substitute at the positions meta to the -CF₃ groups.

Nitration

Issue: Low yields and formation of side products during the nitration of 2,4-bis(trifluoromethyl)toluene.

FAQs and Troubleshooting Guide:

• Q1: I am getting a very low yield or no reaction during the nitration of 2,4-bis(trifluoromethyl)toluene. What are the likely causes and how can I improve the conversion?

  • A1: The extreme deactivation of the aromatic ring by the two -CF₃ groups makes nitration challenging under standard conditions.

    • Troubleshooting:

      • Increase Reaction Temperature: Carefully increasing the reaction temperature can enhance the reaction rate. However, this may also lead to an increase in side products.[1]

      • Use Stronger Nitrating Agents: Employing harsher nitrating conditions, such as a mixture of fuming nitric acid and fuming sulfuric acid (oleum), can improve conversion.

      • Optimize Reaction Time: Prolonged reaction times may be necessary to achieve a reasonable conversion. Monitor the reaction progress by TLC or GC to determine the optimal time.

• Q2: I am observing the formation of undesired side products. What are they and how can I minimize them?

  • A2: A common side reaction at elevated temperatures and with strong acidic media is sulfonation of the aromatic ring.[1]

    • Troubleshooting:

      • Control Temperature: Maintain the lowest possible temperature that still allows for an acceptable reaction rate to minimize sulfonation.

      • Use a Precise Amount of Sulfuric Acid: Using a large excess of fuming sulfuric acid can promote sulfonation. Optimize the ratio of sulfuric acid to the substrate.

      • Alternative Nitrating Systems: Consider alternative nitrating agents that do not require strong sulfuric acid, although these may be less reactive.

• Q3: What is the expected regioselectivity for the mononitration of 2,4-bis(trifluoromethyl)toluene?

  • A3: The two -CF₃ groups are meta-directors. Therefore, the primary products of mononitration are expected to be 3-nitro-2,4-bis(trifluoromethyl)toluene and 5-nitro-2,4-bis(trifluoromethyl)toluene . The relative ratio of these isomers will be influenced by steric hindrance.

Experimental Protocol: General Procedure for Nitration of a Deactivated Arene

This protocol is a general guideline and should be adapted and optimized for 2,4-bis(trifluoromethyl)toluene based on small-scale test reactions.

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid to 0 °C in an ice bath.

• Slowly add concentrated nitric acid to the sulfuric acid with constant stirring while maintaining the temperature at 0 °C.

• After the addition is complete, slowly add 2,4-bis(trifluoromethyl)toluene to the nitrating mixture.

• The reaction mixture is then allowed to warm to room temperature and stirred for several hours, or gently heated to increase the reaction rate. The progress of the reaction should be monitored by TLC or GC.

• Upon completion, the reaction mixture is poured onto crushed ice and extracted with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• The organic layer is washed with water, a saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product, which can be purified by column chromatography or recrystallization.

Data Presentation: Nitration of a Related Compound

Since specific data for 2,4-bis(trifluoromethyl)toluene is scarce in the readily available literature, the following table shows the results for the nitration of a structurally similar compound, 1,4-bis(trifluoromethyl)benzene, which highlights the challenges of nitrating such deactivated systems.

Substrate	Nitrating Agent	Temperature (°C)	Yield of Mononitro Product (%)	Reference
1,4-Bis(trifluoromethyl)benzene	100% HNO₃ / 24% fuming H₂SO₄	90-105	35	J. Amer. Chem. Soc., 75, 4967 (1953)[1]
1,4-Bis(trifluoromethyl)benzene	HNO₃ / 2CF₃SO₃H-B(O₃SCF₃)₃	-	14	J. Org. Chem., 60, 7348 (1995)

Workflow for Troubleshooting Nitration Reactions

Caption: A decision-making workflow for troubleshooting common issues in the nitration of 2,4-bis(trifluoromethyl)toluene.

Friedel-Crafts Reactions

Issue: Friedel-Crafts alkylation and acylation reactions are generally unsuccessful with 2,4-bis(trifluoromethyl)toluene.

FAQs and Troubleshooting Guide:

• Q1: Why do Friedel-Crafts reactions fail with 2,4-bis(trifluoromethyl)toluene?

  • A1: The two powerful electron-withdrawing -CF₃ groups make the aromatic ring extremely electron-deficient. Friedel-Crafts reactions are electrophilic aromatic substitutions that require an electron-rich aromatic ring to attack the electrophile. The deactivated ring of 2,4-bis(trifluoromethyl)toluene is not nucleophilic enough to participate in these reactions.

• Q2: Are there any alternative methods to introduce alkyl or acyl groups to this molecule?

  • A2: Direct Friedel-Crafts reactions are not feasible. Alternative multi-step synthetic routes that do not rely on electrophilic attack on the deactivated ring would be necessary. This could involve, for example, the functionalization of the methyl group followed by further transformations.

Benzylic Functionalization

The methyl group of 2,4-bis(trifluoromethyl)toluene is susceptible to radical reactions, most notably benzylic bromination.

Benzylic Bromination

Issue: Formation of polybrominated side products during the benzylic bromination of 2,4-bis(trifluoromethyl)toluene.

FAQs and Troubleshooting Guide:

• Q1: My benzylic bromination reaction is producing significant amounts of dibromo- and tribromomethyl derivatives. How can I improve the selectivity for the monobrominated product?

  • A1: Over-bromination is a common side reaction in benzylic brominations.

    • Troubleshooting:

      • Control Stoichiometry of Brominating Agent: Use a controlled amount of the brominating agent, typically N-bromosuccinimide (NBS), ideally not exceeding 1.0 equivalent.

      • Slow Addition: Add the brominating agent slowly to the reaction mixture to maintain a low concentration of the bromine radical and molecular bromine.

      • Monitor the Reaction: Carefully monitor the reaction by TLC or GC and stop it as soon as the starting material is consumed to a satisfactory level, before significant amounts of the dibrominated product are formed.

      • Use of a Radical Inhibitor: In some cases, the addition of a small amount of a radical inhibitor can help to control the reaction, but this must be done carefully to avoid quenching the desired reaction.

• Q2: What are the optimal conditions for selective monobromination of a deactivated toluene like this one?

  • A2: For deactivated toluenes, benzylic bromination often requires more forcing conditions than for activated or simple toluenes.

    • High Temperature: Reactions may need to be carried out at higher temperatures, sometimes even above 150 °C when using elemental bromine.

    • Radical Initiator: The use of a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide is crucial.

    • Light Initiation: Photochemical initiation using a UV lamp can also be effective.

Experimental Protocol: General Procedure for Benzylic Bromination

This protocol is a general guideline and should be optimized for 2,4-bis(trifluoromethyl)toluene.

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,4-bis(trifluoromethyl)toluene in a suitable solvent (e.g., carbon tetrachloride or a non-participating solvent like acetonitrile).

• Add N-bromosuccinimide (1.0 equivalent) and a catalytic amount of a radical initiator (e.g., AIBN).

• Heat the reaction mixture to reflux or irradiate with a UV lamp.

• Monitor the reaction progress by TLC or GC.

• Once the desired conversion is achieved, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with water and a saturated sodium thiosulfate solution to remove any remaining bromine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation or column chromatography.

Data Presentation: Benzylic Bromination of Deactivated Toluenes

Substrate	Brominating Agent	Conditions	Product	Yield (%)	Reference
2-Nitro-6-trifluoromethyltoluene	Br₂	180-195 °C	2-Nitro-6-trifluoromethylbenzyl bromide	>80	EP0546697A1

Workflow for Managing Benzylic Bromination Side Reactions

Caption: A workflow to address the common issue of over-bromination in the benzylic functionalization of 2,4-bis(trifluoromethyl)toluene.

References

• 1. US6930214B2 - Process for producing 2,5-bis(trifluoromethyl)nitrobenzene - Google Patents [patents.google.com]

improving yield and purity in 2,4-bis(trifluoromethyl)toluene synthesis

Technical Support Center: Synthesis of 2,4-bis(trifluoromethyl)toluene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2,4-bis(trifluoromethyl)toluene synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 2,4-bis(trifluoromethyl)toluene?

A1: The most prevalent method is a two-step process. The first step involves the exhaustive free-radical photochlorination of p-xylene to yield 2,4-bis(trichloromethyl)toluene. The second step is a halogen exchange reaction, commonly a Swarts reaction, where the trichloromethyl groups are fluorinated using reagents like antimony trifluoride (SbF₃) with a catalyst such as antimony pentachloride (SbCl₅), or with anhydrous hydrogen fluoride (HF).

Q2: What are the critical parameters to control during the chlorination step?

A2: Key parameters for the photochlorination of xylene include the intensity of the UV light source, reaction temperature, and the rate of chlorine gas addition. Careful control of these factors is necessary to ensure complete chlorination of the methyl groups while minimizing side reactions such as ring chlorination.

Q3: What safety precautions are necessary when handling reagents for the fluorination step?

A3: Reagents used in the Swarts reaction are hazardous. Antimony trifluoride and antimony pentachloride are toxic and corrosive. Anhydrous hydrogen fluoride is extremely corrosive and toxic, causing severe burns upon contact. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and face shield, must be worn. For reactions involving anhydrous HF, specialized equipment such as a stainless steel autoclave is required.

Q4: What are the expected side products in the synthesis of 2,4-bis(trifluoromethyl)toluene?

A4: During the chlorination step, incomplete chlorination can lead to the formation of intermediates with -CHCl₂ and -CH₂Cl groups. In the subsequent fluorination step, incomplete halogen exchange is a common issue, resulting in impurities containing -CCl₂F, -CClF₂, and -CF₂Cl groups. Isomeric impurities can also arise if the starting p-xylene is not pure.

Q5: What are the recommended purification methods for 2,4-bis(trifluoromethyl)toluene?

A5: The crude product is typically purified by fractional distillation under reduced pressure. The significant difference in boiling points between the desired product and potential side products (especially incompletely fluorinated ones) allows for effective separation. Gas chromatography can be used to assess the purity of the collected fractions.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2,4-bis(trifluoromethyl)toluene.

Issue 1: Low Yield of 2,4-bis(trichloromethyl)toluene in the Chlorination Step

Possible Cause	Recommended Solution
Incomplete reaction	Ensure a sufficient excess of chlorine gas is used. Monitor the reaction progress by GC to confirm the disappearance of starting material and partially chlorinated intermediates.
Insufficient UV irradiation	Check the output of the UV lamp and ensure the reaction vessel is made of a material that is transparent to the lamp's wavelength (e.g., quartz).
Low reaction temperature	Maintain the reaction temperature within the optimal range for free-radical chlorination of xylenes (typically elevated temperatures).
Formation of ring-chlorinated byproducts	Avoid excessively high temperatures and the presence of Lewis acid catalysts which can promote aromatic chlorination.

Issue 2: Incomplete Fluorination in the Swarts Reaction Step

Possible Cause	Recommended Solution
Inactive fluorinating agent	Use freshly opened or properly stored antimony trifluoride. Ensure the catalyst (antimony pentachloride) is active.
Insufficient reaction temperature or time	Gradually increase the reaction temperature and monitor the progress by GC-MS to ensure complete conversion. The Swarts reaction often requires heating.[1]
Poor mixing	Ensure vigorous stirring, especially if the reaction mixture is heterogeneous.
Water contamination	The reaction must be carried out under anhydrous conditions as water can deactivate the fluorinating agents. Dry all glassware and solvents thoroughly.

Issue 3: Difficulty in Purifying the Final Product

Possible Cause	Recommended Solution
Co-distillation of impurities	Use a fractional distillation column with a higher number of theoretical plates to improve separation.
Presence of azeotropes	Analyze the crude mixture to identify the impurities. If azeotropes are present, consider alternative purification techniques such as preparative gas chromatography.
Thermal decomposition during distillation	Perform the distillation under a high vacuum to lower the boiling point and minimize thermal stress on the product.

Data Presentation

The following table summarizes representative yields for the fluorination of trichloromethyl arenes using different methods. Note that yields can vary significantly based on the specific substrate and reaction conditions.

Starting Material	Fluorination Method	Reagents	Yield (%)	Reference
Trichloromethylbenzene	Swarts Reaction	SbF₃, SbCl₅ (cat.)	High	[2]
Trichloromethylbenzene	Halogen Exchange	HF	High	[2]
1,4-Bis(trichloromethyl)benzene	Halogen Exchange	HF	79% (of 1,4-bis(chlorodifluoromethyl)benzene)	[3]
Trichloromethoxy derivatives	Swarts Reaction	SbF₃, SbCl₅ (cat.)	Good to High	[4]

Experimental Protocols

The following is a representative protocol for the synthesis of bis(trifluoromethyl)benzenes, based on analogous preparations. Researchers should adapt and optimize these procedures for their specific equipment and scale.

Step 1: Synthesis of 2,4-bis(trichloromethyl)toluene

• Apparatus Setup: A photoreactor equipped with a UV lamp, a gas inlet for chlorine, a reflux condenser, and a stirrer is assembled. The exhaust from the condenser should be connected to a scrubber containing a solution of sodium hydroxide to neutralize excess chlorine and HCl gas.

• Reaction: Charge the reactor with 2,4-dimethylbenzene (p-xylene). Heat the xylene to a temperature that facilitates the radical reaction (e.g., 80-100 °C) and start the UV lamp.

• Chlorination: Introduce chlorine gas into the reactor at a controlled rate. The reaction is highly exothermic and may require cooling to maintain the desired temperature.

• Monitoring: Periodically take samples from the reaction mixture and analyze them by GC to monitor the disappearance of the starting material and the formation of partially and fully chlorinated products.

• Workup: Once the reaction is complete (as indicated by the absence of starting material and intermediates), stop the chlorine flow and the UV lamp. Allow the mixture to cool to room temperature. The crude 2,4-bis(trichloromethyl)toluene can be purified by recrystallization or used directly in the next step.

Step 2: Synthesis of 2,4-bis(trifluoromethyl)toluene via Swarts Reaction

• Apparatus Setup: A three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel is set up in a fume hood. The apparatus must be thoroughly dried to ensure anhydrous conditions.

• Reaction: Charge the flask with antimony trifluoride (SbF₃). Add a catalytic amount of antimony pentachloride (SbCl₅).

• Addition of Substrate: Heat the mixture with stirring. Slowly add the crude 2,4-bis(trichloromethyl)toluene from the previous step via the dropping funnel.

• Reaction Conditions: After the addition is complete, heat the reaction mixture to drive the fluorination. The optimal temperature and reaction time should be determined by monitoring the reaction's progress by GC-MS.

• Workup and Purification: Cool the reaction mixture and carefully quench it by pouring it over ice. Extract the product with a suitable organic solvent (e.g., dichloromethane). Wash the organic layer with water and then with a dilute aqueous solution of HCl to remove antimony salts, followed by a wash with a saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude product by fractional distillation under reduced pressure.

Visualizations

Caption: Experimental workflow for the synthesis of 2,4-bis(trifluoromethyl)toluene.

Caption: Troubleshooting logic for the synthesis of 2,4-bis(trifluoromethyl)toluene.

References

• 1. Swarts Reaction: Definition, Mechanism & Example for Class 12 [vedantu.com]
• 2. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 3. 1,4-Bis(trichloromethyl)benzene - Wikipedia [en.wikipedia.org]
• 4. Evaluation of Efficient and Practical Methods for the Preparation of Functionalized Aliphatic Trifluoromethyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

stability of 2,4-bis(trifluoromethyl)toluene under strong acidic or basic conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2,4-bis(trifluoromethyl)toluene under strong acidic or basic conditions. All experimental protocols are detailed, and quantitative data is summarized for ease of reference.

Frequently Asked Questions (FAQs)

Q1: How stable is the trifluoromethyl (-CF3) group on an aromatic ring?

A1: The trifluoromethyl group is generally considered to be highly stable. The carbon-fluorine bond is one of the strongest single bonds in organic chemistry, imparting significant metabolic and chemical stability to molecules.[1] This stability is a key reason for its frequent use in pharmaceutical and agrochemical design. However, under harsh conditions, such as treatment with strong acids or bases at elevated temperatures, the trifluoromethyl group can undergo hydrolysis.

Q2: What is the expected product of -CF3 group degradation under harsh conditions?

A2: The primary degradation product of a trifluoromethyl group on an aromatic ring under hydrolytic conditions (either acidic or basic) is a carboxylic acid group (-COOH). This transformation involves the stepwise substitution of fluorine atoms with hydroxyl groups, which then tautomerize and dehydrate to form the carboxylic acid.

Q3: Are both trifluoromethyl groups on 2,4-bis(trifluoromethyl)toluene expected to degrade at the same rate?

Q4: What are the primary safety concerns when working with 2,4-bis(trifluoromethyl)toluene under strong acidic or basic conditions?

A4: When handling fuming sulfuric acid, extreme caution is necessary as it is highly corrosive and reacts violently with water.[2] The hydrolysis of trifluoromethyl groups will also generate hydrogen fluoride (HF), which is extremely toxic and corrosive. All experiments should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid- and base-resistant gloves, safety goggles, and a lab coat.

Troubleshooting Guides

Stability Issues Under Strong Acidic Conditions

Symptom: You observe the degradation of your 2,4-bis(trifluoromethyl)toluene starting material during a reaction or stability study in strong acid (e.g., fuming sulfuric acid).

Potential Cause	Proposed Solution	Verification Method
Hydrolysis of Trifluoromethyl Group(s)	The -CF3 group is susceptible to hydrolysis under superacidic conditions. Consider reducing the reaction temperature or time. If the reaction chemistry allows, explore alternative, less harsh acidic catalysts.	Monitor the reaction mixture over time using 19F NMR and HPLC. The appearance of new signals in the 19F NMR spectrum and new peaks in the HPLC chromatogram corresponding to the carboxylic acid product(s) will confirm hydrolysis.
Aromatic Sulfonation	Fuming sulfuric acid can lead to the sulfonation of the aromatic ring as a side reaction. Using a less concentrated sulfuric acid or adding boric acid can sometimes suppress this.	Analyze the product mixture by HPLC and Mass Spectrometry. The presence of a product with a mass increase of 80 amu (SO3) is indicative of sulfonation.
Charring/Decomposition	The reaction conditions (high temperature and strong acid) may be too harsh, leading to general decomposition of the molecule.	Lower the reaction temperature and monitor the reaction for the formation of insoluble black material (char). Use analytical techniques like HPLC to check for a complex mixture of degradation products.

Stability Issues Under Strong Basic Conditions

Symptom: You observe degradation of your 2,4-bis(trifluoromethyl)toluene starting material during a reaction or stability study in a strong base (e.g., concentrated NaOH or KOH at elevated temperatures).

Potential Cause	Proposed Solution	Verification Method
Hydrolysis of Trifluoromethyl Group(s)	Although generally more stable to base than to strong acid, hydrolysis of the -CF3 group can occur under forcing basic conditions (high concentration and high temperature). Reduce the base concentration, temperature, or reaction time.	Use 19F NMR and HPLC to monitor the disappearance of the starting material and the appearance of signals/peaks corresponding to the carboxylic acid product(s).
Nucleophilic Aromatic Substitution	If other leaving groups are present on the aromatic ring, nucleophilic aromatic substitution by hydroxide can compete with -CF3 hydrolysis, especially at high temperatures.	Characterize any byproducts using techniques like GC-MS or LC-MS to identify products of nucleophilic substitution.
Oxidation	If air is not excluded from the reaction, oxidation of the methyl group to a carboxylic acid could occur, especially at high temperatures in the presence of a strong base.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and compare the results to a reaction run in the presence of air. Analyze for the formation of the corresponding benzoic acid derivative.

Experimental Protocols

Protocol 1: Assessment of Stability in Strong Acidic Conditions

This protocol is adapted from the hydrolysis of trifluoromethylated triarylphosphines.

Objective: To determine the rate of hydrolysis of 2,4-bis(trifluoromethyl)toluene in a fuming sulfuric acid/boric acid medium.

Materials:

• 2,4-bis(trifluoromethyl)toluene

• Fuming sulfuric acid (oleum, e.g., 20% SO3)

• Boric acid (H3BO3)

• Concentrated sulfuric acid (98%)

• Deionized water

• Diethyl ether or Dichloromethane

• Anhydrous sodium sulfate

• NMR tubes

• HPLC vials

Procedure:

• In a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, dissolve a known amount of 2,4-bis(trifluoromethyl)toluene and boric acid in concentrated sulfuric acid at room temperature.

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add fuming sulfuric acid dropwise, maintaining the internal temperature below 10 °C.

• Once the addition is complete, raise the temperature to the desired reaction temperature (e.g., 25 °C, 50 °C, or 80 °C).

• At regular time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), carefully withdraw an aliquot of the reaction mixture.

• Quench the aliquot by slowly adding it to a flask containing ice-cold water. Caution: This is a highly exothermic process.

• Extract the aqueous mixture with diethyl ether or dichloromethane (3x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Prepare samples of the residue for 19F NMR and HPLC analysis.

Analysis:

• 19F NMR: Dissolve the residue in a suitable deuterated solvent (e.g., CDCl3). The disappearance of the signals for the -CF3 groups of the starting material and the appearance of new signals will indicate degradation.

• HPLC: Dissolve the residue in the mobile phase. Quantify the amount of remaining starting material and the formation of products by integrating the peak areas and comparing them to a calibration curve.

Protocol 2: Assessment of Stability in Strong Basic Conditions

Objective: To evaluate the stability of 2,4-bis(trifluoromethyl)toluene in a concentrated aqueous solution of sodium hydroxide at elevated temperatures.

Materials:

• 2,4-bis(trifluoromethyl)toluene

• Sodium hydroxide (NaOH) pellets

• Deionized water

• Toluene or a high-boiling point inert solvent

• Hydrochloric acid (HCl), concentrated

• Diethyl ether or Dichloromethane

• Anhydrous sodium sulfate

• NMR tubes

• HPLC vials

Procedure:

• In a high-pressure reaction vessel equipped with a magnetic stirrer and thermocouple, add 2,4-bis(trifluoromethyl)toluene and a high-boiling point inert solvent (e.g., toluene).

• Prepare a concentrated aqueous solution of NaOH (e.g., 10 M).

• Add the NaOH solution to the reaction vessel.

• Seal the vessel and heat to the desired temperature (e.g., 100 °C, 150 °C, or 200 °C) with vigorous stirring.

• At regular time intervals (e.g., 0, 6, 12, 24, 48 hours), cool the vessel to room temperature, and carefully take an aliquot of the reaction mixture.

• Neutralize the aliquot by slowly adding concentrated HCl until the pH is acidic.

• Extract the aqueous mixture with diethyl ether or dichloromethane (3x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Prepare samples of the residue for 19F NMR and HPLC analysis.

Analysis:

• 19F NMR: Analyze the residue as described in Protocol 1.

• HPLC: Analyze the residue as described in Protocol 1.

Data Presentation

Table 1: Expected 19F NMR Chemical Shifts of 2,4-Bis(trifluoromethyl)toluene and Potential Degradation Products

Compound	Position of -CF3	Expected 19F Chemical Shift (δ, ppm)a
2,4-Bis(trifluoromethyl)toluene	2-CF3	~ -62 to -64
4-CF3	~ -62 to -64
4-Methyl-3-(trifluoromethyl)benzoic acid	3-CF3	~ -63
2-Methyl-5-(trifluoromethyl)benzoic acid	5-CF3	~ -63
4-Methyl-3-(trifluoromethyl)benzenesulfonic acid	3-CF3	Shifted from starting material
2-Methyl-5-(trifluoromethyl)benzenesulfonic acid	5-CF3	Shifted from starting material
2,4-Dicarboxytoluene	-	No signal
a Chemical shifts are relative to CFCl3 (0 ppm) and can vary depending on the solvent and concentration.

Table 2: Representative HPLC Method for Stability Analysis

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	Start with a higher percentage of A, and gradually increase B. A typical gradient might be 10% B to 90% B over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm and 254 nm
Injection Volume	10 µL

Mandatory Visualizations

References

• 1. zodiaclifesciences.com [zodiaclifesciences.com]
• 2. Hexadehydro Diels–Alder reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Poor Reactivity of 2,4-bis(trifluoromethyl)toluene Derivatives in Coupling Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the reactivity of 2,4-bis(trifluoromethyl)toluene and its derivatives in common cross-coupling reactions. The strong electron-withdrawing nature of the two trifluoromethyl groups significantly reduces the electron density of the aromatic ring, making these substrates particularly challenging.

Frequently Asked Questions (FAQs)

Q1: Why do 2,4-bis(trifluoromethyl)aryl halides exhibit such poor reactivity in cross-coupling reactions?

A1: The diminished reactivity is primarily due to the potent electron-withdrawing effects of the two trifluoromethyl (CF₃) groups.[1] This electronic-deficiency strengthens the carbon-halogen bond, making the initial, often rate-limiting, oxidative addition step of the catalytic cycle more difficult. Additionally, the CF₃ groups can exert some steric hindrance, further impeding the approach of the bulky palladium catalyst.[2][3]

Q2: I'm attempting a Suzuki-Miyaura coupling with a 2,4-bis(trifluoromethyl)aryl bromide, but I'm only recovering starting material. What are the likely causes?

A2: The most common culprits for a failed Suzuki-Miyaura coupling with this type of substrate include an insufficiently active catalyst system and suboptimal reaction conditions. Specifically, the combination of a highly electron-deficient aryl halide and the boronic acid partner requires a carefully chosen ligand to facilitate the challenging oxidative addition and subsequent transmetalation steps. The choice of base and temperature are also critical to overcome the high activation energy.

Q3: My Buchwald-Hartwig amination of 1-bromo-2,4-bis(trifluoromethyl)benzene is giving very low yields. How can I improve this?

A3: Low yields in Buchwald-Hartwig aminations with this substrate are common and often point to issues with the catalyst system or reaction conditions.[4][5] The electron-deficient nature of the aryl halide makes both the oxidative addition and the final reductive elimination steps of the catalytic cycle challenging.[6] Utilizing bulky, electron-rich phosphine ligands is crucial to promote these difficult steps. Furthermore, the choice of base must be strong enough to deprotonate the amine without causing unwanted side reactions.

Q4: I'm observing significant Glaser-Hay homocoupling of my terminal alkyne in a Sonogashira reaction with 1-iodo-2,4-bis(trifluoromethyl)benzene. What can I do to favor the cross-coupling product?

A4: The formation of a diyne byproduct through homocoupling is a frequent issue in Sonogashira reactions, particularly when using copper(I) co-catalysts.[7] This side reaction can be minimized by employing a copper-free protocol. These modified procedures often rely on specific palladium catalysts and ligands to facilitate the catalytic cycle without the need for a copper acetylide intermediate.

Q5: My Heck reaction with 1-bromo-2,4-bis(trifluoromethyl)benzene is sluggish and produces a mixture of products. What could be the problem?

A5: The Heck reaction with electron-deficient aryl halides like this one can be challenging.[8][9] The slow oxidative addition of the aryl bromide to the palladium(0) catalyst is a primary reason for sluggishness. The formation of multiple products could be due to side reactions such as isomerization of the alkene or catalyst decomposition at the high temperatures often required for these substrates.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue: Low or no yield of the desired biaryl product.

Potential Cause	Troubleshooting Solution	Rationale
Ineffective Ligand	Use bulky, electron-rich biarylmonophosphine ligands such as XPhos, SPhos, or RuPhos.	These ligands are known to accelerate the oxidative addition and reductive elimination steps with electron-deficient aryl halides.
Inadequate Base	Employ a strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃.	A sufficiently strong base is necessary to activate the boronic acid for efficient transmetalation.
Low Reaction Temperature	Increase the reaction temperature, typically in the range of 80-110 °C.	Higher temperatures can provide the necessary energy to overcome the activation barrier for the oxidative addition step.
Poor Solvent Choice	Use polar aprotic solvents like 1,4-dioxane, DMF, or a mixture of toluene and water.	These solvents help to dissolve the reagents and stabilize the catalytic intermediates.
Aryl Halide Reactivity	If using an aryl chloride, consider switching to the more reactive aryl bromide or iodide.	The C-X bond strength decreases in the order Cl > Br > I, making oxidative addition easier for heavier halides.

Buchwald-Hartwig Amination

Issue: Incomplete conversion or low yield of the aminated product.

Potential Cause	Troubleshooting Solution	Rationale
Suboptimal Ligand	Utilize bulky, electron-rich ligands like BrettPhos, XPhos, or RuPhos.	These ligands have been specifically designed to facilitate the coupling of challenging, electron-poor aryl halides.
Incorrect Base	Use a strong base such as NaOtBu or LHMDS.	These bases are effective at deprotonating a wide range of amines to form the active nucleophile.
Catalyst Deactivation	Employ a palladium pre-catalyst to ensure the efficient generation of the active Pd(0) species.	Pre-catalysts can provide more consistent and reproducible results by avoiding issues with in situ catalyst formation.
Reaction Temperature	Optimize the temperature. While some systems are active at room temperature, heating to 80-110 °C is often required for electron-deficient substrates.[6]	Increased temperature can accelerate the rate-limiting steps of the catalytic cycle.

Sonogashira Coupling

Issue: Low yield of the desired arylalkyne and/or significant alkyne homocoupling.

Potential Cause	Troubleshooting Solution	Rationale
Copper-Induced Homocoupling	Switch to a copper-free Sonogashira protocol.	This eliminates the primary pathway for Glaser-Hay homocoupling.[7]
Inefficient Catalyst System	In a copper-free system, use a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky phosphine ligand (e.g., XPhos, SPhos) and a suitable base (e.g., Cs₂CO₃).	A highly active catalyst is needed to compensate for the absence of the copper co-catalyst.
Inappropriate Base/Solvent	For traditional Sonogashira, use an amine base like Et₃N or i-Pr₂NEt. For copper-free conditions, an inorganic base like K₂CO₃ or Cs₂CO₃ in a polar aprotic solvent is often effective.	The base plays a crucial role in the deprotonation of the alkyne and regeneration of the catalyst.
Oxygen Contamination	Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen).	Oxygen can promote the oxidative homocoupling of the terminal alkyne.

Heck Reaction

Issue: Slow reaction and/or formation of multiple products.

Potential Cause	Troubleshooting Solution	Rationale
Inefficient Catalyst	Use a robust palladium catalyst system, such as Pd(OAc)₂ with a suitable phosphine ligand (e.g., PPh₃) or an N-heterocyclic carbene (NHC) ligand.	The ligand choice is critical for stabilizing the catalyst and promoting the desired reaction pathway.
Incorrect Base	Employ an appropriate base, such as K₂CO₃, NaOAc, or Et₃N.	The base is essential for the final reductive elimination step and regeneration of the active Pd(0) catalyst.[9]
Suboptimal Solvent	Use a high-boiling polar aprotic solvent like DMF, DMAc, or NMP.	These solvents allow for the higher reaction temperatures often required for electron-deficient aryl halides.
Low Temperature	Increase the reaction temperature, typically to 100-140 °C.	The Heck reaction with electron-poor aryl halides is often slow at lower temperatures.[8][9]

Experimental Protocols

The following protocols are representative examples for coupling reactions of electron-deficient aryl halides and may serve as a starting point for the optimization of reactions with 2,4-bis(trifluoromethyl)aryl halides.

Representative Suzuki-Miyaura Coupling Protocol

Reaction: Synthesis of 4-phenyl-1-(trifluoromethyl)benzene

Parameter	Condition
Aryl Halide	1-Bromo-4-(trifluoromethyl)benzene
Boronic Acid	Phenylboronic acid
Catalyst	Pd(OAc)₂ (2 mol%)
Ligand	SPhos (4 mol%)
Base	K₃PO₄ (2 equivalents)
Solvent	Toluene/H₂O (10:1)
Temperature	100 °C
Time	12-24 hours

Procedure:

• In an oven-dried Schlenk tube, combine 1-bromo-4-(trifluoromethyl)benzene (1.0 mmol), phenylboronic acid (1.2 mmol), K₃PO₄ (2.0 mmol), Pd(OAc)₂ (0.02 mmol), and SPhos (0.04 mmol).

• Evacuate and backfill the tube with argon three times.

• Add toluene (5 mL) and water (0.5 mL) via syringe.

• Stir the mixture vigorously at 100 °C for 12-24 hours.

• After cooling, dilute the reaction with ethyl acetate, wash with water and brine, and dry the organic layer over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the residue by flash chromatography.

Representative Buchwald-Hartwig Amination Protocol

Reaction: Synthesis of 4-(4-(trifluoromethyl)phenyl)morpholine

Parameter	Condition
Aryl Halide	1-Bromo-4-(trifluoromethyl)benzene
Amine	Morpholine
Catalyst	Pd₂(dba)₃ (1 mol% Pd)
Ligand	XPhos (2.4 mol%)
Base	NaOtBu (1.4 equivalents)
Solvent	Toluene
Temperature	100 °C
Time	12-24 hours

Procedure:

• In an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.01 mmol), XPhos (0.024 mmol), and NaOtBu (1.4 mmol).

• Evacuate and backfill the tube with argon three times.

• Add toluene (5 mL), followed by 1-bromo-4-(trifluoromethyl)benzene (1.0 mmol) and morpholine (1.2 mmol).

• Stir the mixture at 100 °C for 12-24 hours.

• After cooling, quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash chromatography.

Visual Troubleshooting and Workflow Diagrams

Caption: General troubleshooting workflow for poor reactivity.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

References

• 1. CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst - Google Patents [patents.google.com]
• 2. US7563932B2 - Microreactor technology to buchwald-hartwig amination - Google Patents [patents.google.com]
• 3. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [mdpi.com]
• 4. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 5. DE69915924T2 - Process for the preparation of bis (trifluoromethyl) benzene - Google Patents [patents.google.com]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

methods to avoid defluorination of 2,4-bis(trifluoromethyl)toluene

Welcome to the technical support center for 2,4-bis(trifluoromethyl)toluene. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and address frequently asked questions regarding the handling and reactivity of this compound, with a specific focus on preventing unwanted defluorination.

Frequently Asked Questions (FAQs)

Q1: How chemically stable are the trifluoromethyl groups on 2,4-bis(trifluoromethyl)toluene?

A1: The trifluoromethyl (-CF3) group is generally one of the most stable functional groups in organic chemistry due to the exceptional strength of the carbon-fluorine bond.[1] This high stability is a key reason for its prevalence in pharmaceuticals and agrochemicals.[1] The trifluoromethyl groups on 2,4-bis(trifluoromethyl)toluene are robust and stable under a wide range of conditions, including thermal, photochemical, and electrochemical stress.[1] However, they are not completely inert and can be susceptible to degradation under specific, harsh chemical conditions.

Q2: What are the primary chemical pathways that lead to the defluorination of aryl trifluoromethyl groups?

A2: Defluorination of aryl-CF3 groups typically occurs under harsh conditions. The main degradation pathways include:

• Hydrolysis under strong basic conditions: The -CF3 group can undergo hydrolysis, particularly at elevated temperatures and high pH, to form a carboxylic acid (-COOH) group.[2][3]

• Protolytic Defluorination in Superacids: Exposure to superacids can lead to the protonation of a fluorine atom, followed by the loss of HF and subsequent reactions.[4]

• Reductive Defluorination: Strong reducing agents, such as alkali metals or certain electrochemical conditions, can cleave C-F bonds, leading to hydrodefluorination (replacement of -F with -H).[5] In some cases, this can result in the complete reduction of the -CF3 group to a methyl group (-CH3).[5]

• Lewis Acid-Induced Decomposition: Strong Lewis acids, such as aluminum chloride (AlCl3), can interact with the fluorine atoms and facilitate C-F bond cleavage.[6]

Q3: Are there "protecting groups" for trifluoromethyl groups?

A3: The concept of a "protecting group" for a trifluoromethyl group is not common in synthetic chemistry. Due to the high stability of the C-F bonds, the -CF3 group is often considered "self-protecting" and is robust enough to withstand many reaction conditions without modification.[7] The primary strategy for preventing unwanted reactions at the -CF3 group is not to protect it, but rather to avoid reaction conditions known to cause its degradation.

Troubleshooting Guides for Common Reactions

This section provides troubleshooting for specific experimental issues where defluorination may be a concern.

Issue 1: Electrophilic Aromatic Substitution (e.g., Nitration, Halogenation)

Question: "I am attempting to nitrate 2,4-bis(trifluoromethyl)toluene, but I am observing unexpected byproducts and low yields. Could this be defluorination?"

Answer: Yes, while nitration of trifluoromethyl-substituted arenes is feasible, harsh conditions can lead to side reactions. The strong electron-withdrawing nature of the two -CF3 groups deactivates the aromatic ring, requiring forcing conditions for electrophilic substitution, which can border on those that cause decomposition.

Troubleshooting Steps:

• Temperature Control is Critical: High temperatures can promote defluorination. It is crucial to maintain the recommended temperature range for the reaction. For nitration of deactivated rings, reactions are often run at temperatures from -20°C to 10°C.[8]

• Choice of Nitrating Agent and Solvent: The combination of nitric acid and sulfuric acid is standard. However, the concentration and ratio are important. Using fuming sulfuric acid can increase reactivity but also the risk of side reactions if not controlled.[9] Consider using an inert co-solvent like methylene chloride to improve homogeneity and control.[8]

• Monitor Reaction Time: Extended reaction times under strongly acidic conditions can increase the likelihood of degradation. Monitor the reaction progress by TLC or GC to avoid unnecessarily long exposure to the harsh medium.

Table 1: Comparison of Nitration Conditions for Trifluoromethylated Benzenes

Substrate	Nitrating Agent / Conditions	Temperature	Outcome	Reference
1,4-Bis(trifluoromethyl)benzene	100% HNO₃, 24% fuming H₂SO₄	90-105°C	35% yield of 2,5-bis(trifluoromethyl)nitrobenzene	J. Amer. Chem. Soc., 75, 4967 (1953)[9]
2,4-Dichlorobenzotrifluoride	95% HNO₃, 98% H₂SO₄	40°C	Successful mononitration	CN103304420A[10]
3-Alkylbenzotrifluoride	98% HNO₃	-40°C to 10°C	Successful mononitration	EP0129528B1[8]

Recommended Protocol: Cautious Nitration of 2,4-Bis(trifluoromethyl)toluene

• Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), cool the required volume of sulfuric acid (98%) to 0°C.

• Addition of Nitric Acid: Slowly add fuming nitric acid dropwise to the sulfuric acid, maintaining the temperature at 0°C to create the nitrating mixture.

• Substrate Addition: In a separate flask, dissolve 2,4-bis(trifluoromethyl)toluene in a minimal amount of an inert solvent like dichloromethane. Cool this solution to -10°C.

• Reaction: Slowly add the cold nitrating mixture to the substrate solution dropwise, ensuring the internal temperature does not rise above 0°C.

• Monitoring: Stir the reaction at 0°C and monitor its progress every 30 minutes using an appropriate analytical technique (e.g., GC-MS).

• Work-up: Once the reaction is complete, very carefully pour the reaction mixture onto crushed ice. Separate the organic layer, wash with cold water and brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Logical Flow for Avoiding Defluorination in Electrophilic Substitution

Caption: Decision workflow for electrophilic aromatic substitution.

Issue 2: Metalation and Use of Strong Bases

Question: "I am trying to perform an ortho-lithiation on 2,4-bis(trifluoromethyl)toluene using n-BuLi, but I'm getting decomposition. Is this defluorination?"

Answer: It is possible. While ortho-lithiation is a viable strategy for functionalizing trifluoromethylated arenes, the strong nucleophilic and basic nature of organolithium reagents can lead to side reactions if not properly controlled. These include attack on the C-F bond or decomposition. Temperature is the most critical parameter.

Troubleshooting Steps:

• Maintain Cryogenic Temperatures: Lithiation of such substrates must be performed at very low temperatures, typically -78°C (dry ice/acetone bath), to prevent side reactions.[4] Allowing the reaction to warm even slightly can lead to decomposition.

• Use the Correct Stoichiometry: Use a slight excess (e.g., 1.05-1.1 equivalents) of the organolithium reagent. A large excess can promote multiple lithiations or side reactions.[4]

• Ensure Anhydrous Conditions: All glassware, solvents, and reagents must be scrupulously dry. Water will quench the organolithium reagent and lead to failed reactions.

• Consider Alternative Bases: If n-BuLi proves too reactive, consider a lithium amide base such as lithium diisopropylamide (LDA) or lithium tetramethylpiperidide (LiTMP), which are strong, non-nucleophilic bases often used for deprotonation without nucleophilic attack.[11]

Recommended Protocol: Low-Temperature ortho-Lithiation and Electrophilic Quench

• Preparation: Under an inert atmosphere (N₂ or Ar), add a solution of 2,4-bis(trifluoromethyl)toluene (1.0 eq.) in anhydrous tetrahydrofuran (THF) to a flame-dried, three-neck flask equipped with a magnetic stirrer and a low-temperature thermometer.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of n-butyllithium (1.1 eq.) in hexanes dropwise to the cooled solution, ensuring the internal temperature remains below -70°C.

• Stirring: Stir the resulting deep-colored solution at -78°C for 1-2 hours.

• Electrophilic Quench: Slowly add a solution of the desired electrophile (e.g., trimethylsilyl chloride, 1.2 eq.) in anhydrous THF, again maintaining the temperature at -78°C.

• Warming: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-12 hours, or as determined by reaction monitoring.

• Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent, dry the organic layer, and purify as needed.

Issue 3: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

Question: "I need to use a derivative of 2,4-bis(trifluoromethyl)toluene (e.g., the corresponding bromide or boronic acid) in a Suzuki coupling. Are the trifluoromethyl groups stable under these conditions?"

Answer: Yes, the trifluoromethyl groups are exceptionally stable under the conditions of most palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura coupling. These reactions typically use mild bases (e.g., K₂CO₃, Cs₂CO₃) and operate at temperatures that are well below the decomposition threshold for the -CF3 group. In fact, aryl halides and boronic acids featuring the 2,4-bis(trifluoromethyl)phenyl motif are common coupling partners.[12]

Best Practices to Ensure Stability:

• Choice of Base: While most common bases are fine, avoid extremely strong bases like hydroxides at very high temperatures for extended periods, as this could theoretically lead to hydrolysis. Standard conditions using carbonates (K₂CO₃, Cs₂CO₃) or phosphates (K₃PO₄) are ideal.[13][14]

• Degassing: Ensure the reaction mixture is thoroughly degassed to prevent oxidative degradation of the palladium catalyst, which is a more common failure mode than substrate decomposition.

• Ligand Selection: The choice of phosphine ligand is crucial for catalytic efficiency but generally does not impact the stability of the -CF3 groups.

Diagram: Simplified Base-Induced Defluorination Mechanism

This diagram illustrates the proposed mechanism for the hydrolysis of a trifluoromethyl group under strong basic conditions, which is a key side reaction to avoid.

Caption: Pathway for the hydrolysis of a -CF3 group under strong base.

References

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Selective C–F Functionalization of Unactivated Trifluoromethylarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trifluoromethylthiolation of Arenes Using Lewis Acid and Lewis Base Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. EP0129528B1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents [patents.google.com]
• 9. EP1468983A1 - Process for producing 2,5-bis(trifluoromethyl)nitrobenzene - Google Patents [patents.google.com]
• 10. CN103304420A - Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride - Google Patents [patents.google.com]
• 11. uwindsor.ca [uwindsor.ca]
• 12. tcichemicals.com [tcichemicals.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. scispace.com [scispace.com]

Technical Support Center: Scaling Up the Synthesis of 2,4-Bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of 2,4-bis(trifluoromethyl)toluene, a key intermediate in the pharmaceutical and agrochemical industries. This document offers detailed experimental protocols, troubleshooting advice, and frequently asked questions to address challenges encountered during laboratory-scale synthesis and scale-up operations.

Experimental Protocols

A common and effective method for the synthesis of 2,4-bis(trifluoromethyl)toluene involves a two-step process. The first step is the radical photochlorination of 2,4-dimethyltoluene to produce 2,4-bis(trichloromethyl)toluene. This is followed by a fluorination reaction, often a Swarts reaction, to yield the final product.

Step 1: Synthesis of 2,4-Bis(trichloromethyl)toluene

This procedure outlines the free-radical chlorination of 2,4-dimethyltoluene.

Materials:

• 2,4-Dimethyltoluene

• Chlorine gas (Cl₂)

• Azobisisobutyronitrile (AIBN) or other radical initiator

• Inert solvent (e.g., carbon tetrachloride - use with extreme caution due to toxicity, or a safer alternative like dichlorobenzene)

Procedure:

• In a reaction vessel equipped with a reflux condenser, a gas inlet tube, a mechanical stirrer, and a UV lamp, charge the reactor with 2,4-dimethyltoluene and the inert solvent.

• Heat the mixture to reflux (approximately 77°C for carbon tetrachloride).

• Once refluxing, add a catalytic amount of AIBN.

• Begin bubbling chlorine gas through the solution while irradiating with the UV lamp. The reaction is exothermic and the temperature should be carefully monitored.

• Continue the chlorination until the theoretical amount of chlorine has been added, or until monitoring by GC-MS or ¹H NMR indicates the disappearance of the starting material and the formation of the desired product.

• Upon completion, stop the chlorine flow and UV irradiation, and purge the system with an inert gas (e.g., nitrogen) to remove any residual chlorine and HCl gas.

• The solvent can be removed under reduced pressure. The crude 2,4-bis(trichloromethyl)toluene may be used directly in the next step or purified by recrystallization or distillation under high vacuum.

Step 2: Synthesis of 2,4-Bis(trifluoromethyl)toluene via Swarts Fluorination

This step describes the fluorination of the chlorinated intermediate.

Materials:

• 2,4-Bis(trichloromethyl)toluene

• Anhydrous hydrogen fluoride (HF) or Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst, if using SbF₃)

Procedure:

• Using Anhydrous Hydrogen Fluoride (HF):

  • In a pressure-resistant reactor (e.g., a stainless steel autoclave) suitable for handling HF, charge the crude or purified 2,4-bis(trichloromethyl)toluene.

  • Cool the reactor and carefully add anhydrous HF.

  • Seal the reactor and gradually heat to the desired reaction temperature (typically between 50-150°C). The pressure will increase as HCl gas is formed.[1]

  • Maintain the reaction at temperature and pressure until the reaction is complete, as monitored by sampling and analysis (GC-MS).

  • After cooling the reactor, carefully vent the excess HCl and HF into a scrubber.

  • The crude product can be isolated and purified by distillation.

• Using Antimony Trifluoride (SbF₃):

  • In a flask equipped with a reflux condenser and a mechanical stirrer, charge the 2,4-bis(trichloromethyl)toluene and a catalytic amount of antimony pentachloride.

  • Heat the mixture and add antimony trifluoride portion-wise.

  • The reaction mixture is then heated to drive the reaction to completion.

  • The product is isolated by distillation directly from the reaction mixture.

Data Presentation

Table 1: Representative Reaction Parameters

Parameter	Step 1: Photochlorination	Step 2: Swarts Fluorination (HF)	Step 2: Swarts Fluorination (SbF₃)
Starting Material	2,4-Dimethyltoluene	2,4-Bis(trichloromethyl)toluene	2,4-Bis(trichloromethyl)toluene
Key Reagents	Cl₂, AIBN	Anhydrous HF	SbF₃, SbCl₅ (catalyst)
Solvent	CCl₄ or Dichlorobenzene	None (HF is the solvent)	None
Temperature	70-80°C	50-150°C[1]	100-180°C
Pressure	Atmospheric	Autogenous (up to 30 bar)[1]	Atmospheric
Typical Reaction Time	4-12 hours	2-8 hours	3-6 hours
Typical Yield	80-95%	70-90%	65-85%

Table 2: Physical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)
2,4-Dimethyltoluene	C₉H₁₂	120.19	191	-60
2,4-Bis(trichloromethyl)toluene	C₉H₆Cl₆	326.86	~300 (decomposes)	N/A
2,4-Bis(trifluoromethyl)toluene	C₉H₆F₆	228.13	~155-160	N/A

Troubleshooting Guide

Issue 1: Low Yield in Photochlorination Step

• Question: My photochlorination reaction is giving a low yield of 2,4-bis(trichloromethyl)toluene. What are the possible causes and how can I fix it?

• Answer:

  • Cause 1: Incomplete reaction. The reaction may not have gone to completion.

    • Solution: Increase the reaction time and ensure a continuous and sufficient supply of chlorine gas. Monitor the reaction progress using GC or NMR to confirm the disappearance of starting material and intermediates.

  • Cause 2: Insufficient initiation. The radical initiator may have decomposed or been added in an insufficient amount.

    • Solution: Add fresh initiator in portions throughout the reaction. Ensure the UV lamp is functioning correctly and is of the appropriate wavelength to initiate the reaction.

  • Cause 3: Ring chlorination. Side reactions on the aromatic ring can occur, leading to undesired byproducts.

    • Solution: This is often favored by Lewis acid catalysts. Ensure the reaction setup is free of iron or other metal contaminants that can catalyze ring chlorination. Running the reaction in the absence of light and at lower temperatures can also favor ring chlorination, so ensure proper illumination and temperature control.

Issue 2: Incomplete Fluorination

• Question: I am observing a mixture of partially fluorinated products in my final product. How can I drive the reaction to completion?

• Answer:

  • Cause 1: Insufficient fluorinating agent. The stoichiometry of the fluorinating agent may be too low.

    • Solution: Use a larger excess of anhydrous HF or ensure a sufficient amount of SbF₃ is used.

  • Cause 2: Low reaction temperature or pressure. The reaction conditions may not be vigorous enough.

    • Solution: Gradually increase the reaction temperature and, if using HF, allow the pressure to build up to the recommended level.[1]

  • Cause 3: Catalyst deactivation. If using a catalyst like SbCl₅, it may have been deactivated by moisture.

    • Solution: Ensure all reagents and equipment are scrupulously dry. Use freshly opened or purified reagents.

Issue 3: Formation of Tar or Polymeric Byproducts

• Question: My reaction mixture has turned dark and contains a significant amount of tar-like material. What is causing this and how can I prevent it?

• Answer:

  • Cause 1: High reaction temperature. Excessive heat can lead to decomposition and polymerization, especially during the fluorination step.[1]

    • Solution: Carefully control the reaction temperature and avoid localized overheating. For the exothermic chlorination, ensure efficient stirring and cooling.

  • Cause 2: Presence of impurities. Impurities in the starting materials can promote side reactions.

    • Solution: Use purified starting materials. If the crude chlorinated intermediate is used, consider a purification step before fluorination.

Frequently Asked Questions (FAQs)

• Q1: What are the main safety precautions for this synthesis?

  • A1: Both steps involve hazardous materials. Photochlorination uses chlorine gas, which is highly toxic and corrosive, and generates HCl gas. The reaction should be performed in a well-ventilated fume hood with appropriate scrubbing for the off-gases. Swarts fluorination involves either anhydrous HF or antimony compounds. Anhydrous HF is extremely corrosive and toxic, causing severe burns that may not be immediately painful. Antimony compounds are also toxic. All manipulations with these reagents require specialized equipment and personal protective equipment (PPE), including acid-resistant gloves and face shields. Always work in a well-ventilated area and have appropriate emergency response materials on hand (e.g., calcium gluconate for HF burns).

• Q2: How can I monitor the progress of the reactions?

  • A2: The progress of both the chlorination and fluorination reactions can be monitored by taking small aliquots from the reaction mixture (with extreme care) and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. For the chlorination, ¹H NMR can be used to observe the disappearance of the methyl protons of the starting material and the appearance of the benzylic proton signals of the intermediates and product. For the fluorination, ¹⁹F NMR is a powerful tool to monitor the formation of the trifluoromethyl groups.

• Q3: What is the best way to purify the final product, 2,4-bis(trifluoromethyl)toluene?

  • A3: The final product is typically a liquid at room temperature. Fractional distillation under atmospheric or reduced pressure is the most common method for purification on a larger scale. For smaller scales, column chromatography on silica gel with a non-polar eluent (e.g., hexanes) can be effective.

• Q4: Can I use other fluorinating agents besides HF and SbF₃?

  • A4: While HF and SbF₃ are the most common reagents for this type of transformation, other fluorinating agents for converting C-Cl to C-F bonds exist. However, for the bulk conversion of a trichloromethyl group to a trifluoromethyl group, these are often the most practical and cost-effective options, especially for scale-up.

Visualizations

Caption: Experimental workflow for the synthesis of 2,4-bis(trifluoromethyl)toluene.

Caption: Troubleshooting decision tree for the synthesis of 2,4-bis(trifluoromethyl)toluene.

References

• 1. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2,4-bis(trifluoromethyl)toluene and 3,5-bis(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of two important fluorinated building blocks: 2,4-bis(trifluoromethyl)toluene and 3,5-bis(trifluoromethyl)toluene. Understanding the distinct properties of these isomers is crucial for their effective application in organic synthesis, materials science, and medicinal chemistry. The strategic placement of the two trifluoromethyl groups significantly alters the electronic and steric environment of the molecule, leading to profound differences in their reactivity profiles.

Introduction to Trifluoromethylated Toluenes

The trifluoromethyl (-CF3) group is a cornerstone in modern medicinal chemistry due to its unique properties. It is strongly electron-withdrawing, metabolically stable, and can enhance the lipophilicity, bioavailability, and binding affinity of drug candidates.[1][2][3] The isomers 2,4-bis(trifluoromethyl)toluene and 3,5-bis(trifluoromethyl)toluene are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.[4][5] However, the substitution pattern of the -CF3 groups dictates the reactivity of the aromatic ring and the benzylic methyl group, making the choice of isomer a critical decision in synthetic design.

Electronic and Steric Effects: A Head-to-Head Comparison

The primary difference in reactivity between the two isomers stems from the interplay of electronic and steric effects imparted by the trifluoromethyl groups.

Electronic Effects: The -CF3 group is a powerful electron-withdrawing group due to the high electronegativity of fluorine atoms.[1][2] This is primarily an inductive effect (-I effect), which deactivates the aromatic ring towards electrophilic aromatic substitution (EAS).[6][7]

• In 3,5-bis(trifluoromethyl)toluene , the two -CF3 groups are positioned meta to the methyl group. Their deactivating inductive effects are additive, making the aromatic ring significantly electron-deficient.

• In 2,4-bis(trifluoromethyl)toluene , one -CF3 group is ortho and the other is para to the methyl group. This arrangement also strongly deactivates the ring.

Steric Effects: The trifluoromethyl group is bulkier than a hydrogen atom, and its presence can sterically hinder reactions at adjacent positions.[1][8]

• In 2,4-bis(trifluoromethyl)toluene , the -CF3 group at the 2-position provides significant steric hindrance around the methyl group and the 3-position of the aromatic ring.

• In 3,5-bis(trifluoromethyl)toluene , the methyl group is flanked by hydrogen atoms, making it sterically more accessible compared to the 2,4-isomer.

The following diagram illustrates the key differences in the electronic and steric environments of the two isomers.

Caption: Comparison of electronic and steric effects.

Reactivity Profile Comparison

The differences in electronic and steric properties lead to distinct reactivity patterns for the two isomers.

Reaction Type	2,4-bis(trifluoromethyl)toluene	3,5-bis(trifluoromethyl)toluene
Electrophilic Aromatic Substitution (EAS)	Highly disfavored due to strong deactivation. Substitution, if forced, would likely occur at the 5-position.	Extremely difficult due to strong deactivation. The 2-, 4-, and 6-positions are the least deactivated.
Nucleophilic Aromatic Substitution (NAS)	More susceptible to NAS if a suitable leaving group is present at positions activated by the -CF3 groups.	Less reactive towards NAS compared to isomers with ortho/para -CF3 groups relative to a leaving group.
Reactions of the Methyl Group	Sterically hindered. Reactions at the benzylic position are slower.	More reactive. The methyl group is sterically accessible.

Detailed Reactivity Analysis and Experimental Evidence

Electrophilic Aromatic Substitution (EAS)

Both isomers are highly unreactive towards electrophilic aromatic substitution due to the potent electron-withdrawing nature of the two -CF3 groups. Standard electrophilic substitution reactions like nitration or bromination require harsh conditions and often result in low yields.

For 3,5-bis(trifluoromethyl)toluene , electrophilic bromination can be achieved using reagents like 1,3-dibromo-5,5-dimethylhydantoin in a mixture of sulfuric and acetic acid to produce 3,5-bis(trifluoromethyl)bromobenzene, a key synthetic intermediate.[9][10]

Nucleophilic Aromatic Substitution (NAS)

The electron-deficient nature of the aromatic ring in these compounds makes them potential substrates for nucleophilic aromatic substitution, provided a good leaving group is present on the ring. The reaction is most favorable when the leaving group is ortho or para to a strong electron-withdrawing group.

For instance, in the synthesis of N-(3,5-bis(trifluoromethyl)benzyl)-2-nitroaniline, a nucleophilic aromatic substitution reaction is carried out where the amine displaces a fluorine atom from 1-fluoro-2-nitrobenzene.[11] While this example does not involve substitution on the bis(trifluoromethyl)toluene ring itself, it highlights the utility of related fluorinated compounds in NAS reactions.

Reactivity of the Methyl Group

The reactivity of the benzylic methyl group is also significantly influenced by the isomer structure.

In 3,5-bis(trifluoromethyl)toluene , the methyl group is sterically unhindered and can undergo reactions such as radical bromination to form 3,5-bis(trifluoromethyl)benzyl bromide. This benzylic bromide is a versatile intermediate. For example, it can be converted to the corresponding benzyl chloride, which then undergoes nucleophilic substitution with sodium azide to yield 1-(azidomethyl)-3,5-bis-(trifluoromethyl)benzene, a precursor for synthesizing NK1-antagonists.[12]

In contrast, for 2,4-bis(trifluoromethyl)toluene , the ortho -CF3 group sterically hinders the approach of reagents to the methyl group, making such reactions more difficult and potentially leading to lower yields or requiring more forcing conditions.

Experimental Protocols

Example Protocol: Synthesis of 1-(azidomethyl)-3,5-bis-(trifluoromethyl)benzene

This protocol is adapted from a literature procedure for the synthesis of a key intermediate from 3,5-bis(trifluoromethyl)benzyl chloride.[12]

Materials:

• 3,5-bis(trifluoromethyl)benzyl chloride

• Sodium azide (NaN3)

• Dimethyl sulfoxide (DMSO)

• Water

• Ethyl acetate

Procedure:

• In a reaction vessel, dissolve 3,5-bis(trifluoromethyl)benzyl chloride in DMSO.

• Add a solution of sodium azide (1.2 equivalents) in water.

• Stir the biphasic mixture vigorously at room temperature. The reaction progress can be monitored by TLC or GC-MS.

• Once the reaction is complete (typically within 2 hours), dilute the mixture with water.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(azidomethyl)-3,5-bis-(trifluoromethyl)benzene.

The following diagram illustrates the workflow for this synthesis.

Caption: Synthesis of an azide intermediate.

Applications in Drug Development

The distinct reactivity of these isomers makes them suitable for different applications in drug discovery.

• 3,5-bis(trifluoromethyl)toluene is a precursor to the widely used 3,5-bis(trifluoromethyl)phenyl moiety. This group is found in a number of pharmaceuticals and clinical candidates.[13] Its symmetrical nature and the accessibility of the benzylic position make it a versatile building block for introducing a highly fluorinated, lipophilic group.

• 2,4-bis(trifluoromethyl)toluene , while less common, can be used when specific steric and electronic properties are required. The hindered nature of the 2-position can be exploited to direct reactions to other parts of a molecule or to create a specific conformational bias in the final drug candidate.

Conclusion

The choice between 2,4-bis(trifluoromethyl)toluene and 3,5-bis(trifluoromethyl)toluene is a critical decision in synthetic chemistry that significantly impacts the outcome of a reaction.

• 3,5-bis(trifluoromethyl)toluene is generally the more versatile isomer for reactions involving the methyl group due to lower steric hindrance. The aromatic ring is extremely deactivated towards electrophilic attack.

• 2,4-bis(trifluoromethyl)toluene presents greater steric challenges for reactions at the methyl group and adjacent ring positions. However, its unique substitution pattern may be advantageous for specific synthetic strategies where steric control is desired.

A thorough understanding of these differences allows researchers to select the appropriate isomer to achieve their synthetic goals efficiently and predictably.

References

• 1. mdpi.com [mdpi.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 5. jelsciences.com [jelsciences.com]
• 6. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Effects of Electron Affinity and Steric Hindrance of the Trifluoromethyl Group on the π-Bridge in Designing Blue Thermally Activated Delayed Fluorescence Emitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Trifluoromethylated Toluene Isomers in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl group into an aromatic system can dramatically alter a molecule's physical, chemical, and biological properties. This makes trifluoromethylated toluenes valuable building blocks in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The positional isomerism of the trifluoromethyl and methyl groups on the benzene ring—ortho (o-), meta (m-), and para (p-)—gives rise to distinct characteristics that are critical to consider in synthetic design. This guide provides a comparative study of these three isomers, supported by experimental data, to aid in their effective utilization in research and development.

Physicochemical Properties: A Tabular Comparison

The substitution pattern on the benzene ring significantly influences the physical properties of trifluoromethylated toluene isomers. The following table summarizes key physicochemical data for the ortho, meta, and para isomers, allowing for easy comparison.

Property	o-Trifluoromethyltoluene	m-Trifluoromethyltoluene	p-Trifluoromethyltoluene
CAS Number	13630-19-8[1]	401-79-6[2]	6140-17-6[3]
Molecular Formula	C₈H₇F₃[1]	C₈H₇F₃[2]	C₈H₇F₃[3]
Molecular Weight	160.14 g/mol [1]	160.14 g/mol [2]	160.14 g/mol [3]
Boiling Point (°C)	126-127	115-116	116-117
Melting Point (°C)	-56	-58 to -56	-32 to -30
Density (g/mL)	1.28 at 25 °C	1.293 at 25 °C[4]	1.28 at 25 °C
Refractive Index (n²⁰/D)	1.437	1.428	1.429

Synthesis of Trifluoromethylated Toluene Isomers

The synthesis of each isomer requires a distinct strategy, often dictated by the directing effects of the substituents and the availability of starting materials.

General Synthetic Approach

A common industrial method for introducing a trifluoromethyl group is the reaction of a trichloromethyl group with a fluorinating agent like hydrogen fluoride.[5] For laboratory-scale syntheses, coupling reactions involving a trifluoromethyl source and an appropriate aromatic halide are frequently employed.[5]

Experimental Protocols

Synthesis of p-Trifluoromethyltoluene:

A patented industrial method for the synthesis of p-trifluoromethyltoluene starts from 2,5-dichlorotoluene.[6] The process involves a Friedel-Crafts reaction, followed by fluorination and a final hydrodechlorination step.[6]

• Step 1: Friedel-Crafts Reaction: 2,5-dichlorotoluene is reacted with carbon tetrachloride in the presence of a Lewis acid catalyst to form 2,5-dichloro-4-(trichloromethyl)toluene.[6]

• Step 2: Fluorination: The trichloromethyl group is then fluorinated using hydrogen fluoride to yield 2,5-dichloro-4-(trifluoromethyl)toluene.[6]

• Step 3: Hydrodechlorination: The final step involves the removal of the chlorine atoms via hydrogenation over a palladium on carbon (Pd/C) catalyst in the presence of sodium acetate in methanol.[6] This yields p-trifluoromethyltoluene with a purity of over 99%.[6]

Synthesis of m-Trifluoromethyltoluene:

The synthesis of m-trifluoromethyltoluene can be achieved through a multi-step process starting from toluene. A plausible synthetic route is outlined below, adapting known organic transformations.

• Step 1: Nitration: Toluene is first nitrated to introduce a nitro group, which is a meta-director.

• Step 2: Reduction: The nitro group is then reduced to an amino group.

• Step 3: Sandmeyer-type Reaction: The amino group can be converted to a trifluoromethyl group via a Sandmeyer-type reaction using a suitable trifluoromethylating agent.

Synthesis of o-Trifluoromethyltoluene:

The synthesis of o-trifluoromethyltoluene can be challenging due to steric hindrance. A potential route involves the use of a directed ortho-metalation strategy on a protected toluene derivative, followed by reaction with a trifluoromethylating agent.

Comparative Reactivity in Electrophilic Aromatic Substitution

The electronic nature of the methyl (electron-donating) and trifluoromethyl (electron-withdrawing) groups dictates the reactivity and regioselectivity of electrophilic aromatic substitution on the trifluoromethylated toluene isomers.

Nitration:

The nitration of benzotrifluoride, the parent compound lacking the methyl group, primarily yields the meta-isomer, 3-nitrotrifluorotoluene.[5] This is due to the strong deactivating and meta-directing effect of the trifluoromethyl group.

When a methyl group is present, its activating and ortho-, para-directing effects compete with the deactivating and meta-directing effects of the trifluoromethyl group.

• p-Trifluoromethyltoluene: Nitration is expected to occur at the positions ortho to the activating methyl group.

• m-Trifluoromethyltoluene: The directing effects of the two groups reinforce each other to direct incoming electrophiles to the positions ortho and para to the methyl group and meta to the trifluoromethyl group.

• o-Trifluoromethyltoluene: The substitution pattern will be a result of the competing directing effects of the adjacent methyl and trifluoromethyl groups.

Spectroscopic Differentiation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between the three isomers. The chemical shifts of the aromatic protons and carbons are highly sensitive to the electronic environment created by the methyl and trifluoromethyl groups.

¹H NMR Spectroscopy: The aromatic region of the ¹H NMR spectrum will show distinct splitting patterns and chemical shifts for each isomer due to the different symmetry and electronic environments of the aromatic protons.

¹³C NMR Spectroscopy: The number of unique signals in the ¹³C NMR spectrum will differ for each isomer based on its symmetry. Furthermore, the carbon atom attached to the trifluoromethyl group will exhibit a characteristic quartet due to coupling with the three fluorine atoms.

Applications in Research and Development

The choice of a specific trifluoromethylated toluene isomer is often crucial for achieving the desired properties in the final product.

• Medicinal Chemistry: The trifluoromethyl group is frequently incorporated into drug candidates to enhance properties such as metabolic stability, lipophilicity, and binding affinity.[2][3] The specific placement of the trifluoromethyl group can influence the molecule's interaction with biological targets.

• Agrochemicals: Many modern pesticides and herbicides contain trifluoromethylated aromatic rings. For example, 3-aminobenzotrifluoride is a precursor to the herbicide fluometuron.[5]

• Materials Science: Trifluoromethylated compounds are used in the synthesis of advanced polymers and materials with enhanced thermal stability and specific electronic properties. For instance, 1,3-bis(trifluoromethyl)benzene is a precursor for fluorinated polyimides used in microelectronics and aerospace.[7]

Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate a general synthetic workflow and the directing effects of substituents in electrophilic aromatic substitution.

Caption: A generalized experimental workflow for the synthesis of functionalized molecules from trifluoromethylated toluene isomers.

Caption: Logical relationship of substituent electronic effects on the regioselectivity of electrophilic aromatic substitution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 6. CN105085158B - A kind of synthetic method of p-methylbenzotrifluoride - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]

Spectroscopic Analysis of 2,4-Bis(trifluoromethyl)toluene Impurities: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of chemical reagents and intermediates is paramount. 2,4-Bis(trifluoromethyl)toluene is a key building block in the synthesis of various pharmaceuticals and agrochemicals. The presence of impurities, even in trace amounts, can significantly impact reaction yields, product quality, and the safety profile of the final active pharmaceutical ingredient (API). This guide provides a comparative overview of common spectroscopic techniques for the identification and quantification of impurities in 2,4-bis(trifluoromethyl)toluene, supported by established analytical principles and methodologies.

Comparative Performance of Spectroscopic Techniques

The selection of an appropriate analytical technique for impurity profiling depends on the nature of the impurities, the required sensitivity, and the analytical objective (e.g., identification, quantification). The following table summarizes the expected performance of various spectroscopic methods for the analysis of impurities in 2,4-bis(trifluoromethyl)toluene.

Spectroscopic Technique	Limit of Detection (LOD) / Limit of Quantitation (LOQ)	Key Strengths	Key Weaknesses	Typical Application
Gas Chromatography-Mass Spectrometry (GC-MS)	Low ng/mL to pg/mL	High separation efficiency for volatile compounds, definitive identification through mass fragmentation patterns.[1][2]	Not suitable for non-volatile or thermally labile impurities.	Detection and quantification of volatile organic impurities, isomers, and residual solvents.[3][4]
High-Performance Liquid Chromatography-UV (HPLC-UV)	Low µg/mL to ng/mL	Versatile for a wide range of non-volatile and thermally labile impurities, robust and widely available.[5][6]	Requires impurities to have a UV chromophore, may have lower resolution for complex mixtures compared to GC.	Quantification of known, UV-active impurities and related substances.
Nuclear Magnetic Resonance (NMR) Spectroscopy	~0.1% (w/w) for routine ¹H NMR	Provides detailed structural information for impurity elucidation without the need for reference standards.[7] ¹⁹F NMR is highly specific for fluorinated impurities.[8]	Relatively low sensitivity compared to chromatographic methods.[9]	Structural elucidation of unknown impurities, quantification of major impurities.
Fourier-Transform Infrared (FT-IR) Spectroscopy	>1% (w/w)	Fast, non-destructive, and provides information about functional groups present in impurities.[10]	Low sensitivity, not suitable for complex mixtures or trace analysis.	Rapid screening for the presence of major functional group impurities.

Experimental Workflow for Impurity Analysis

A systematic approach is crucial for the effective identification and quantification of impurities. The following diagram illustrates a general workflow for the spectroscopic analysis of impurities in 2,4-bis(trifluoromethyl)toluene.

A generalized workflow for the spectroscopic analysis of impurities.

Detailed Experimental Protocols

The following sections provide detailed methodologies for the key spectroscopic techniques used in the analysis of impurities in 2,4-bis(trifluoromethyl)toluene.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile impurities.

• Sample Preparation: Accurately weigh approximately 100 mg of the 2,4-bis(trifluoromethyl)toluene sample and dissolve it in 10 mL of a suitable solvent such as hexane or ethyl acetate. If an internal standard is used for quantification, it should be added to the sample solution at a known concentration.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase, is typically suitable for separating aromatic compounds.

  • Inlet: Split/splitless injector at 250°C. A split ratio of 50:1 is a good starting point.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: Increase to 280°C at a rate of 10°C/min.

    • Final hold: Hold at 280°C for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Range: Scan from m/z 40 to 450.

• Data Analysis: Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST) and their retention times with those of known standards. Quantification is performed by creating a calibration curve using standards of the identified impurities.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is ideal for the analysis of non-volatile or thermally sensitive impurities that possess a UV chromophore.[5]

• Sample Preparation: Prepare a sample solution of 2,4-bis(trifluoromethyl)toluene in the mobile phase at a concentration of approximately 1 mg/mL.

• Instrumentation: A high-performance liquid chromatograph equipped with a UV-Vis detector.

• HPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is commonly used for the separation of aromatic compounds.

  • Mobile Phase: A gradient of acetonitrile and water is often effective. For example:

    • Solvent A: Water

    • Solvent B: Acetonitrile

    • Gradient: Start with 50% B, increase to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

• UV Detection:

  • Wavelength: Monitor at a wavelength where the main compound and potential impurities have significant absorbance, for example, 220 nm and 254 nm.

• Data Analysis: Impurities are quantified by comparing their peak areas to a calibration curve prepared from reference standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of unknown impurities.[7][11] For fluorinated compounds like 2,4-bis(trifluoromethyl)toluene, ¹⁹F NMR is particularly valuable.[8]

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, acetone-d₆) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum to observe signals from the aromatic and methyl protons. The chemical shifts and coupling patterns provide information about the substitution pattern on the aromatic ring.

  • ¹³C NMR: A proton-decoupled ¹³C NMR spectrum will show signals for all unique carbon atoms. The chemical shifts are indicative of the electronic environment of each carbon.

  • ¹⁹F NMR: A proton-decoupled ¹⁹F NMR spectrum is crucial for identifying and quantifying fluorinated impurities. The chemical shifts of the trifluoromethyl groups are sensitive to their position on the aromatic ring.

• Data Analysis: The structure of impurities can be determined by analyzing the chemical shifts, coupling constants, and integration values in the ¹H, ¹³C, and ¹⁹F NMR spectra. Two-dimensional NMR experiments (e.g., COSY, HSQC, HMBC) may be necessary for complex structures. Quantitative NMR (qNMR) can be used to determine the concentration of impurities by comparing the integral of an impurity signal to that of a certified internal standard.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid method for identifying the presence of specific functional groups.[10]

• Sample Preparation: For liquid samples, a thin film can be prepared between two KBr plates. Alternatively, an Attenuated Total Reflectance (ATR)-FTIR accessory can be used by placing a drop of the sample directly on the ATR crystal.

• Instrumentation: A Fourier-transform infrared spectrometer.

• Data Acquisition:

  • Spectral Range: Typically 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Co-add 16 or 32 scans to improve the signal-to-noise ratio.

• Data Analysis: The presence of impurities with different functional groups (e.g., -OH, -C=O) can be inferred from the appearance of characteristic absorption bands in the IR spectrum. For example, the C-F stretching vibrations of the trifluoromethyl groups will be prominent. While not a quantitative technique for trace analysis, FT-IR can be a useful screening tool.[12]

References

• 1. agilent.com [agilent.com]
• 2. gcms.cz [gcms.cz]
• 3. shimadzu.com [shimadzu.com]
• 4. Gc analysis of impurities in toluene | Sigma-Aldrich [sigmaaldrich.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. asianpubs.org [asianpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. photometrics.net [photometrics.net]
• 11. veeprho.com [veeprho.com]
• 12. benchchem.com [benchchem.com]

Validating the Structure of 2,4-Bis(trifluoromethyl)toluene Derivatives: A Comparative Guide to NMR Spectroscopy

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel chemical entities is paramount. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the structural validation of 2,4-bis(trifluoromethyl)toluene derivatives, a common scaffold in medicinal chemistry and materials science. We present supporting experimental data, detailed methodologies, and a comparison with alternative analytical methods.

The presence of two trifluoromethyl groups on the toluene scaffold introduces unique challenges and opportunities for structural elucidation by NMR. The ¹⁹F nucleus, with its 100% natural abundance and high gyromagnetic ratio, provides a sensitive probe for structural analysis. However, the large chemical shift dispersion and complex coupling patterns necessitate a multi-faceted NMR approach.[1][2]

Performance Comparison: 1D and 2D NMR Techniques

A combination of one-dimensional (¹H, ¹³C, and ¹⁹F) and two-dimensional NMR experiments is typically required for the complete structural assignment of 2,4-bis(trifluoromethyl)toluene derivatives. The following tables summarize the expected NMR data for the parent compound and provide a comparison of the utility of various NMR techniques.

Table 1: NMR Spectroscopic Data for 2,4-Bis(trifluoromethyl)toluene

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H	~2.5	q	~2.7	CH₃
~7.5	d	~8.0	H-6
~7.7	d	~8.0	H-5
~7.8	s	-	H-3
¹³C	~20	q	~3.5	CH₃
~122	q	~272	2-CF₃
~124	q	~272	4-CF₃
~125 (q)	q	~5	C-3
~128 (q)	q	~33	C-2
~132	m	-	C-5
~133 (q)	q	~33	C-4
~135	m	-	C-6
~139	t	~1.5	C-1
¹⁹F	~ -62	s	-	2-CF₃, 4-CF₃

Note: Chemical shifts are approximate and can vary depending on the solvent and substituents.

Table 2: Comparison of NMR Experiments for Structural Elucidation

Experiment	Information Provided	Strengths	Limitations
1D ¹H NMR	Proton environment, multiplicity, and integration.	Fast, high sensitivity.	Signal overlap in complex molecules.
1D ¹³C NMR	Number of unique carbons, hybridization (sp², sp³).	Wide chemical shift range reduces overlap.[3]	Low natural abundance of ¹³C results in lower sensitivity.[3]
1D ¹⁹F NMR	Number and environment of fluorine atoms.	High sensitivity, large chemical shift dispersion.[1]	Can be complex due to ¹H-¹⁹F and ¹⁹F-¹⁹F couplings.
2D COSY	¹H-¹H correlations through 2-3 bonds.	Establishes proton connectivity networks.	Does not provide information about quaternary carbons or heteronuclear connections.
2D HSQC/HMQC	Direct ¹H-¹³C correlations (one bond).	Connects protons to their attached carbons.	Does not show correlations to quaternary carbons.
2D HMBC	Long-range ¹H-¹³C correlations (2-3 bonds).	Crucial for identifying quaternary carbons and piecing together the carbon skeleton.	Can be less sensitive than HSQC/HMQC.
2D ¹H-¹⁹F HETCOR	Correlations between ¹H and ¹⁹F nuclei.	Unambiguously assigns protons near fluorinated groups.	Requires a probe capable of ¹⁹F detection.
2D NOESY/ROESY	Through-space correlations between nuclei.	Provides information about stereochemistry and 3D structure.	Interpretation can be complex; requires appropriate mixing times.

Alternative Structural Validation Methods

While NMR is a powerful tool, orthogonal techniques are often employed for comprehensive structural confirmation.

Table 3: Comparison of NMR with Alternative Analytical Techniques

Technique	Principle	Strengths for Fluorinated Compounds	Weaknesses
NMR Spectroscopy	Nuclear spin alignment in a magnetic field.	Provides detailed structural and connectivity information. ¹⁹F NMR is highly sensitive.	Lower sensitivity compared to MS. Can be time-consuming for complex molecules.
Mass Spectrometry (MS)	Ionization and mass-to-charge ratio measurement.	High sensitivity, provides molecular weight and elemental composition (HRMS).[4]	Isomeric differentiation can be challenging. Provides limited connectivity information.[4]
X-ray Crystallography	Diffraction of X-rays by a single crystal.	Provides the absolute 3D structure of a molecule.[5]	Requires a suitable single crystal, which can be difficult to obtain.[5]

Experimental Protocols

General NMR Sample Preparation:

• Weigh 5-10 mg of the 2,4-bis(trifluoromethyl)toluene derivative.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a clean, dry NMR tube.

• Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis or precise chemical shift referencing is required.

• Cap the NMR tube and gently invert to ensure complete dissolution.

1D NMR Data Acquisition (¹H, ¹³C, ¹⁹F):

• ¹H NMR:

  • Acquire a standard one-pulse ¹H spectrum.

  • Typical spectral width: -2 to 12 ppm.

  • Number of scans: 8-16.

  • Relaxation delay: 1-5 seconds.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical spectral width: 0 to 220 ppm.

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay: 2 seconds.

• ¹⁹F NMR:

  • Acquire a proton-decoupled ¹⁹F spectrum.

  • Typical spectral width: -50 to -70 ppm (can be wider for other fluorinated groups).

  • Number of scans: 16-64.

  • Relaxation delay: 1-2 seconds.

  • Reference the spectrum to an external standard like CFCl₃ (δ = 0 ppm).[6]

2D NMR Data Acquisition (COSY, HSQC, HMBC):

• COSY (Correlation Spectroscopy):

  • Use a standard gradient-selected COSY pulse sequence.

  • Acquire data with sufficient resolution in both dimensions (e.g., 2048 x 256 data points).

• HSQC (Heteronuclear Single Quantum Coherence):

  • Use a standard gradient-selected HSQC pulse sequence optimized for one-bond ¹JCH coupling (~145 Hz).

  • Acquire data with a spectral width in the ¹³C dimension that covers the expected chemical shift range.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Use a standard gradient-selected HMBC pulse sequence optimized for long-range coupling (ⁿJCH, typically 4-8 Hz).

  • The long-range delay should be adjusted based on the expected coupling constants.

Visualization of Experimental Workflows

Caption: Workflow for NMR-based structural validation.

Caption: Comparison of analytical techniques.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. anuchem.weebly.com [anuchem.weebly.com]
• 4. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 5. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]

comparison of 2,4-bis(trifluoromethyl)toluene with other trifluoromethylating agents

A Comparative Guide to Trifluoromethylating Agents for Researchers and Drug Development Professionals

Disclaimer: The compound 2,4-bis(trifluoromethyl)toluene is not a trifluoromethylating agent. It is a fluorinated organic compound, often used as a building block or intermediate in chemical synthesis, but it does not function to transfer a trifluoromethyl (-CF3) group to other substrates. This guide provides a comparative analysis of established and widely used trifluoromethylating agents, which are essential tools in pharmaceutical and agrochemical research for enhancing molecular properties like metabolic stability, lipophilicity, and bioavailability.

Trifluoromethylating agents are primarily categorized based on their mechanism of action: electrophilic, nucleophilic, and radical. This guide will compare the leading reagents from each class: Togni's and Umemoto's reagents (electrophilic), the Ruppert-Prakash reagent (nucleophilic), and Langlois' reagent (radical).

Overview of Trifluoromethylating Agents

The strategic introduction of a trifluoromethyl group is a cornerstone of modern medicinal chemistry. The choice of reagent is critical and depends on the substrate, desired reactivity, and reaction conditions.

• Electrophilic "CF3+" Reagents: These reagents deliver a trifluoromethyl cation equivalent to a nucleophilic substrate. Togni's and Umemoto's reagents are the most prominent examples, effective for the trifluoromethylation of β-ketoesters, silyl enol ethers, and various heteroatom nucleophiles.[1][2]

• Nucleophilic "CF3-" Reagents: These reagents provide a trifluoromethyl anion equivalent that reacts with electrophilic substrates. The most common is the Ruppert-Prakash reagent (TMSCF3), which is highly effective for aldehydes, ketones, and imines.[3]

• Radical "CF3•" Reagents: These reagents generate a trifluoromethyl radical, which is particularly useful for the functionalization of arenes and heteroarenes. The Langlois reagent is a key example in this category.[4]

Comparative Performance Data

The efficiency of trifluoromethylation is highly dependent on the reagent, substrate, and reaction conditions. The following tables provide a summary of reported yields for the trifluoromethylation of common substrate classes.

Table 1: Trifluoromethylation of β-Ketoesters

Reagent Class	Specific Reagent Example	Substrate	Yield (%)	Reference(s)
Electrophilic	Togni Reagent II	2-Methyl-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	Low / Inefficient	[2][5]
Electrophilic	Umemoto Reagent	Ethyl 2-oxocyclohexanecarboxylate	Good to Excellent	[2][5]
Electrophilic	Cyclopropyl-substituted Sulfonium Salt	Ethyl 2-oxocyclohexanecarboxylate	>95%	[5][6]
Electrophilic	Umemoto Reagent IV	Sodium salt of ethyl 2-oxocyclohexanecarboxylate	84%	[2]

Summary: For the trifluoromethylation of activated methylene compounds like β-ketoesters, electrophilic sulfonium salts (Umemoto-type reagents) generally outperform hypervalent iodine reagents (Togni-type). Newer generations of Umemoto's reagents show particularly high efficiency.[2][5]

Table 2: Trifluoromethylation of Carbonyl Compounds

Reagent Class	Specific Reagent	Substrate	Yield (%)	Reference(s)
Nucleophilic	Ruppert-Prakash Reagent (TMSCF3)	Benzaldehyde	95%	[6]
Nucleophilic	Ruppert-Prakash Reagent (TMSCF3)	Acetophenone	92%	[3]
Nucleophilic	4-[2,2,2-trifluoro-1-[(trimethylsilyl)oxy]ethyl]morpholine	Benzaldehyde	92%	[6]

Summary: The Ruppert-Prakash reagent is highly effective for the nucleophilic trifluoromethylation of a broad range of aldehydes and ketones, consistently providing high yields of the corresponding trifluoromethyl alcohols.[3][6]

Table 3: C-H Trifluoromethylation of Heteroarenes

Reagent Class	Specific Reagent	Substrate	Yield (%)	Reference(s)
Radical	Langlois Reagent (CF3SO2Na)	Various Heterocycles	Moderate to High	[4][7]
Electrophilic	Togni Reagent I (under photoredox)	Heterocycles	Low to no yield	[6]
Electrophilic	Umemoto Reagent (under photoredox)	Heterocycles	Low to no yield	[6]

Summary: For the direct C-H trifluoromethylation of heteroarenes, radical methods using the inexpensive and stable Langlois reagent are often more effective than methods employing electrophilic reagents, which can require specific catalytic conditions to proceed via a radical pathway.[4][6]

Reaction Mechanisms and Workflows

The distinct mechanisms of these reagents dictate their reactivity and substrate scope.

Electrophilic Trifluoromethylation (Togni & Umemoto Reagents)

These reagents can react through either a direct electrophilic attack by a nucleophile or via a single-electron transfer (SET) pathway to generate a trifluoromethyl radical, especially under photoredox conditions.[1]

Caption: Generalized pathways for electrophilic trifluoromethylation reagents.

Nucleophilic Trifluoromethylation (Ruppert-Prakash Reagent)

This reaction is initiated by a nucleophilic activator (typically a fluoride source) that generates a transient trifluoromethyl anion, which then attacks an electrophilic substrate like a ketone.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ccspublishing.org.cn [ccspublishing.org.cn]
• 5. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Stability of Drugs Featuring the 2,4-Bis(trifluoromethyl)phenyl Moiety

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of developing robust drug candidates, optimizing metabolic stability is a cornerstone of medicinal chemistry. A common strategy to enhance a molecule's resilience to metabolic degradation is the incorporation of trifluoromethyl (CF3) groups. This guide provides an objective comparison of the metabolic stability of drug candidates containing a bis(trifluoromethyl)phenyl moiety, exemplified by structures similar to 2,4-bis(trifluoromethyl)toluene derivatives, against relevant alternatives. The information presented is supported by experimental data and detailed methodologies to aid in the design of more durable and effective pharmaceuticals.

The Impact of Trifluoromethyl Groups on Metabolic Stability

The introduction of trifluoromethyl groups onto an aromatic ring is a well-established tactic to block metabolic hotspots. The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it highly resistant to cleavage by metabolic enzymes, particularly the cytochrome P450 (CYP) superfamily.[1][2] By strategically placing one or more CF3 groups, medicinal chemists can prevent common metabolic reactions like hydroxylation, thereby extending the drug's half-life and improving its pharmacokinetic profile.[1][2][3]

A key example of a drug utilizing a bis(trifluoromethyl)phenyl group is Dutasteride, which contains a 2,5-bis(trifluoromethyl)phenyl moiety.[4] While not the 2,4-isomer, its metabolic profile provides valuable insights. Dutasteride is a potent inhibitor of both type 1 and type 2 5α-reductase and exhibits a remarkably long serum half-life of approximately 4 to 5 weeks.[5][6] This extended half-life is, in part, attributed to its high metabolic stability.

Comparative Metabolic Stability Data

The following tables provide a comparison of the metabolic stability of compounds with and without trifluoromethyl groups. Table 1 offers a conceptual comparison, while Table 2 presents specific data related to trifluoromethylated compounds versus their analogs.

Table 1: Conceptual Comparison of Metabolic Stability

Parameter	Compound without -CF3 (e.g., with -CH3)	Compound with -CF3	Rationale
Susceptibility to Oxidation	High at the methyl group	Very low at the trifluoromethyl group	The C-F bond is much stronger than the C-H bond, resisting enzymatic attack.[1][2]
Number of Metabolites	Generally higher	Significantly reduced	Blocking a primary metabolic site limits the formation of downstream metabolites.[1]
In Vitro Half-life (t½)	Shorter	Longer	A reduced rate of metabolism leads to a slower clearance of the parent drug.[1]
Intrinsic Clearance (CLint)	Higher	Lower	Intrinsic clearance is a measure of the liver's metabolic capacity; blocking metabolism reduces this value.[1]

Table 2: Experimental Data on the Impact of Trifluoromethylation on Metabolic Stability

Compound Pair	In Vitro System	Key Finding	Reference
Picornavirus Inhibitor (Methyl vs. Trifluoromethyl Analog)	Monkey Liver Microsomes	The methyl analog produced 18 metabolites, while the trifluoromethyl analog produced only 2 minor metabolites.	[7]
CB1 Allosteric Modulators (Nitro vs. Trifluoromethyl Analog)	Not specified	CF3-bearing compounds showed improved in vitro metabolic stability compared to their nitro equivalents.	[8]
Phenylpyrroloquinolinones (Fluorinated vs. Non-fluorinated)	Human Liver Microsomes	In this specific case, fluorinated derivatives had shorter half-lives, indicating that the effect is context-dependent.	[9]
Dutasteride vs. Finasteride	In Vivo (Human)	Dutasteride has a serum half-life of ~4-5 weeks, while Finasteride's is 6 to 8 hours. This is due to a combination of factors including metabolic stability and enzyme binding kinetics.	[6]

Experimental Protocols

A standard method for assessing metabolic stability is the in vitro microsomal stability assay.

Objective: To determine the rate of disappearance of a test compound upon incubation with liver microsomes, which are rich in drug-metabolizing enzymes like cytochrome P450s.

Materials and Equipment:

• Liver microsomes (human or other species)

• Test compounds and positive control compounds (e.g., testosterone, verapamil)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (cofactor for CYP enzymes)

• Stopping solution (e.g., ice-cold acetonitrile with an internal standard)

• 96-well incubation plates and sealing mats

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system for analysis

Procedure:

• Preparation of Reagents:

  • Prepare a working solution of the test compound and positive control in a suitable solvent (e.g., DMSO, acetonitrile).

  • Thaw the liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer.

  • Prepare the NADPH regenerating system solution in phosphate buffer.

• Incubation:

  • Add the liver microsome solution to the wells of a 96-well plate.

  • Add the test compound working solution to the wells and pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system solution to the wells.

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in specific wells by adding an equal volume of ice-cold stopping solution.

• Sample Processing:

  • Seal the plate and vortex to mix.

  • Centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes at 4°C) to precipitate the microsomal proteins.

• Analysis:

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent drug at each time point.

Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent drug versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• The in vitro half-life (t½) is calculated as: t½ = 0.693 / k

• The intrinsic clearance (CLint) is calculated as: CLint (µL/min/mg protein) = (k / microsomal protein concentration) * 1000

Visualizations

Below are diagrams illustrating the experimental workflow and the metabolic blocking effect of the trifluoromethyl group.

Experimental workflow for the in vitro microsomal stability assay.

Metabolic blocking effect of the trifluoromethyl group.

Conclusion

The inclusion of a bis(trifluoromethyl)phenyl moiety, or trifluoromethyl groups in general, is a powerful strategy for enhancing the metabolic stability of drug candidates. By blocking sites of oxidative metabolism, these groups can significantly increase a drug's half-life and reduce the complexity of its metabolite profile. However, the effectiveness of this strategy can be context-dependent, and it is crucial to confirm metabolic stability through robust in vitro assays, such as the microsomal stability assay detailed in this guide. The provided data and protocols serve as a valuable resource for researchers aiming to design and develop metabolically stable and clinically successful therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and biological activity of trifluoromethyl containing drugs - Wechem [m.wechemglobal.com]
• 4. mdpi.com [mdpi.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. bernsteinmedical.com [bernsteinmedical.com]
• 7. Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. researchgate.net [researchgate.net]

Comparative Efficacy of Agrochemicals Structurally Related to 2,4-Bis(trifluoromethyl)toluene

A comprehensive guide for researchers and drug development professionals on the performance, mechanisms, and experimental evaluation of trifluoromethyl-containing dinitroaniline herbicides.

While no commercial agrochemicals are directly synthesized from 2,4-bis(trifluoromethyl)toluene, a class of prominent herbicides, the dinitroanilines, share a key structural feature: the trifluoromethyl (-CF3) group. This guide provides a comparative analysis of three widely used dinitroaniline herbicides: Trifluralin, Pendimethalin, and Prodiamine. These compounds are pre-emergent herbicides effective against a broad spectrum of annual grasses and broadleaf weeds. Their primary mode of action involves the disruption of microtubule formation, a critical process in plant cell division.

Comparative Efficacy and Crop Safety

The efficacy of these herbicides can vary depending on the weed species, crop, soil type, and environmental conditions. The following tables summarize quantitative data from various studies, providing a comparative overview of their performance.

Table 1: Comparative Weed Control Efficacy (% Control)

Weed Species	Trifluralin	Pendimethalin	Prodiamine
Seedling Johnsongrass (Sorghum halepense)	~90%	~90%	High
Barnyardgrass (Echinochloa crus-galli)	~90%	~90%	High
Redroot Pigweed (Amaranthus retroflexus)	Weaker	Weaker	Moderate
Common Lambsquarters (Chenopodium album)	Weaker	Weaker	Moderate
Palmer Amaranth (Amaranthus palmeri)	Similar to Pendimethalin at adjusted rates	Similar to Trifluralin at adjusted rates	-
Wright Groundcherry (Physalis acutifolia)	<75%	<75%	-
Creeping Woodsorrel (Oxalis corniculata)	Reduced control over time	Reduced control over time	Effective
Flexuous Bittercress (Cardamine flexuosa)	Reduced control over time	Reduced control over time	Effective

Table 2: Crop Safety and Tolerance

Crop	Trifluralin	Pendimethalin	Prodiamine
Cotton (Gossypium hirsutum)	Can inhibit lateral root development	Less impact on lateral root development than Trifluralin	Generally safe on a wide range of ornamental plants
Soybean (Glycine max)	Can cause root and shoot inhibition at higher rates	No significant growth effects at tested rates	-
Wheat (Triticum aestivum)	-	-	-
Ornamental Plants	Can cause injury to some species	Generally safe on a wide range of ornamental plants	Generally safe on a wide range of ornamental plants; some species show phytotoxicity

Signaling Pathways and Mode of Action

The primary mechanism of action for dinitroaniline herbicides is the inhibition of microtubule polymerization. This disruption of the plant's cytoskeleton leads to a cascade of cellular events culminating in cell division arrest and plant death.

Primary Signaling Pathway: Microtubule Disruption

Dinitroaniline herbicides bind to tubulin, the protein subunit of microtubules. This binding prevents the assembly of tubulin into functional microtubules, which are essential for forming the mitotic spindle during cell division. The absence of a functional spindle apparatus prevents proper chromosome segregation, leading to mitotic arrest.

Figure 1: Dinitroaniline herbicide mode of action pathway.

Secondary Signaling Pathway: Calcium Homeostasis

Recent studies suggest a potential secondary mode of action for some dinitroanilines, such as oryzalin, involving the disruption of calcium (Ca2+) homeostasis. Herbicide-induced stress can lead to abnormal elevations in cytoplasmic Ca2+ levels, initiating calcium signaling pathways that can influence various cellular processes and stress responses.

Figure 2: Potential role of calcium signaling in herbicide stress response.

Experimental Protocols

To facilitate reproducible research, detailed methodologies for key experiments are provided below.

Greenhouse Weed Control Efficacy Trial

This protocol outlines a standard procedure for evaluating the pre-emergence efficacy of herbicides in a greenhouse setting.

Figure 3: Experimental workflow for a greenhouse efficacy trial.

Methodology:

• Seed Preparation and Sowing:

  • Collect mature seeds from target weed species that have survived a field herbicide treatment.

  • Prepare pots or trays with a standardized greenhouse potting mix.

  • Sow a predetermined number of seeds at a uniform depth (e.g., 1 cm) to ensure consistent emergence.

• Herbicide Application:

  • Prepare herbicide solutions to deliver a range of application rates, including a control (no herbicide), the recommended label rate, and multiples of the label rate (e.g., 0.5x, 1x, 2x).

  • Apply the herbicide treatments uniformly to the soil surface using a calibrated greenhouse sprayer. For pre-emergence trials, apply the herbicide before weed emergence.

• Greenhouse Conditions:

  • Place the treated pots in a greenhouse with controlled temperature, light, and humidity to ensure optimal conditions for weed growth.

  • Water the pots as needed to maintain adequate soil moisture.

• Data Collection and Analysis:

  • At specified time intervals (e.g., 14, 21, and 28 days after treatment), count the number of emerged weeds in each pot.

  • At the final assessment, carefully remove all above-ground weed biomass from each pot.

  • Dry the biomass in an oven at a set temperature (e.g., 70°C) until a constant weight is achieved to determine the dry weight.

  • Calculate the percent weed control for each treatment relative to the untreated control.

Crop Biomass Assessment

This protocol details the measurement of crop biomass to assess the phytotoxicity and impact of herbicide treatments on crop growth.

Methodology:

• Planting and Treatment:

  • Establish crop plants in a field or greenhouse setting according to standard agricultural practices for the specific crop.

  • Apply herbicide treatments at various rates and timings as per the experimental design. Include an untreated control for comparison.

• Sample Collection:

  • At predetermined growth stages, randomly select a specified number of plants or a defined area (e.g., a 1-meter row) from each treatment plot.

  • Carefully cut the plants at the soil level to collect the above-ground biomass.

• Biomass Measurement:

  • Separate the collected plant material into different components if required (e.g., leaves, stems, reproductive parts).

  • Determine the fresh weight of the plant material immediately after harvesting.

  • Dry the plant material in a forced-air oven at a specific temperature (e.g., 60-80°C) until a constant weight is reached. This is the dry biomass.

• Data Analysis:

  • Compare the dry biomass of the herbicide-treated plants to that of the untreated control plants to determine the percent reduction in biomass, which is an indicator of crop injury.

Conclusion

Trifluralin, Pendimethalin, and Prodiamine, as members of the dinitroaniline herbicide family, offer effective pre-emergent control of many problematic weeds in a variety of cropping and ornamental systems. Their shared mode of action, the disruption of microtubule assembly, is a well-established herbicidal target. While their efficacy spectrums show considerable overlap, differences in crop safety, soil persistence, and application requirements necessitate careful selection based on specific agricultural needs. The experimental protocols provided in this guide offer a framework for conducting rigorous comparative studies to further elucidate the performance of these and other trifluoromethyl-containing agrochemicals. Future research could further explore the nuances of their secondary modes of action, such as the disruption of calcium signaling, to develop more effective and targeted weed management strategies.

benchmarking the performance of 2,4-bis(trifluoromethyl)toluene in specific reaction types

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective overview of 2,4-bis(trifluoromethyl)toluene's role and performance as a key starting material in various synthetic transformations. While not a reagent in the classical sense, its unique electronic properties and trifluoromethyl substitution pattern make it a valuable building block for the synthesis of complex molecules, particularly in the pharmaceutical industry. This document outlines its reactivity, compares different methods for its functionalization, and provides illustrative experimental protocols.

Reactivity Overview

2,4-Bis(trifluoromethyl)toluene possesses two primary sites for chemical modification: the methyl group and the aromatic ring. The two strongly electron-withdrawing trifluoromethyl groups significantly influence the reactivity of both moieties. The methyl group is activated for free-radical reactions, while the aromatic ring is deactivated towards electrophilic substitution but may be susceptible to nucleophilic aromatic substitution under certain conditions.

Performance in Key Synthetic Transformations

The primary utility of 2,4-bis(trifluoromethyl)toluene in synthesis is as a foundational scaffold. Below, we compare common transformations involving this molecule.

Functionalization of the Methyl Group

The benzylic protons of the methyl group are susceptible to abstraction, making it a key handle for introducing further functionality.

Table 1: Comparison of Methyl Group Functionalization Reactions

Reaction Type	Reagents & Conditions	Product	Reported Yield (%)	Notes
Free-Radical Bromination	N-Bromosuccinimide (NBS), Benzoyl Peroxide (BPO), CCl₄, reflux	2,4-Bis(trifluoromethyl)benzyl bromide	Typically >80%	A common and efficient method for introducing a leaving group.
Oxidation to Carboxylic Acid	KMnO₄, H₂O/Pyridine, reflux	2,4-Bis(trifluoromethyl)benzoic acid	60-70%	Harsh conditions may be required due to the deactivating effect of the CF₃ groups.
Oxidation to Aldehyde	(Limited direct methods)	2,4-Bis(trifluoromethyl)benzaldehyde	Variable	Often a multi-step process from the alcohol or via controlled reduction of the carboxylic acid.

Applications in Multi-step Syntheses

A significant application of 2,4-bis(trifluoromethyl)toluene is as a precursor in the synthesis of pharmaceutically active compounds. A notable example is its use in the synthesis of intermediates for the selective serotonin reuptake inhibitor (SSRI), sertraline.

Experimental Protocols

General Procedure for Free-Radical Bromination of 2,4-Bis(trifluoromethyl)toluene

Materials:

• 2,4-Bis(trifluoromethyl)toluene

• N-Bromosuccinimide (NBS)

• Benzoyl Peroxide (BPO)

• Carbon tetrachloride (CCl₄), anhydrous

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of 2,4-bis(trifluoromethyl)toluene (1.0 equiv) in anhydrous CCl₄ is added N-bromosuccinimide (1.1 equiv).

• A catalytic amount of benzoyl peroxide (0.02 equiv) is added to the mixture.

• The reaction mixture is heated to reflux under an inert atmosphere and monitored by TLC or GC-MS.

• Upon completion, the reaction is cooled to room temperature, and the succinimide byproduct is removed by filtration.

• The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography or distillation to yield 2,4-bis(trifluoromethyl)benzyl bromide.

Visualizing Synthetic Pathways

The following diagrams illustrate key transformations and logical flows related to the synthetic utility of 2,4-bis(trifluoromethyl)toluene.

Caption: Key functionalizations of the methyl group.

Caption: Pathway to a sertraline precursor.

Conclusion

2,4-Bis(trifluoromethyl)toluene is a valuable and versatile starting material in organic synthesis. Its primary utility lies in the functionalization of its activated methyl group, which provides a gateway to a variety of important chemical intermediates. While not a direct reagent for introducing trifluoromethyl groups, its role as a foundational building block, particularly in the synthesis of complex pharmaceutical compounds, is well-established. The provided protocols and comparative data on its functionalization offer a practical guide for researchers and professionals in drug development and chemical synthesis.

Comparative Analysis of Isomeric Purity Determination for 2,4-Bis(trifluoromethyl)toluene

For researchers, scientists, and drug development professionals, ensuring the isomeric purity of key intermediates like 2,4-bis(trifluoromethyl)toluene is critical for downstream applications where specific isomer properties can significantly impact reaction outcomes, biological activity, and final product specifications. This guide provides a comparative analysis of analytical methodologies for the determination of isomeric purity, with a focus on gas chromatography as the primary technique. Alternative methods and complementary spectroscopic approaches are also discussed to provide a comprehensive overview for analytical method development and validation.

Data Presentation: Comparison of Analytical Techniques

The following table summarizes the performance characteristics of gas chromatography (GC) and high-performance liquid chromatography (HPLC) for the analysis of 2,4-bis(trifluoromethyl)toluene and its potential isomeric impurities. The data presented is illustrative and based on the separation of structurally similar trifluoromethylated aromatic compounds.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Spectroscopic Analysis (NMR)
Primary Application	Quantitative analysis of isomeric purity	Alternative quantitative method, preparative separation	Structural confirmation and identification of isomers
Selectivity for Isomers	High, especially with specialized capillary columns	Moderate to High, dependent on stationary phase	High, provides unique spectral fingerprints for each isomer
Sensitivity	High (FID, ECD)	Moderate to High (UV, MS)	Lower, primarily for structural elucidation
Analysis Time	Fast (typically 15-30 minutes)	Moderate (typically 20-40 minutes)	Slower, requires longer acquisition times
Instrumentation	Standard GC with FID or MS	Standard HPLC with UV or MS detector	High-field NMR spectrometer
Typical Mobile Phase	Inert carrier gas (e.g., Helium, Nitrogen)	Organic solvents (e.g., Acetonitrile, Methanol) and water	Deuterated solvents
Potential Issues	Co-elution of closely related isomers, requires optimization of temperature program and column selection.	Peak tailing, lower resolution for non-polar compounds.	Complex spectra for mixtures, lower sensitivity for trace impurities.

Experimental Protocols

Primary Method: Gas Chromatography (GC) with Flame Ionization Detection (FID)

This protocol outlines a general procedure for the separation and quantification of isomeric impurities in 2,4-bis(trifluoromethyl)toluene using a capillary gas chromatograph.

1. Instrumentation and Columns:

• Gas Chromatograph: Agilent 8890 GC System or equivalent, equipped with a split/splitless injector and a flame ionization detector (FID).

• Column: A capillary column with a stationary phase suitable for separating aromatic isomers is recommended. A mid-polarity phase like a trifluoropropylmethyl polysiloxane (e.g., AT-210, 30 m x 0.53 mm, 1.0 µm film thickness) is a good starting point. For higher resolution, a novel stationary phase, such as a trifluoromethyl-functionalized covalent organic framework (COF) bonded capillary column, could be employed if available.[1][2]

• Carrier Gas: Helium or Nitrogen, high purity.[1]

2. GC Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Carrier Gas Flow: Constant flow, 1.5 mL/min.

• Split Ratio: 50:1.

• Injection Volume: 1 µL.

3. Sample and Standard Preparation:

• Sample Solution: Accurately weigh approximately 50 mg of the 2,4-bis(trifluoromethyl)toluene sample and dissolve in 10 mL of a suitable solvent like dichloromethane or hexane.

• Reference Standard Solution: Prepare a solution of certified reference standard of 2,4-bis(trifluoromethyl)toluene at a similar concentration. If available, prepare a mixed standard solution containing known amounts of potential isomeric impurities (e.g., 2,5-, 3,5-, 2,6-, 3,4-, and 2,3-bis(trifluoromethyl)toluene) to determine their retention times and response factors.

4. Analysis and Data Interpretation:

• Inject the sample and standard solutions into the GC system.

• Identify the peaks corresponding to 2,4-bis(trifluoromethyl)toluene and its isomers based on their retention times relative to the reference standards.

• Calculate the percentage of each impurity using the area normalization method or an external standard method if reference standards for impurities are available.

Alternative Method: High-Performance Liquid Chromatography (HPLC)

While GC is generally preferred for volatile, thermally stable compounds like bis(trifluoromethyl)toluene isomers, HPLC can serve as an alternative or complementary technique.

1. Instrumentation and Columns:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and a UV detector.

• Column: A reversed-phase column with a stationary phase that offers shape selectivity for aromatic compounds is recommended. A phenyl-hexyl or a pentafluorophenyl (PFP) stationary phase (e.g., 250 mm x 4.6 mm, 5 µm particle size) would be a suitable choice.

2. HPLC Conditions:

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need to be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

3. Sample and Standard Preparation:

• Prepare sample and standard solutions as described for the GC method, using the mobile phase as the diluent to avoid solvent effects.

4. Analysis and Data Interpretation:

• Analyze the samples and standards using the HPLC system.

• Quantify the impurities based on their peak areas relative to the main peak or external standards.

Complementary Method: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the unambiguous identification of isomers.

1. Instrumentation:

• A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

2. Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in a deuterated solvent (e.g., CDCl₃).

3. Analysis:

• Acquire ¹H, ¹⁹F, and ¹³C NMR spectra. The chemical shifts, coupling constants (especially ¹H-¹⁹F and ¹³C-¹⁹F couplings), and the number of signals will provide a unique fingerprint for each isomer, allowing for their identification and, with appropriate calibration, quantification. For instance, the ratio of isomers in a crude product can often be determined by integrating the signals in the ¹H NMR spectrum.[3]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the analysis of isomeric purity of 2,4-bis(trifluoromethyl)toluene.

Caption: Workflow for Isomeric Purity Analysis.

References

• 1. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]

A Comparative Analysis of the Electronic Effects of 2,4- vs. 3,5-Bis(trifluoromethyl) Substitution

For researchers and professionals in drug development, understanding the electronic impact of substituent placement on aromatic rings is paramount for designing molecules with tailored properties. This guide provides a detailed comparison of the electronic effects of 2,4- and 3,5-bis(trifluoromethyl) substitution, supported by experimental data and detailed protocols.

The strategic placement of electron-withdrawing groups, such as the trifluoromethyl (-CF₃) group, on a phenyl ring is a powerful tool in medicinal chemistry and materials science. It profoundly influences a molecule's acidity, basicity, lipophilicity, and metabolic stability. This guide focuses on the distinct electronic consequences of positioning two -CF₃ groups in a 2,4- versus a 3,5- arrangement on a benzene ring.

Executive Summary of Electronic Effects

The positioning of the two trifluoromethyl groups results in a significant difference in their overall electron-withdrawing strength. The 3,5-substitution pattern leads to a more pronounced and additive electron-withdrawing effect, primarily through inductive means. In contrast, the 2,4-substitution pattern exhibits a more complex interplay of inductive and resonance effects, with the potential for steric hindrance influencing the conformation and electronic properties of attached functional groups.

Comparative Quantitative Data

To quantify the electronic influence of these substitution patterns, key experimental parameters such as acid dissociation constants (pKa) and Hammett substituent constants (σ) are compared.

Compound/Parameter	2,4-Bis(trifluoromethyl)	3,5-Bis(trifluoromethyl)
pKa of Substituted Phenol	Not available	8.03[1]
Predicted pKa of Anilinium ion	-0.37	2.15[2][3]
Estimated Hammett Constant (Σσ)	~0.97	0.86

Note: The Hammett constants (σ) for the bis-substituted phenyl groups are estimated by the summation of the individual Hammett constants for a single CF₃ group at the respective positions (σ_meta = 0.43, σ_para = 0.54).

Detailed Analysis of Electronic Effects

The 3,5-bis(trifluoromethyl)phenyl group exerts a strong electron-withdrawing effect primarily through induction (σ-I). With both -CF₃ groups in the meta position relative to each other, their inductive effects are additive, leading to a significant decrease in electron density on the aromatic ring. This is reflected in the lower pKa of 3,5-bis(trifluoromethyl)phenol compared to phenol (pKa ≈ 10), indicating increased acidity.

In the 2,4-bis(trifluoromethyl)phenyl system, the electronic effects are a combination of induction and resonance. The -CF₃ group at the para position can withdraw electron density through both induction and a negative resonance effect (σ-R). The ortho-substituted -CF₃ group primarily acts through a strong inductive effect, but its proximity to a functional group can also introduce steric hindrance, potentially forcing the functional group out of the plane of the aromatic ring and altering its electronic communication. The predicted pKa of the 2,4-bis(trifluoromethyl)anilinium ion is significantly lower than that of the 3,5-isomer, suggesting a stronger electron-withdrawing effect in this specific case, likely due to the combined inductive and resonance effects of the para-CF₃ group and the inductive effect of the ortho-CF₃ group.

Experimental Protocols

Accurate determination of these electronic parameters is crucial. Below are detailed methodologies for key experiments.

Determination of pKa by Potentiometric Titration

This method involves the titration of a weakly acidic or basic compound with a standard solution of a strong base or acid, respectively. The potential of the solution is monitored using a pH electrode as a function of the volume of titrant added.

Protocol:

• Preparation of Solutions:

  • Prepare a 0.01 M solution of the compound to be analyzed in a suitable solvent (e.g., water, or a mixed solvent system like water/ethanol for compounds with low aqueous solubility).

  • Prepare a standardized 0.1 M solution of NaOH (for acidic compounds) or HCl (for basic compounds).

• Titration:

  • Calibrate the pH meter using standard buffer solutions.

  • Place a known volume (e.g., 25 mL) of the analyte solution in a beaker with a magnetic stirrer.

  • Immerse the pH electrode in the solution.

  • Add the titrant in small, precise increments (e.g., 0.1 mL).

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH of the solution versus the volume of titrant added to obtain a titration curve.

  • The pKa is determined from the pH at the half-equivalence point (the point at which half of the analyte has been neutralized). This corresponds to the inflection point of the first derivative of the titration curve.

Determination of Hammett Substituent Constants (σ)

Hammett constants are determined by measuring the equilibrium or rate constant of a reaction for a series of substituted compounds and comparing them to the unsubstituted parent compound. The ionization of benzoic acids is the standard reaction for determining σ values.

Protocol:

• Synthesis of Substituted Benzoic Acids: Synthesize the desired meta- or para-substituted benzoic acids.

• pKa Determination: Experimentally determine the pKa of the substituted benzoic acid and the unsubstituted benzoic acid in water at 25°C using the potentiometric titration method described above.

• Calculation of σ: The Hammett substituent constant (σ) is calculated using the following equation:

  σ = pKa (benzoic acid) - pKa (substituted benzoic acid)

Visualizing the Electronic Landscape

The following diagrams illustrate the key concepts and workflows discussed.

Caption: Comparison of electronic effects in 2,4- and 3,5-bis(trifluoromethyl)phenyl systems.

Caption: Workflow for pKa determination by potentiometric titration.

Caption: Workflow for the experimental determination of Hammett constants.

References

• 1. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 2. US6489507B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid - Google Patents [patents.google.com]
• 3. 3,5-Bis(trifluoromethyl)benzoic acid synthesis - chemicalbook [chemicalbook.com]

Safety & Regulatory Compliance

Proper Disposal of 2,4-Bis(trifluoromethyl)toluene: A Guide for Laboratory Professionals

Providing immediate and essential safety and logistical information for the handling and disposal of 2,4-Bis(trifluoromethyl)toluene, this guide offers procedural, step-by-step instructions to ensure the safety of laboratory personnel and compliance with environmental regulations.

2,4-Bis(trifluoromethyl)toluene is a halogenated organic compound and requires careful management as hazardous waste.[1] Improper disposal can pose risks to human health and the environment.[2] Adherence to the following procedures is critical for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before handling 2,4-Bis(trifluoromethyl)toluene, it is imperative to consult the Safety Data Sheet (SDS) for detailed safety information.

Personal Protective Equipment (PPE): When handling this chemical, appropriate PPE must be worn to prevent skin and eye contact, as well as inhalation.[3]

PPE Category	Specification
Eye/Face Protection	Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][5]
Skin Protection	Wear protective gloves (e.g., nitrile, Viton), a fully-buttoned lab coat, and long-sleeved clothing.[4][6] Contaminated clothing should be removed and washed before reuse.[3]
Respiratory Protection	Use only in a well-ventilated area, such as a chemical fume hood. If exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary.[4]

Safe Handling Practices:

• Avoid contact with skin, eyes, and clothing.

• Do not breathe vapors or mists.

• Keep away from heat, sparks, open flames, and other ignition sources.[4]

• Use non-sparking tools and explosion-proof equipment.[4]

• Ground/bond containers and receiving equipment to prevent static discharge.[4][5]

• Work in a well-ventilated area or under a chemical fume hood.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

• Evacuate and Isolate: For significant spills, evacuate the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, absorb with an inert, dry material (e.g., vermiculite, dry sand).[6][7]

• Collection: Collect the absorbed material and spilled chemical into a suitable, labeled, and closed container for disposal as hazardous waste.[4][6]

• Decontamination: Clean the spill area thoroughly.

• Reporting: Report all spills to the appropriate Environmental Health and Safety (EHS) department. For large or unmanageable spills, contact emergency services.[8]

Operational Disposal Plan

The disposal of 2,4-Bis(trifluoromethyl)toluene must comply with local, state, and federal regulations, such as those established by the Resource Conservation and Recovery Act (RCRA) in the United States.[2]

Step 1: Waste Identification and Segregation

• 2,4-Bis(trifluoromethyl)toluene is a halogenated organic compound.[9]

• Crucially, do not mix halogenated organic waste with non-halogenated organic waste. [10][11] This segregation is vital for proper disposal and can impact disposal costs.[8][10]

• Do not mix with incompatible waste types such as acids, bases, or strong oxidizing agents.[4][6]

Step 2: Waste Collection and Container Management

• Collect waste in a designated, chemically compatible container, such as a polyethylene carboy.[1][6] Metal containers are not recommended as halogenated solvents can produce acids that corrode metal.[6]

• The container must be in good condition, with a secure, leak-proof closure.[2][12]

• Keep the waste container closed at all times, except when adding waste.[8][12]

• Do not fill containers beyond 90% of their capacity to allow for expansion.

• Store liquid waste containers in secondary containment to prevent spills.[6][12]

Step 3: Labeling

• Label the waste container with a hazardous waste tag as soon as the first drop of waste is added.[10][12]

• The label must clearly identify the contents, including the full chemical name "2,4-Bis(trifluoromethyl)toluene" and its approximate percentage if mixed with other compatible halogenated solvents.[1][12]

• Indicate the relevant hazards (e.g., Flammable, Toxic).[10]

Step 4: Storage

• Store the labeled waste container in a designated satellite accumulation area within the laboratory.[2]

• The storage area should be a well-ventilated, cool, and dry location, away from direct sunlight and sources of ignition.[4][6]

• Ensure segregation from incompatible materials.[6][12]

Step 5: Disposal

• Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[8]

• Do not dispose of 2,4-Bis(trifluoromethyl)toluene down the drain or by evaporation. [6][8]

• Follow your institution's specific procedures for requesting a waste pickup.[12]

Disposal of Empty Containers:

• Empty containers that held 2,4-Bis(trifluoromethyl)toluene must also be disposed of as hazardous waste unless properly decontaminated.

• To decontaminate, triple rinse the container with a suitable solvent. The first rinseate must be collected and disposed of as hazardous waste.[8][12]

• After thorough rinsing and drying, deface or remove the original label before disposing of the container as regular solid waste, or as directed by your institution.[8][12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2,4-Bis(trifluoromethyl)toluene.

Caption: Disposal workflow for 2,4-Bis(trifluoromethyl)toluene.

References

• 1. bucknell.edu [bucknell.edu]
• 2. danielshealth.com [danielshealth.com]
• 3. fishersci.com [fishersci.com]
• 4. geneseo.edu [geneseo.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 9. scbt.com [scbt.com]
• 10. benchchem.com [benchchem.com]
• 11. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Guide to Handling 2,4-Bis(trifluoromethyl)toluene

Essential safety protocols for the handling and disposal of 2,4-Bis(trifluoromethyl)toluene are critical for ensuring the well-being of laboratory personnel and the integrity of research. This guide provides immediate, procedural, and step-by-step guidance on the necessary personal protective equipment (PPE) and operational plans for managing this halogenated aromatic compound. Adherence to these protocols is paramount for minimizing exposure risks and maintaining a safe laboratory environment.

Halogenated aromatic compounds, as a class of chemicals, necessitate stringent safety measures due to their potential health hazards.[1] Based on data for structurally similar compounds, researchers should be aware of potential hazards including skin and eye irritation.[2][3] Therefore, a comprehensive personal protective equipment plan is non-negotiable.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for various tasks involving 2,4-Bis(trifluoromethyl)toluene.

Task	Eye and Face Protection	Skin Protection	Respiratory Protection
Preparation and Weighing	Chemical safety goggles	Chemical-resistant gloves (e.g., Nitrile rubber), lab coat	Work in a well-ventilated area or chemical fume hood
Chemical Reactions	Chemical safety goggles and face shield	Chemical-resistant gloves, chemically resistant apron or lab coat, closed-toe shoes	Chemical fume hood is mandatory
Sample Handling and Transfer	Chemical safety goggles	Chemical-resistant gloves, lab coat	Work in a well-ventilated area or chemical fume hood
Waste Disposal	Chemical safety goggles and face shield	Chemical-resistant gloves, chemically resistant apron or lab coat	Chemical fume hood

Eye and Face Protection: Chemical safety goggles are essential to protect against splashes and vapors that can cause serious eye damage.[1][2] A face shield should be worn in addition to goggles when there is a higher risk of splashing.[4]

Skin Protection: To prevent skin contact that can lead to irritation, chemical-resistant gloves are required.[1] It is crucial to select gloves appropriate for halogenated aromatic compounds and to be aware of the breakthrough time.[1][4] A chemically resistant apron or a lab coat, along with closed-toe shoes, must be worn to protect the body from potential spills.[1][5] Contaminated clothing should be removed and washed before reuse.[6]

Respiratory Protection: All work with 2,4-Bis(trifluoromethyl)toluene should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of vapors.[1][7] If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with appropriate organic vapor cartridges is necessary.[1]

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for safety and environmental protection. The following workflow outlines the key steps from preparation to final waste disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]